(S)-Ltgo-33

Core Science & Biosynthesis

(S)-Ltgo-33: A Comprehensive Technical Guide to its Mechanism of Action on NaV1.8

For Researchers, Scientists, and Drug Development Professionals

Abstract

(S)-Ltgo-33 is a novel, potent, and highly selective small molecule inhibitor of the voltage-gated sodium channel NaV1.8, a genetically and pharmacologically validated target for the treatment of pain. This technical guide provides an in-depth overview of the mechanism of action of (S)-Ltgo-33, its pharmacological properties, and the key experimental findings that elucidate its unique mode of interaction with the NaV1.8 channel. (S)-Ltgo-33 exhibits nanomolar potency and a state-independent mechanism of inhibition, distinguishing it from many previously developed NaV1.8 inhibitors. Its unique binding site in the extracellular cleft of the second voltage-sensing domain (VSDII) leads to the stabilization of the channel in a deactivated state, thereby preventing the transmission of pain signals. This document consolidates quantitative data, detailed experimental methodologies, and visual representations of the underlying molecular interactions and experimental workflows to serve as a comprehensive resource for researchers in the field of pain therapeutics.

Introduction

Voltage-gated sodium channels (NaVs) are critical for the initiation and propagation of action potentials in excitable cells. The NaV1.8 isoform, encoded by the SCN10A gene, is preferentially expressed in peripheral nociceptive neurons and has a well-established role in pain signaling.[1] Consequently, selective inhibition of NaV1.8 represents a promising therapeutic strategy for the development of novel analgesics with potentially fewer side effects than current treatments. (S)-Ltgo-33 has emerged as a significant advancement in this area, demonstrating high selectivity and a novel mechanism of action.[2] This guide details the molecular basis of (S)-Ltgo-33's inhibitory activity on the NaV1.8 channel.

Quantitative Pharmacological Data

The pharmacological profile of (S)-Ltgo-33 has been extensively characterized using electrophysiological techniques. The following tables summarize the key quantitative data regarding its potency, selectivity, and state-dependence.

Table 1: Potency of (S)-Ltgo-33 on human NaV1.8

Channel State	IC50 (nM)
Closed State	33
Inactivated State	24

Data obtained from automated patch-clamp electrophysiology on HEK293 cells stably expressing human NaV1.8.

Table 2: Selectivity of (S)-Ltgo-33 against other human NaV isoforms

NaV Isoform	IC50 (µM)	Selectivity Fold (vs. hNaV1.8)
hNaV1.1	>30	>900
hNaV1.2	>30	>900
hNaV1.3	>30	>900
hNaV1.4	>30	>900
hNaV1.5	>30	>900
hNaV1.6	>30	>900
hNaV1.7	>30	>900

Selectivity was determined using automated patch-clamp electrophysiology.

Table 3: Species Specificity of (S)-Ltgo-33 on NaV1.8

Species	Tissue	IC50
Human	Dorsal Root Ganglia (DRG) Neurons	110 nM (male donors), 120 nM (female donors)
Cynomolgus Monkey	DRG Neurons	100 nM
Dog	DRG Neurons	>10 µM
Rat	DRG Neurons	>30 µM
Mouse	DRG Neurons	>30 µM

Potency was measured as the inhibition of tetrodotoxin-resistant (TTX-R) currents in primary DRG neurons.[3]

Mechanism of Action

(S)-Ltgo-33 employs a novel mechanism of action that distinguishes it from traditional pore-blocking sodium channel inhibitors.

State-Independent Inhibition

A key feature of (S)-Ltgo-33 is its state-independent inhibition of NaV1.8.[2][3] It demonstrates similar potency against channels in both the closed and inactivated states, as detailed in Table 1. This contrasts with many other NaV1.8 inhibitors that preferentially bind to the inactivated state of the channel.

Allosteric Modulation via the Voltage-Sensing Domain

The inhibitory effect of (S)-Ltgo-33 is not mediated by direct occlusion of the ion-conducting pore. Instead, it acts as an allosteric modulator by binding to a unique site on the channel protein.

Through the use of chimeric NaV1.8 channels and site-directed mutagenesis, the binding site of (S)-Ltgo-33 has been mapped to the extracellular cleft of the second voltage-sensing domain (VSDII).[2]

Biophysical studies have revealed that (S)-Ltgo-33 stabilizes the VSDII in its deactivated (resting) conformation.[2] By holding the voltage sensor in this state, the compound prevents the conformational changes necessary for channel opening upon membrane depolarization. This effectively keeps the channel closed and non-conductive to sodium ions.

Signaling Pathway Diagram

The following diagram illustrates the proposed mechanism of action of (S)-Ltgo-33 on the NaV1.8 channel.

Caption: Mechanism of action of (S)-Ltgo-33 on NaV1.8.

Experimental Protocols

The following sections provide an overview of the key experimental methodologies used to characterize the mechanism of action of (S)-Ltgo-33.

Electrophysiology

• HEK293 cells stably expressing human NaV1.1, NaV1.2, NaV1.3, NaV1.4, NaV1.5, NaV1.6, NaV1.7, or NaV1.8 were used for selectivity and potency studies.

• Cells were cultured in standard DMEM/F-12 medium supplemented with 10% fetal bovine serum, 1% penicillin-streptomycin, and a selection antibiotic (e.g., G418).

• System: Nanion SyncroPatch 384 or similar automated patch-clamp platform.

• External Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES, 5 Glucose; pH adjusted to 7.4 with NaOH.

• Internal Solution (in mM): 10 CsF, 110 CsCl, 10 NaCl, 10 EGTA, 10 HEPES; pH adjusted to 7.2 with CsOH.

• Voltage Protocols:

  • Closed-State Inhibition: Cells were held at a hyperpolarized potential (e.g., -120 mV) to ensure all channels were in the closed state. Test pulses to a depolarized potential (e.g., 0 mV) were applied to elicit sodium currents.

  • Inactivated-State Inhibition: A depolarizing pre-pulse (e.g., to -30 mV for 500 ms) was used to induce inactivation before a test pulse to measure the remaining current.

• Data Analysis: Concentration-response curves were generated by measuring the peak inward current at various concentrations of (S)-Ltgo-33. Data were fitted with a Hill equation to determine IC50 values.

• Tissue Preparation: DRGs were acutely dissected from the relevant species and enzymatically digested (e.g., with collagenase and dispase) to isolate individual neurons.

• Recording Configuration: Whole-cell patch-clamp.

• Solutions: Similar to those used for automated patch-clamp, with the addition of specific blockers for other ion channels to isolate NaV1.8 currents (e.g., TTX for TTX-sensitive NaV channels).

• Current Clamp: To assess the effect of (S)-Ltgo-33 on action potential firing, neurons were held at their resting membrane potential, and action potentials were elicited by injecting depolarizing current steps.

Molecular Biology

• Methodology: Overlap extension PCR-based site-directed mutagenesis was used to introduce specific amino acid substitutions in the coding sequence of human NaV1.8.

• Chimeric Channels: Chimeric constructs between human NaV1.8 (sensitive to (S)-Ltgo-33) and rat NaV1.8 (insensitive) were generated to narrow down the region responsible for compound binding. For example, the VSDII of human NaV1.8 was swapped into the rat NaV1.8 backbone.

• Validation: All constructs were verified by DNA sequencing.

Experimental Workflow Diagram

The diagram below outlines the general workflow for characterizing the mechanism of action of (S)-Ltgo-33.

Caption: Experimental workflow for (S)-Ltgo-33 characterization.

Conclusion

(S)-Ltgo-33 represents a promising new class of NaV1.8 inhibitors with a distinct and well-characterized mechanism of action. Its high potency, significant selectivity, and state-independent inhibition, mediated by the stabilization of the VSDII in a deactivated state, offer a novel paradigm for the development of targeted pain therapeutics. The detailed data and methodologies presented in this guide provide a comprehensive foundation for further research and development in this area. The species specificity of (S)-Ltgo-33 also underscores the importance of using appropriate preclinical models in the evaluation of NaV1.8-targeted analgesics.[2]

References

• 1. Making sure you're not a bot! [nanion.de]
• 2. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

In-Depth Technical Guide: (S)-Ltgo-33, a Selective NaV1.8 Inhibitor with a Novel Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

The voltage-gated sodium channel NaV1.8 has emerged as a critical target in the development of novel analgesics due to its preferential expression in peripheral pain-sensing neurons. This technical guide provides a comprehensive overview of (S)-Ltgo-33, a potent and highly selective small molecule inhibitor of NaV1.8. (S)-Ltgo-33 distinguishes itself from previous NaV1.8 inhibitors through its unique, state-independent mechanism of action. It potently blocks NaV1.8 channels in both closed and inactivated states and exhibits remarkable selectivity over other NaV channel subtypes, promising a wider therapeutic window and a favorable safety profile. This document details the pharmacological properties, mechanism of action, and key experimental methodologies used in the characterization of (S)-Ltgo-33, offering a valuable resource for researchers in the field of pain therapeutics.

Introduction to NaV1.8 as a Pain Target

Voltage-gated sodium channels (NaVs) are essential for the initiation and propagation of action potentials in excitable cells. The NaV1.8 subtype, encoded by the SCN10A gene, is predominantly expressed in the peripheral nervous system (PNS), specifically in the dorsal root ganglion (DRG) and trigeminal ganglion (TG) neurons, which are crucial for transmitting pain signals.[1] Its distinct biophysical properties and localized expression make it an attractive target for the development of non-opioid analgesics with a reduced risk of central nervous system (CNS) and cardiovascular side effects.

Pharmacological Profile of (S)-Ltgo-33

(S)-Ltgo-33 is a novel small molecule that potently and selectively inhibits the human NaV1.8 channel. A key feature of (S)-Ltgo-33 is its state-independent inhibition, demonstrating similar potency against NaV1.8 channels in both the closed and inactivated conformations.[2][3][4]

Potency and Selectivity

(S)-Ltgo-33 exhibits nanomolar potency for human NaV1.8. Importantly, it displays a high degree of selectivity, with over 600-fold greater potency for NaV1.8 compared to other human NaV subtypes (NaV1.1-NaV1.7 and NaV1.9).[2][3][4] This high selectivity is critical for minimizing off-target effects.

Table 1: In Vitro Potency and Selectivity of (S)-Ltgo-33

Target	IC50 (nM)	Selectivity vs. hNaV1.8
hNaV1.8 (Closed State)	33	-
hNaV1.8 (Inactivated State)	24	-
hNaV1.1-1.7, 1.9	>14,400	>600-fold

Data sourced from Gilchrist et al., 2024.

Species Specificity

(S)-Ltgo-33 demonstrates marked species specificity, with significantly higher potency for primate NaV1.8 compared to rodent and canine orthologs. This highlights the importance of using appropriate species in preclinical models for accurate evaluation of efficacy.

Table 2: Species Specificity of (S)-Ltgo-33 on NaV1.8

Species	IC50 (nM) - Native TTX-R Currents in DRG Neurons
Human (male donors)	110 (95% CI: 92 to 120)
Human (female donors)	120 (95% CI: 100 to 140)
Cynomolgus Monkey	100 (95% CI: 71 to 150)
Dog	>10,000
Rat	>30,000
Mouse	>30,000

Data sourced from MedChemExpress product information, referencing Gilchrist et al., 2024.[3]

Mechanism of Action

(S)-Ltgo-33 employs a novel mechanism of action that distinguishes it from traditional NaV channel blockers that typically target the channel pore.

Unique Binding Site

Through the use of chimeric NaV1.2/NaV1.8 channels and site-directed mutagenesis, the binding site of (S)-Ltgo-33 has been identified as the extracellular cleft of the second voltage-sensing domain (VSDII).[4][5] This unique binding site contributes to its high selectivity for NaV1.8.

Stabilization of the Deactivated State

Biophysical studies have revealed that (S)-Ltgo-33 stabilizes the VSDII in its deactivated (resting) state.[4][5] By preventing the outward movement of VSDII in response to membrane depolarization, (S)-Ltgo-33 effectively keeps the channel in a closed, non-conducting state.[5] This mechanism of action is state-independent, allowing for the inhibition of NaV1.8 channels before they open.

Figure 1. Mechanism of (S)-Ltgo-33 Action on NaV1.8 Channel Gating.

Experimental Protocols

The following sections provide an overview of the key experimental methodologies used to characterize (S)-Ltgo-33.

Cell Culture and Stable Cell Line Generation

• Cell Lines: Human Embryonic Kidney (HEK293) cells were used for the stable expression of human NaV channel subtypes. Dorsal Root Ganglion (DRG) neurons were used for studying the native channels.

• Culture Conditions: HEK293 cells were cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), penicillin, and streptomycin (B1217042) at 37°C in a humidified atmosphere with 5% CO2.

• Stable Transfection: HEK293 cells were transfected with plasmids containing the cDNA for the respective human NaV alpha subunits and a selection marker (e.g., neomycin resistance). Stable cell lines were generated by selection with the appropriate antibiotic (e.g., G418).

Electrophysiology

Whole-cell patch-clamp electrophysiology was the primary technique used to assess the potency and mechanism of action of (S)-Ltgo-33.

• Solutions:

  • Internal Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES, adjusted to pH 7.3 with CsOH.

  • External Solution (in mM): 140 NaCl, 5 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose, adjusted to pH 7.4 with NaOH.

• Voltage-Clamp Protocols:

  • Closed-State Inhibition: Cells were held at a hyperpolarized potential (e.g., -120 mV) to ensure all channels were in the closed state. A short depolarizing pulse (e.g., to 0 mV) was applied to elicit a current. The IC50 was determined by measuring the reduction in peak current at various concentrations of (S)-Ltgo-33.

  • Inactivated-State Inhibition: To assess inhibition of the inactivated state, a long depolarizing prepulse (e.g., to -30 mV for 500 ms) was applied to induce inactivation, followed by a test pulse (e.g., to 0 mV). The IC50 was calculated from the concentration-dependent reduction in the peak current of the test pulse.

Figure 2. Experimental Workflow for Electrophysiological Characterization.

Chimeric Channels and Site-Directed Mutagenesis

To identify the binding site of (S)-Ltgo-33, chimeric channels and site-directed mutagenesis were employed.

• Chimeric Channel Construction: Chimeric channels were created by swapping domains between a sensitive (human NaV1.8) and an insensitive (rat NaV1.8 or human NaV1.2) channel. This was achieved using overlapping PCR-based methods to generate DNA fragments corresponding to different domains, which were then ligated into an expression vector.

• Site-Directed Mutagenesis: Specific amino acid residues within the identified sensitive region (VSDII) were mutated to their counterparts in the insensitive channel. This was performed using PCR with mutagenic primers containing the desired nucleotide changes. The effect of these mutations on the potency of (S)-Ltgo-33 was then assessed using electrophysiology.

Signaling Pathway Context

NaV1.8 plays a crucial role in the transmission of nociceptive signals from the periphery to the central nervous system. Its inhibition by (S)-Ltgo-33 is expected to dampen the excitability of sensory neurons and thereby reduce the perception of pain.

Figure 3. Role of NaV1.8 in the Pain Signaling Pathway and the Point of Intervention for (S)-Ltgo-33.

Preclinical and Clinical Development

While detailed in vivo efficacy, pharmacokinetic, and safety data for (S)-Ltgo-33 are not extensively published in the peer-reviewed literature, the promising preclinical profile has led to further development. A clinical candidate from Latigo Biotherapeutics, LTG-001, which is a selective NaV1.8 inhibitor, has successfully completed a Phase I clinical trial.[6] The oral drug was reported to be safe and well-tolerated, with rapid absorption and predictable pharmacokinetics.[6] It is plausible that LTG-001 is structurally related to or is (S)-Ltgo-33.

Conclusion

(S)-Ltgo-33 represents a significant advancement in the development of selective NaV1.8 inhibitors for the treatment of pain. Its novel, state-independent mechanism of action, targeting the VSDII of the channel, coupled with its high potency and selectivity, underscores its potential as a promising non-opioid analgesic. The detailed methodologies and data presented in this guide provide a valuable resource for researchers working to further understand NaV1.8 pharmacology and develop next-generation pain therapeutics.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. LTGO-33 is a novel NaV1.8 inhibitor with a unique mechanism of action - Nanion Technologies [nanion.de]
• 6. Ion channel ligands in clinical development – Quarterly review (Q3 2024) – ION CHANNEL LIBRARY [ionchannellibrary.com]

(S)-Ltgo-33: A Technical Guide to a Novel State-Independent NaV1.8 Inhibitor

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical structure, properties, and mechanism of action of (S)-Ltgo-33, a potent and selective small molecule inhibitor of the voltage-gated sodium channel NaV1.8. The information presented is intended for researchers, scientists, and professionals involved in drug development and pain research.

Chemical Structure and Properties

(S)-Ltgo-33 is a complex small molecule with the IUPAC name (S)-2-((4-fluoro-2-methylphenyl)oxy)-N-(3-(S-methylsulfonimidoyl)phenyl)-5-(trifluoromethyl)nicotinamide. Its chemical and physical properties are summarized in the table below.

Property	Value
IUPAC Name	(S)-2-((4-fluoro-2-methylphenyl)oxy)-N-(3-(S-methylsulfonimidoyl)phenyl)-5-(trifluoromethyl)nicotinamide
Molecular Formula	C₂₁H₁₇F₄N₃O₃S
Molecular Weight	467.44 g/mol
CAS Number	2834106-06-6 (for the racemate, LTGO-33)
Appearance	Solid
Solubility	Soluble in DMSO

Biological Activity and Mechanism of Action

(S)-Ltgo-33 is a highly potent and selective inhibitor of the voltage-gated sodium channel NaV1.8, a key target in pain signaling pathways.[1] NaV1.8 is predominantly expressed in peripheral nociceptive neurons and plays a crucial role in the generation and propagation of pain signals.[2]

Unique State-Independent Inhibition

A key feature of (S)-Ltgo-33 is its state-independent mechanism of action.[1] Unlike many other NaV1.8 inhibitors that preferentially bind to the inactivated state of the channel, (S)-Ltgo-33 exhibits similar potency against both the closed and inactivated conformations.[3][4] This suggests a novel mode of interaction with the channel.

Novel Binding Site

Research has identified that (S)-Ltgo-33 binds to a novel site on the NaV1.8 channel.[1][4] Specifically, it interacts with the extracellular cleft of the second voltage-sensing domain (VSDII).[1] By binding to this site, (S)-Ltgo-33 stabilizes the deactivated state of VSDII, thereby preventing the channel from opening in response to membrane depolarization.[1][4]

The proposed mechanism of action is visualized in the following signaling pathway diagram:

Caption: Mechanism of (S)-Ltgo-33 action on the NaV1.8 channel.

Potency and Selectivity

(S)-Ltgo-33 demonstrates nanomolar potency for human NaV1.8 and exceptional selectivity over other human NaV channel isoforms.

Channel	IC₅₀ (nM)	Selectivity vs. hNaV1.8
hNaV1.8 (Closed State)	33	-
hNaV1.8 (Inactivated State)	24	-
hNaV1.1-1.7 & 1.9	>14,000	>600-fold
Native TTX-R (Human DRG)	110-120	-
Native TTX-R (Cynomolgus Monkey DRG)	100	-
Native TTX-R (Dog DRG)	>10,000	-
Native TTX-R (Rat DRG)	>30,000	-
Native TTX-R (Mouse DRG)	>30,000	-

Data compiled from multiple sources.[5][6]

Experimental Protocols

The characterization of (S)-Ltgo-33 involves several key experimental procedures. Below are summaries of the likely methodologies employed.

Whole-Cell Patch-Clamp Electrophysiology

This is the primary technique used to assess the potency and mechanism of action of (S)-Ltgo-33 on NaV1.8 channels.

• Cell Lines: Human embryonic kidney (HEK293) cells stably expressing human NaV1.8 are commonly used. For studying native channels, dorsal root ganglion (DRG) neurons from various species are isolated.

• Solutions:

  • External Solution (in mM): 140 NaCl, 3 KCl, 1 MgCl₂, 1 CaCl₂, 10 HEPES, and 10 glucose, with pH adjusted to 7.4.

  • Internal (Pipette) Solution (in mM): 140 CsF, 1 EGTA, 10 NaCl, and 10 HEPES, with pH adjusted to 7.2.

• Voltage Protocols:

  • Tonic Block: To measure inhibition of the closed state, cells are held at a hyperpolarized potential (e.g., -100 mV) and depolarized with a test pulse (e.g., to 0 mV for 50 ms) to elicit a peak inward current. The effect of increasing concentrations of (S)-Ltgo-33 on this peak current is measured.

  • Inactivated-State Block: To assess inhibition of the inactivated state, a conditioning prepulse (e.g., to -30 mV for 500 ms) is applied to induce channel inactivation before the test pulse.

  • Relief from Inhibition: To study the voltage-dependence of binding, a prepulse of varying voltages (e.g., up to +120 mV) is applied before a test pulse to measure the extent of channel availability.

Caption: A simplified workflow for electrophysiological characterization.

Site-Directed Mutagenesis

To identify the binding site of (S)-Ltgo-33, site-directed mutagenesis is employed to create specific amino acid substitutions in the NaV1.8 protein.

• Method: A common method is inverse PCR using custom-designed oligonucleotide primers that introduce the desired mutation into a plasmid containing the NaV1.8 cDNA.

• Procedure:

  • Design primers containing the desired mutation.

  • Perform PCR to amplify the entire plasmid with the incorporated mutation.

  • Treat the PCR product with a methylation-sensitive endonuclease (e.g., DpnI) to digest the original, methylated template DNA.

  • Ligate the linear, mutated PCR product to form a circular plasmid.

  • Transform the mutated plasmid into competent E. coli for amplification.

  • Isolate the mutated plasmid DNA and verify the mutation by sequencing.

  • Transfect the mutated plasmid into HEK293 cells for functional analysis via electrophysiology to assess changes in (S)-Ltgo-33 potency.

Conclusion

(S)-Ltgo-33 represents a significant advancement in the development of selective NaV1.8 inhibitors for the treatment of pain. Its unique state-independent mechanism of action and novel binding site on the VSDII of the channel distinguish it from previously reported NaV1.8 inhibitors. The detailed characterization of its chemical and pharmacological properties provides a strong foundation for its continued investigation as a potential non-opioid analgesic. The experimental protocols outlined in this guide serve as a reference for researchers in the field of ion channel pharmacology and drug discovery.

References

• 1. drughunter.com [drughunter.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]

(S)-Ltgo-33: A Technical Guide to a Novel NaV1.8 Inhibitor for Pain Research

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(S)-Ltgo-33 is a potent and highly selective small molecule inhibitor of the voltage-gated sodium channel NaV1.8, a genetically and pharmacologically validated target for the treatment of pain. Expressed predominantly in peripheral nociceptive neurons, NaV1.8 plays a crucial role in the transmission of pain signals. (S)-Ltgo-33 distinguishes itself from previous NaV1.8 inhibitors through a unique, state-independent mechanism of action. It binds to a novel site on the channel's second voltage-sensing domain, stabilizing the deactivated (closed) state to prevent channel opening. This technical guide provides an in-depth overview of (S)-Ltgo-33, summarizing key quantitative data, outlining relevant experimental protocols, and visualizing its mechanism of action for pain research applications.

Introduction

The quest for novel, non-opioid analgesics remains a critical priority in drug development. Voltage-gated sodium channels (NaVs) are essential for the initiation and propagation of action potentials in excitable cells, including pain-sensing neurons (nociceptors)[1]. The NaV1.8 isoform, encoded by the SCN10A gene, is of particular interest as it is almost exclusively expressed in the peripheral nervous system and has been strongly implicated in the pathophysiology of both acute and chronic pain[1][2].

(S)-Ltgo-33 has emerged as a promising research compound that offers high selectivity and a distinct mechanistic profile. Unlike many traditional sodium channel blockers that act as pore blockers with a preference for the inactivated state, (S)-Ltgo-33 demonstrates a novel mechanism, providing a valuable tool for investigating the role of NaV1.8 in nociception[1][2].

Mechanism of Action

(S)-Ltgo-33 exerts its inhibitory effect through a unique, state-independent mechanism that targets the channel's gating machinery rather than its pore.

• Binding Site: Through chimeric constructs and site-directed mutagenesis, the binding site for (S)-Ltgo-33 has been identified as the extracellular cleft of the second voltage-sensing domain (VSDII)[1][2]. This is a novel interaction site, distinct from the pore region targeted by many other NaV1.8 inhibitors.

• Gating Modification: By binding to VSDII, (S)-Ltgo-33 stabilizes the voltage sensor in its deactivated or "down" position[1][2]. This stabilization prevents the conformational change required for channel opening in response to membrane depolarization.

• State-Independence: A key feature of (S)-Ltgo-33 is its nearly equal potency against channels in both the closed (resting) and inactivated states[1][3]. This contrasts with many use-dependent inhibitors that show higher affinity for the inactivated state.

• Voltage-Dependent Relief: The inhibition by (S)-Ltgo-33 can be overcome by strong membrane depolarization, which provides the energy to move the voltage sensor to the "up" position, leading to channel opening and dissociation of the molecule[1].

Caption: Mechanism of (S)-Ltgo-33 action on the NaV1.8 channel.

Data Presentation

(S)-Ltgo-33 has been characterized extensively using electrophysiological techniques. The following tables summarize the key quantitative findings regarding its potency and selectivity.

Table 1: Potency of (S)-Ltgo-33 on Human NaV1.8

Channel State	IC50 (nM)	Experimental System	Reference
Closed State	33	Cloned hNaV1.8 in stable cell line	[3]
Inactivated State	24	Cloned hNaV1.8 in stable cell line	[3]

Table 2: Potency of (S)-Ltgo-33 on Native TTX-Resistant Currents

Species	Cell Type	IC50 (nM)	95% Confidence Interval	Reference
Human (Male)	DRG Neurons	110	92 to 120	[3]
Human (Female)	DRG Neurons	120	100 to 140	[3]
Cynomolgus Monkey	DRG Neurons	100	71 to 150	[3]

Table 3: Species Selectivity of (S)-Ltgo-33

Species	Cell Type	IC50	Reference
Human	DRG Neurons	~110-120 nM	[3]
Dog	DRG Neurons	>10 µM	[3]
Rat	DRG Neurons	>30 µM	[3]
Mouse	DRG Neurons	>30 µM	[3]

Table 4: Selectivity Profile of (S)-Ltgo-33

NaV Isoform	Selectivity vs. hNaV1.8
hNaV1.1 - hNaV1.7	>600-fold
hNaV1.9	>600-fold

Experimental Protocols

The characterization of (S)-Ltgo-33 involves several key experimental techniques. While the precise, detailed protocols from the primary literature are proprietary, this section outlines representative methodologies that are standard in the field for this type of investigation.

Cell Culture and Heterologous Expression

To study the effect of (S)-Ltgo-33 on specific NaV channel isoforms in isolation, heterologous expression in a stable cell line is a standard approach.

• Cell Line: Human Embryonic Kidney 293 (HEK293) cells are commonly used due to their low endogenous ion channel expression and high transfection efficiency.

• Culture: Cells are maintained in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), penicillin, and streptomycin, at 37°C in a 5% CO2 incubator.

• Transfection: A stable cell line expressing human NaV1.8 is generated. For selectivity screening, transient transfection is used to express other NaV channel isoforms (e.g., NaV1.1, 1.2, 1.3, 1.4, 1.5, 1.6, 1.7, 1.9). Plasmids containing the cDNA for the desired channel are introduced into the cells using a lipid-based transfection reagent. A co-transfection with a fluorescent marker like GFP allows for easy identification of successfully transfected cells.

Automated Patch-Clamp Electrophysiology

High-throughput automated patch-clamp systems (e.g., Nanion SyncroPatch or Sophion QPatch) are used for screening and determining the potency and selectivity of compounds.

• Objective: To measure the inhibitory effect of (S)-Ltgo-33 on NaV currents in a controlled voltage environment.

• Solutions:

  • Extracellular Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 5 Glucose (pH adjusted to 7.4 with NaOH).

  • Intracellular Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH adjusted to 7.3 with CsOH). Cesium and fluoride (B91410) ions are used to block potassium and chloride channels, respectively, isolating the sodium currents.

• Voltage Protocols:

  • Tonic Block (Closed/Resting State): From a holding potential of -120 mV (where most channels are in a closed state), a depolarizing pulse to 0 mV is applied to elicit a current. This is repeated at a low frequency (e.g., 0.1 Hz) to allow for full recovery between pulses. The peak current is measured before and after the application of various concentrations of (S)-Ltgo-33.

  • Inactivated State Block: To assess inhibition of the inactivated state, a long depolarizing prepulse to -30 mV is applied to inactivate the channels before a test pulse to 0 mV. The peak current during the test pulse is measured.

• Data Analysis: The fractional block at each compound concentration is calculated. The concentration-response data are fitted with the Hill equation to determine the IC50 value.

Caption: Experimental workflow for automated patch-clamp electrophysiology.

Site-Directed Mutagenesis

This technique is used to identify the specific amino acid residues responsible for the binding of (S)-Ltgo-33.

• Objective: To create specific point mutations in the SCN10A gene (encoding NaV1.8) and assess the impact on the inhibitory activity of (S)-Ltgo-33.

• Methodology:

  • Primer Design: Design oligonucleotide primers containing the desired mutation in the sequence corresponding to the VSDII region of NaV1.8.

  • PCR Amplification: Use a high-fidelity DNA polymerase to amplify the entire plasmid containing the NaV1.8 cDNA with the mutagenic primers. This creates a new, mutated plasmid.

  • Template Digestion: The original, non-mutated parental DNA template (which is methylated) is digested using the DpnI restriction enzyme, which specifically cleaves methylated DNA. The newly synthesized, mutated DNA is unmethylated and remains intact.

  • Transformation: The mutated plasmid is transformed into competent E. coli for amplification.

  • Verification: The plasmid DNA is isolated from the bacteria, and the presence of the desired mutation is confirmed by DNA sequencing.

  • Functional Testing: The verified mutant NaV1.8 plasmid is then expressed in HEK293 cells, and the IC50 of (S)-Ltgo-33 is determined using patch-clamp electrophysiology as described above. A significant increase in the IC50 value for a specific mutant indicates that the mutated residue is critical for drug binding.

Conclusion

(S)-Ltgo-33 represents a significant tool for pain research, offering a unique mechanism of action that targets the voltage-sensing machinery of NaV1.8 rather than the pore. Its high selectivity over other NaV isoforms minimizes the potential for off-target effects, making it a clean probe for dissecting the physiological and pathological roles of NaV1.8. The state-independent nature of its inhibition provides a clear contrast to use-dependent blockers. The pronounced species specificity, however, necessitates careful consideration in the design of preclinical animal studies. This guide provides the core technical information on (S)-Ltgo-33 to support its application in the ongoing effort to develop novel and effective non-opioid pain therapeutics.

References

• 1. metrionbiosciences.com [metrionbiosciences.com]
• 2. researchgate.net [researchgate.net]
• 3. rupress.org [rupress.org]

An In-depth Technical Guide to (S)-Ltgo-33: A Novel Voltage-Gated Sodium Channel NaV1.8 Inhibitor

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

(S)-Ltgo-33 is a potent, selective, and orally bioavailable small molecule inhibitor of the voltage-gated sodium channel NaV1.8. Developed by Latigo Biotherapeutics, this compound represents a significant advancement in the pursuit of non-opioid analgesics. Its unique, state-independent mechanism of action, which involves binding to the extracellular cleft of the second voltage-sensing domain (VSDII), distinguishes it from traditional pore-blocking sodium channel inhibitors. Preclinical data demonstrates nanomolar potency and over 600-fold selectivity for NaV1.8 over other human NaV isoforms. The clinical-stage candidate, LTG-001, believed to be (S)-Ltgo-33, has shown promising results in a Phase 1 clinical trial, exhibiting good tolerability, rapid absorption, and predictable pharmacokinetics. This guide provides a comprehensive technical overview of the pharmacology, mechanism of action, experimental protocols, and clinical development of (S)-Ltgo-33.

Introduction

Voltage-gated sodium channels (NaVs) are critical for the initiation and propagation of action potentials in excitable cells.[1] The NaV1.8 isoform, encoded by the SCN10A gene, is preferentially expressed in peripheral nociceptive neurons and has been genetically and pharmacologically validated as a key target for pain therapeutics.[1][2] Gain-of-function mutations in SCN10A are linked to various pain disorders, highlighting the potential of NaV1.8 inhibition for providing targeted pain relief while minimizing off-target effects on the central nervous, cardiovascular, and respiratory systems.[2][3] (S)-Ltgo-33 emerges as a novel inhibitor with a distinct pharmacological profile, offering a new paradigm for the development of selective analgesics.[2][3]

Mechanism of Action

Unlike many NaV inhibitors that preferentially bind to the inactivated state of the channel via the pore region, (S)-Ltgo-33 exhibits a state-independent binding mechanism.[1][2] It interacts with a novel binding site located in the extracellular cleft of the second voltage-sensing domain (VSDII).[1][2]

Biophysical studies have shown that (S)-Ltgo-33 stabilizes the VSDII in its deactivated (resting) state.[2][3] This action effectively prevents the conformational changes required for channel opening in response to membrane depolarization, thereby inhibiting the initiation and transmission of pain signals.[2][3] This unique mechanism is further supported by findings that its inhibitory effect can be relieved by strong membrane depolarization.[1]

Caption: Mechanism of (S)-Ltgo-33 action on the NaV1.8 channel.

Quantitative Data

(S)-Ltgo-33 demonstrates potent and selective inhibition of human NaV1.8 with nanomolar efficacy. Its activity is species-specific, showing high potency in primates but significantly less in rodents and canines.

Table 1: In Vitro Inhibitory Potency (IC50) of (S)-Ltgo-33

Target	Species	Channel State	IC50 (nM)	Selectivity vs. hNaV1.8	Reference
hNaV1.8	Human	Closed	33	-	[4]
hNaV1.8	Human	Inactivated	24	-	[4]
NaV1.8 (TTX-R)	Human (Male)	-	110	-	[4]
NaV1.8 (TTX-R)	Human (Female)	-	120	-	[4]
NaV1.8 (TTX-R)	Cynomolgus Monkey	-	100	-	[4]
NaV1.8 (TTX-R)	Dog	-	>10,000	>300x	[4]
NaV1.8 (TTX-R)	Rat	-	>30,000	>900x	[4]
NaV1.8 (TTX-R)	Mouse	-	>30,000	>900x	[4]
hNaV1.1-1.7, 1.9	Human	-	>20,000	>600x	[1][4][5]

TTX-R: Tetrodotoxin-Resistant currents in Dorsal Root Ganglion (DRG) neurons.

Table 2: Comparative Kinetics of NaV1.8 Inhibition (at 37°C)

Parameter	(S)-Ltgo-33 (300 nM)	Suzetrigine (VX-548) (1 nM)	A-887826 (300 nM)	Reference
Midpoint of Relief (mV)	-11	+33	+13	[6][7]
Time Constant for Relief at +40 mV (ms)	16	127	22	[7]
Time Constant for Reinhibition (ms)	71	2,000	6,400	[7]

Table 3: Phase 1 Clinical Trial (LTG-001) Summary

Parameter	Result	Reference
Study Population	72 healthy subjects	[8][9][10][11]
Tolerability	Well tolerated	[8][9][10][11]
Absorption (Tmax)	~1.5 hours	[8][10][11]
Pharmacokinetics	Predictable, dose-proportional exposure	[8][9][10]
Food Effect	No food effect observed at studied doses	[8]

Note: Specific quantitative PK parameters (e.g., Cmax, AUC, half-life) from the Phase 1 trial are not publicly available.

Experimental Protocols

Detailed methodologies are crucial for the replication and extension of scientific findings. The following sections describe the key experimental protocols used in the characterization of (S)-Ltgo-33.

Electrophysiology (Whole-Cell Patch Clamp)

The potency and mechanism of (S)-Ltgo-33 were primarily determined using automated and manual whole-cell patch-clamp electrophysiology.

• Cell Lines: HEK293 or ND7/23 cells stably or transiently expressing the desired human or rodent NaV channel constructs. Primary dorsal root ganglion (DRG) neurons from humans, cynomolgus monkeys, dogs, and rats were also used for native channel recordings.

• General Protocol:

  • Cells are cultured on coverslips and transferred to a recording chamber perfused with an external bath solution.

  • Glass micropipettes (resistance 3-7 MΩ) are filled with an internal pipette solution and positioned to form a high-resistance (>1 GΩ) seal with the cell membrane.

  • The membrane patch is ruptured to achieve the whole-cell configuration.

  • Currents are recorded using an amplifier (e.g., Multiclamp 700B) and digitized for analysis. Series resistance is monitored and compensated.

• Solutions:

  • External Solution (example for DRG): 50 mM NaCl, 90 mM Choline-Cl, 2.5 mM KCl, 2 mM CaCl2, 1.3 mM MgCl2, 10 mM Glucose, 10 mM HEPES, and 500 nM TTX (to block TTX-sensitive channels), pH 7.3.[2]

  • Internal Solution (example for DRG): 70 mM CsF, 70 mM CsCl, 3 mM MgCl2, 5 mM EGTA, 0.5 mM CaCl2, 4 mM ATP, 0.3 mM GTP, and 10 mM HEPES, pH 7.3.[2]

• Voltage Protocols:

  • IC50 Determination (Resting State): From a holding potential of -80 mV, a 50 ms (B15284909) depolarizing pulse to 0 mV is applied at 0.5 Hz to elicit NaV1.8 currents.[2] Compound is perfused at increasing concentrations to determine the dose-dependent inhibition.

  • IC50 Determination (Inactivated State): A long conditioning prepulse is used to accumulate channels in the inactivated state before the test pulse.

  • Relief of Inhibition: A 100-ms prepulse to varying voltages is followed by a brief return to -80 mV, and then a test pulse to +10 mV to measure channel availability.[12]

Caption: Workflow for whole-cell patch-clamp electrophysiology.

Binding Site Identification (Chimeras and Mutagenesis)

The species-specific activity of (S)-Ltgo-33 was leveraged to identify its binding site.

• Chimera Construction: Since (S)-Ltgo-33 is potent on human NaV1.8 but not rat NaV1.8, chimeric channels were created.[2] The insensitive rat NaV1.8 was used as a host, and specific domains (e.g., VSDI, VSDII, VSDIII, VSDIV) from the sensitive human NaV1.8 were transplanted into it.[2]

• Expression and Testing: These chimeric constructs were expressed in ND7/23 cells, and their sensitivity to (S)-Ltgo-33 was tested using patch-clamp electrophysiology. A significant gain of function (i.e., increased sensitivity) was observed only when the human VSDII was transplanted into the rat channel, pinpointing VSDII as the location of the binding site.[2]

• Site-Directed Mutagenesis: To further refine the binding site, specific amino acid residues within VSDII that differ between humans and rats were identified.[2] Point mutations were introduced into the human NaV1.8 channel to change specific residues to their rat counterparts. The loss of sensitivity to (S)-Ltgo-33 in these mutants confirmed the specific amino acids critical for binding.

Caption: Logical workflow for identifying the (S)-Ltgo-33 binding site.

Synthesis and Physicochemical Properties

The synthesis of (S)-Ltgo-33 has been achieved via an efficient asymmetric synthesis approach.[13] This involves the Ru-catalyzed enantioselective alkylation of sulfenamides to create key sulfilimine intermediates, which are then further processed to yield the final S-methyl sulfoximine (B86345) structure of (S)-Ltgo-33.[13]

• Chemical Formula: C21H17F4N3O3S

• Molecular Weight: 467.44 g/mol

• Appearance: White solid

• Solubility: Soluble in DMSO (up to 93 mg/mL).[5] For in vivo use, formulations in PEG300/Tween80/water or corn oil are suggested.[5]

Clinical Development and Future Outlook

The preclinical candidate (S)-Ltgo-33 is being advanced in clinical trials by Latigo Biotherapeutics under the designation LTG-001.[8][9] In August 2024, the company announced positive results from a Phase 1 trial in 72 healthy volunteers.[8][9] The study demonstrated that LTG-001 was well-tolerated and possessed favorable pharmacokinetic properties, including rapid absorption (Tmax of ~1.5 hours), which is advantageous for an analgesic.[8][10][11]

Following these positive results, the U.S. FDA granted Fast Track designation to LTG-001 for the treatment of acute pain in March 2025.[9][10][14] This designation is intended to facilitate the development and expedite the review of drugs that address serious conditions and fill an unmet medical need.

The unique mechanism, high selectivity, and promising early clinical data for the (S)-Ltgo-33/LTG-001 program position it as a strong candidate for a novel, non-opioid pain therapy. Future clinical studies will be crucial to establish its efficacy and safety in patient populations with acute and chronic pain conditions. The distinct kinetic profile, which avoids use-dependent relief of inhibition during physiological action potential firing, further supports its potential for consistent analgesic effect.[6][7]

References

• 1. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. LTGO-33 is a novel NaV1.8 inhibitor with a unique mechanism of action - Nanion Technologies [nanion.de]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Differential state-dependent Nav1.8 inhibition by suzetrigine, LTGO-33, and A-887826 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. rupress.org [rupress.org]
• 8. Latigo Biotherapeutics Announces Positive Phase 1 Data for Lead Non-Opioid Pain Medicine Candidate and Appoints Neil Singla, M.D., Chief Medical Officer - Latigo Biotherapeutics [latigobio.com]
• 9. trial.medpath.com [trial.medpath.com]
• 10. Latigo Biotherapeutics Granted FDA Fast Track Designation for LTG-001, Potential Best-in-Class Nav1.8 Inhibitor for the Non-Opioid Treatment of Acute Pain [prnewswire.com]
• 11. LTG-001 for Acute Pain · Info for Participants · Phase Phase 2 Clinical Trial 2025 | Power | Power [withpower.com]
• 12. researchgate.net [researchgate.net]
• 13. LTGO-33 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 14. FDA Fast Tracks Latigo's LTG-001 for Non-Opioid Acute Pain Treatment [synapse.patsnap.com]

(S)-Ltgo-33: A Technical Guide to its State-Independent Inhibition of NaV1.8

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the novel, state-independent inhibitory mechanism of (S)-Ltgo-33, a potent and selective small molecule inhibitor of the voltage-gated sodium channel NaV1.8. The information presented herein is intended to support research and development efforts in the field of analgesics by providing a comprehensive understanding of (S)-Ltgo-33's pharmacology, interaction site, and unique mechanism of action.

Executive Summary

Voltage-gated sodium channels (NaVs) are critical for the initiation and propagation of action potentials, particularly in the context of pain signaling. The NaV1.8 isoform, predominantly expressed in peripheral nociceptors, is a genetically and pharmacologically validated target for the development of novel pain therapeutics.[1][2] (S)-Ltgo-33 has emerged as a promising preclinical candidate, distinguished by its potent, highly selective, and state-independent inhibition of NaV1.8.[3][4][5]

Unlike traditional NaV1.8 inhibitors that preferentially bind to the inactivated state of the channel, (S)-Ltgo-33 demonstrates similar high affinity for both the closed and inactivated conformations.[1][2][3] This unique characteristic stems from its interaction with a novel binding site located in the extracellular cleft of the second voltage-sensing domain (VSDII).[1][6] By binding to this site, (S)-Ltgo-33 stabilizes the VSDII in its deactivated state, thereby preventing the conformational changes required for channel opening.[1][6][7] This guide details the quantitative pharmacology of (S)-Ltgo-33, the experimental protocols used to elucidate its mechanism, and visual representations of the relevant biological pathways and experimental workflows.

Quantitative Pharmacological Data

The potency and selectivity of (S)-Ltgo-33 have been rigorously characterized through electrophysiological studies. The following tables summarize the key quantitative data, highlighting its state-independent inhibition of human NaV1.8 and its selectivity over other NaV isoforms and species orthologs.

Table 1: Potency of (S)-Ltgo-33 against Human NaV1.8 Channel States

Channel State	IC50 (nM)	Reference
Closed State	33	[1]
Inactivated State	24	[1]

Table 2: Potency of (S)-Ltgo-33 against Native TTX-Resistant (TTX-R) NaV1.8 Currents

Species/Subgroup	IC50 (nM)	95% Confidence Interval (nM)
Human (Male Donors)	110	92 to 120
Human (Female Donors)	120	100 to 140
Cynomolgus Monkey	100	71 to 150

Table 3: Species Selectivity of (S)-Ltgo-33

Species	NaV1.8 IC50
Human	~24-120 nM
Cynomolgus Monkey	100 nM
Dog	>10,000 nM (>10 µM)
Rat	>30,000 nM (>30 µM)
Mouse	>30,000 nM (>30 µM)

Table 4: Selectivity of (S)-Ltgo-33 against other Human NaV Isoforms

Isoform	Selectivity vs. hNaV1.8
NaV1.1 - NaV1.7	>600-fold
NaV1.9	>600-fold

Core Inhibition Mechanism

The state-independent inhibition of NaV1.8 by (S)-Ltgo-33 is a departure from the mechanism of many other NaV inhibitors. This section details the molecular interactions and conformational effects that underpin its unique activity.

Novel Binding Site on the Second Voltage-Sensing Domain (VSDII)

Conventional NaV1.8 inhibitors often target the pore region of the channel. In contrast, studies involving chimeric NaV1.8 channels (constructs of human and the less sensitive rat NaV1.8) and subsequent site-directed mutagenesis have identified the binding site of (S)-Ltgo-33 within the extracellular cleft of the second voltage-sensing domain (VSDII).[1][6] This domain is a critical component of the channel's voltage-sensing machinery, and its movement in response to changes in membrane potential is a prerequisite for channel opening.

Stabilization of the Deactivated State

Biophysical studies have demonstrated that (S)-Ltgo-33 stabilizes the VSDII in its deactivated, or resting, state.[1][6][7] By doing so, it effectively "locks" the voltage sensor in a conformation that prevents the channel pore from opening, even upon membrane depolarization. This mechanism is distinct from pore blockers, as it does not physically occlude the ion conduction pathway but rather prevents the channel from reaching an open state. Inhibition by (S)-Ltgo-33 can be overcome by strong membrane depolarization, which provides enough energy to move the VSDII out of its stabilized deactivated state.[1][2]

(S)-Ltgo-33 Mechanism of Action on NaV1.8.

Experimental Protocols

The elucidation of (S)-Ltgo-33's mechanism of action relied on several key experimental techniques. This section provides detailed methodologies for these experiments.

Whole-Cell Patch-Clamp Electrophysiology

Whole-cell patch-clamp recordings were used to measure the effect of (S)-Ltgo-33 on NaV1.8 currents in both recombinant expression systems (e.g., HEK293 or ND7/23 cells) and primary dorsal root ganglion (DRG) neurons.

Cell Preparation:

• HEK293 or ND7/23 cells are cultured in DMEM supplemented with 10% FBS and 1% penicillin-streptomycin. For stable cell lines, an appropriate selection antibiotic (e.g., G418) is included.

• Cells are transiently or stably transfected with plasmids encoding the desired NaV1.8 channel constructs (wild-type, chimeric, or mutant).

• 24-48 hours post-transfection, cells are dissociated using a gentle enzymatic solution (e.g., Accutase), resuspended in extracellular solution, and plated onto glass coverslips in a recording chamber.

Solutions:

• Intracellular Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES. Adjusted to pH 7.3 with CsOH.

• Extracellular Solution (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES. Adjusted to pH 7.3 with NaOH.

Recording Protocol for State-Dependent Inhibition:

• A giga-ohm seal is formed between a borosilicate glass micropipette filled with intracellular solution and the cell membrane. The membrane is then ruptured to achieve the whole-cell configuration.

• To assess inhibition of the closed state , cells are held at a hyperpolarized potential (e.g., -120 mV) where most channels are in the closed state. Test pulses to a depolarized potential (e.g., 0 mV) are applied to elicit a current. (S)-Ltgo-33 is perfused at increasing concentrations, and the reduction in peak current is measured.

• To assess inhibition of the inactivated state , a conditioning prepulse to a depolarizing potential (e.g., -30 mV for 500 ms) is used to drive channels into the inactivated state before a brief test pulse to elicit current. The reduction in peak current in the presence of (S)-Ltgo-33 is measured.

• Data are fitted with a Hill equation to determine the IC50 for each state.

Workflow for Electrophysiological Analysis.

Chimeric Channel Generation and Site-Directed Mutagenesis

To identify the binding site of (S)-Ltgo-33, chimeric channels were created by swapping domains between the high-affinity human NaV1.8 and the low-affinity rat NaV1.8.

Chimera Generation:

• Plasmids containing the full-length cDNA for human and rat NaV1.8 are used as templates.

• Regions corresponding to specific domains (e.g., VSDI, VSDII, VSDIII, VSDIV) are amplified by PCR using primers with overlapping ends that correspond to the desired junction points.

• The amplified human domain is then inserted into the rat NaV1.8 backbone using techniques like overlap extension PCR or Gibson assembly.

• The resulting chimeric plasmids are sequenced to confirm the correct construction.

Site-Directed Mutagenesis:

• Once a domain responsible for high-affinity binding is identified (e.g., VSDII), specific amino acid residues that differ between the human and rat sequences are identified.

• Site-directed mutagenesis is performed on the high-affinity human NaV1.8 construct to change specific human residues to their rat counterparts (reversion mutagenesis).

• This is typically done using a PCR-based method (e.g., QuikChange) with primers containing the desired mutation.

• The parental, non-mutated DNA is digested with a methylation-sensitive restriction enzyme (e.g., DpnI).

• The mutated plasmids are transformed into competent E. coli, and colonies are selected and sequenced to verify the mutation.

• The functional consequence of each mutation on (S)-Ltgo-33 affinity is then assessed using whole-cell patch-clamp electrophysiology as described above.

Logical Workflow for Binding Site Identification.

Conclusion

(S)-Ltgo-33 represents a significant advancement in the field of NaV1.8 inhibitors due to its novel state-independent mechanism of action. By targeting the VSDII and stabilizing its deactivated state, (S)-Ltgo-33 offers a distinct pharmacological profile compared to traditional pore-blocking inhibitors. The high potency and selectivity for NaV1.8, coupled with this unique mechanism, underscore its potential as a therapeutic candidate for the treatment of pain. The data and protocols presented in this guide provide a comprehensive foundation for further research and development of this and other next-generation analgesics.

References

• 1. Making sure you're not a bot! [nanion.de]
• 2. Use-Dependent Relief of Inhibition of Nav1.8 Channels by A-887826 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - Latigo Biotherapeutics [latigobio.com]
• 5. journals.physiology.org [journals.physiology.org]
• 6. rupress.org [rupress.org]
• 7. pnas.org [pnas.org]

Unveiling the Molecular Grip: A Technical Guide to the (S)-Ltgo-33 Binding Site on NaV1.8 VSDII

For Immediate Release

This technical guide provides an in-depth analysis of the binding interaction between the novel analgesic compound, (S)-Ltgo-33, and the voltage-gated sodium channel NaV1.8. Intended for researchers, scientists, and drug development professionals, this document details the unique binding site on the second voltage-sensing domain (VSDII), summarizes key quantitative data, outlines experimental methodologies, and visualizes the underlying molecular mechanisms and experimental workflows.

Executive Summary

(S)-Ltgo-33 is a potent and highly selective inhibitor of the NaV1.8 sodium channel, a genetically and pharmacologically validated target for pain.[1][2] Unlike traditional sodium channel blockers that target the pore region, (S)-Ltgo-33 possesses a novel mechanism of action, binding to the extracellular cleft of the second voltage-sensing domain (VSDII).[1][3] This interaction stabilizes the VSDII in its deactivated state, thereby preventing channel opening and subsequent neuronal firing.[1][3] (S)-Ltgo-33 exhibits state-independent inhibition with nanomolar potency and demonstrates significant species specificity, being most effective in primates.[1][2] This guide consolidates the critical data and methodologies that elucidate this unique pharmacological profile.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of (S)-Ltgo-33, highlighting its potency, selectivity, and species-dependent activity.

Table 1: Potency of (S)-Ltgo-33 on Human NaV1.8

Channel State	IC50 (nM)	95% Confidence Interval
Closed/Resting	84	72 to 97
Inactivated	74	58 to 95

Data derived from electrophysiological recordings of human NaV1.8 channels expressed in ND7/23 cells.[1]

Table 2: Selectivity of (S)-Ltgo-33 for Human NaV Isoforms

NaV Isoform	Fold Selectivity vs. NaV1.8
NaV1.1 - NaV1.7	>600
NaV1.9	>600

(S)-Ltgo-33 demonstrates over 600-fold selectivity for NaV1.8 over other tested human NaV isoforms.[2][4]

Table 3: Species-Specific Potency of (S)-Ltgo-33 on NaV1.8

Species	IC50
Human	84 nM
Non-human primate	Not explicitly quantified, but effective
Dog	>30 µM
Rat	>30 µM
Mouse	>30 µM

Potency was determined using electrophysiological assays on the respective NaV1.8 channels.[1]

Experimental Protocols

The identification and characterization of the (S)-Ltgo-33 binding site on NaV1.8 VSDII were accomplished through a series of key experiments. The detailed methodologies for these experiments are outlined below.

Electrophysiology: Whole-Cell Patch Clamp

• Objective: To determine the potency and mechanism of action of (S)-Ltgo-33 on NaV1.8 channel function.

• Cell Lines: ND7/23 cells stably expressing human, rat, or chimeric NaV1.8 channels.

• Recording Equipment: Manual or automated patch-clamp systems (e.g., Nanion’s SyncroPatch 384).[1][3]

• Solutions:

  • External Bath Solution (in mM): 130 NaCl, 15 TEA-Cl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 glucose, adjusted to pH 7.4 with NaOH.

  • Internal Pipette Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES, adjusted to pH 7.2 with CsOH.

• Voltage Protocols:

  • State-Dependence:

    • Closed/Resting State: From a holding potential of -120 mV, a 50 ms (B15284909) depolarizing step to 0 mV was applied.

    • Inactivated State: From a holding potential of -120 mV, a 5-second prepulse to -60 mV was applied to induce inactivation, followed by a 50 ms test pulse to 0 mV.

  • Concentration-Response: A range of (S)-Ltgo-33 concentrations were perfused onto the cells, and the resulting inhibition of the sodium current was measured. IC50 values were calculated by fitting the data to a Hill equation.

• Data Analysis: Electrophysiology data were analyzed using software such as Clampfit 11.1.

Chimeric Channel Generation

• Objective: To localize the binding site of (S)-Ltgo-33 to a specific domain of the NaV1.8 channel.

• Methodology: Chimeric channels were constructed by swapping domains between the (S)-Ltgo-33-sensitive human NaV1.8 (hNaV1.8) and the insensitive rat NaV1.8 (rNaV1.8).

• Construction:

  • The coding sequences for the four voltage-sensing domains (VSDI-IV) of hNaV1.8 were individually cloned into the corresponding regions of the rNaV1.8 plasmid.

  • This resulted in a series of chimeric channels, each containing one human VSD within the rat channel backbone (e.g., rNaV1.8 with hVSDII).

• Expression and Analysis: The chimeric constructs were transiently expressed in ND7/23 cells, and their sensitivity to (S)-Ltgo-33 was assessed using whole-cell patch-clamp electrophysiology as described above. A significant gain of function (i.e., increased sensitivity to the compound) in a chimera indicated that the swapped human domain contained the binding site. The chimera containing the human VSDII conferred sensitivity to (S)-Ltgo-33, with an IC50 of 84 nM.[1]

Site-Directed Mutagenesis

• Objective: To identify specific amino acid residues within VSDII that are critical for (S)-Ltgo-33 binding.

• Methodology: Based on the results from the chimera studies, specific amino acid residues in the extracellular cleft of hNaV1.8 VSDII that differ from their counterparts in rNaV1.8 were identified. These residues were then mutated in the hNaV1.8 channel to the corresponding rat amino acids.

• Procedure:

  • Sequence alignment of human and rat VSDII was performed to identify divergent residues.

  • Point mutations were introduced into the hNaV1.8 cDNA using a site-directed mutagenesis kit (e.g., QuikChange XL II).

  • The mutated plasmids were sequenced to confirm the desired mutations.

• Functional Analysis: The mutant hNaV1.8 channels were expressed in ND7/23 cells, and the potency of (S)-Ltgo-33 was determined using electrophysiology. A significant loss of potency for a particular mutant indicated that the mutated residue is crucial for binding. While the specific residues have not been publicly disclosed, this methodology was used to pinpoint the binding site to the extracellular cleft of VSDII.[1]

Visualizations: Signaling Pathways and Experimental Workflows

The following diagrams, generated using Graphviz (DOT language), illustrate the proposed mechanism of action of (S)-Ltgo-33 and the experimental workflow used to identify its binding site.

Fig. 1: Experimental workflow for identifying the (S)-Ltgo-33 binding site.

References

• 1. researchgate.net [researchgate.net]
• 2. Reddit - The heart of the internet [reddit.com]
• 3. Making sure you're not a bot! [nanion.de]
• 4. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]

(S)-Ltgo-33 and its role in nociceptor excitability

An In-depth Technical Guide on (S)-Ligo-33 and its Role in Nociceptor Excitability

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Ligo-33, also referred to as LTGO-33, is a novel small molecule inhibitor of the voltage-gated sodium channel NaV1.8.[1][2] This channel is predominantly expressed in the peripheral pain-sensing neurons, known as nociceptors, and has been genetically and pharmacologically validated as a crucial target for the development of new analgesics.[2] Selective inhibition of NaV1.8 offers the potential for effective pain relief while minimizing side effects associated with non-selective sodium channel blockers that affect other NaV isoforms essential for cardiac, muscular, and central nervous system function.[2] (S)-Ligo-33 demonstrates high potency and selectivity for human NaV1.8 and exhibits a unique, state-independent mechanism of action, distinguishing it from previously characterized NaV1.8 inhibitors.[2][3][4] This document provides a comprehensive overview of the pharmacological properties of (S)-Ligo-33, its mechanism of action, and its effects on nociceptor excitability.

Mechanism of Action

(S)-Ligo-33 acts as a potent and selective inhibitor of the NaV1.8 sodium channel.[3][4] Unlike many existing NaV1.8 inhibitors that preferentially bind to the inactivated state of the channel, (S)-Ligo-33 exhibits state-independent inhibition, with similar potency against both closed and inactivated channel conformations.[2][3][4] This suggests a novel mechanism of interaction.

Studies utilizing chimeras and mutagenesis have identified that (S)-Ligo-33 binds to a unique site within the extracellular cleft of the second voltage-sensing domain (VSDII).[2][5] Biophysical analyses indicate that the binding of (S)-Ligo-33 stabilizes the deactivated state of the channel.[2][5] This stabilization prevents the channel from opening in response to membrane depolarization, thereby inhibiting the initiation and propagation of action potentials in nociceptors.[2]

Caption: Mechanism of (S)-Ligo-33 action on the NaV1.8 channel.

Quantitative Data Presentation

The inhibitory activity of (S)-Ligo-33 has been quantified using electrophysiological methods. The data highlights its high potency and selectivity for primate NaV1.8 channels.

Table 1: Inhibitory Potency (IC50) of (S)-Ligo-33 on Human NaV1.8

Channel State	IC50 (nM)	Reference
Closed State	33	[4]
Inactivated State	24	[4]
Not specified	44	[5]

Table 2: Species-Specific Inhibitory Potency of (S)-Ligo-33 on TTX-Resistant (TTX-R) Currents in DRG Neurons

Species	Donor Gender	IC50	95% Confidence Interval	Reference
Human	Male	110 nM	92 to 120 nM	[4]
Human	Female	120 nM	100 to 140 nM	[4]
Cynomolgus Monkey	Not specified	100 nM	71 to 150 nM	[4]
Dog	Not specified	>10 µM	Not applicable	[4]
Rat	Not specified	>30 µM	Not applicable	[4]
Mouse	Not specified	>30 µM	Not applicable	[4]

Table 3: Selectivity of (S)-Ligo-33

Channel Isoform	Selectivity Fold vs. hNaV1.8	Reference
Human NaV1.1-NaV1.7	>600	[2][3][4][5]
Human NaV1.9	>600	[2][3][4][5]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the characterization of (S)-Ligo-33. These protocols are based on standard practices in the field and information derived from the primary literature.

Electrophysiological Recording of NaV1.8 Currents

This protocol is used to measure the inhibitory effect of (S)-Ligo-33 on NaV1.8 channels expressed in heterologous systems or native neurons.

• Cell Preparation:

  • HEK293 cells stably expressing human NaV1.8 are cultured under standard conditions.

  • For native neuron recordings, Dorsal Root Ganglia (DRG) neurons are harvested from human, cynomolgus monkey, rat, mouse, or dog. The ganglia are dissociated into single cells using enzymatic digestion (e.g., with collagenase and dispase) followed by mechanical trituration.

  • Cells are plated on coated coverslips and allowed to adhere before recording.

• Whole-Cell Patch-Clamp Recording:

  • Recordings are performed using a patch-clamp amplifier and data acquisition system.

  • The external solution contains (in mM): NaCl, Choline-Cl, TEA-Cl, CaCl2, MgCl2, HEPES, adjusted to a physiological pH. Tetrodotoxin (TTX) is included to block TTX-sensitive sodium channels when recording from native neurons.

  • The internal (pipette) solution contains (in mM): CsF, CsCl, NaCl, EGTA, HEPES, adjusted to a physiological pH.

  • Borosilicate glass pipettes are pulled to a resistance of 1-3 MΩ.

  • A gigaohm seal is formed between the pipette and the cell membrane, and the membrane is ruptured to achieve the whole-cell configuration.

  • Voltage protocols are applied to measure currents from channels in either the closed or inactivated state.

    • Closed-State Protocol: Cells are held at a hyperpolarized potential (e.g., -120 mV) where most channels are in the closed state. A depolarizing test pulse (e.g., to 0 mV) is then applied to elicit a current.

    • Inactivated-State Protocol: Cells are held at a depolarized potential (e.g., -40 mV) to induce inactivation, followed by a brief hyperpolarizing pulse and then the test pulse.

  • (S)-Ligo-33 is prepared in a stock solution (e.g., in DMSO) and diluted to final concentrations in the external solution. The compound is applied to the cells via a perfusion system.

  • The peak inward current is measured before and after the application of varying concentrations of (S)-Ligo-33 to determine the concentration-response curve and calculate the IC50 value.

Caption: Workflow for electrophysiological characterization of (S)-Ligo-33.

Action Potential Firing Assay in DRG Neurons

This assay assesses the functional consequence of NaV1.8 inhibition by measuring the effect of (S)-Ligo-33 on neuronal excitability.

• Cell Preparation:

  • Primary DRG neurons are isolated and cultured as described above. Small-diameter neurons, which are likely to be nociceptors, are targeted for recording.

• Current-Clamp Recording:

  • The whole-cell configuration is achieved as described for voltage-clamp experiments.

  • The amplifier is switched to current-clamp mode, which allows for the measurement of membrane potential.

  • The resting membrane potential of the neuron is recorded.

  • A series of depolarizing current steps of increasing amplitude are injected into the neuron to elicit action potentials.

  • The number of action potentials fired in response to a suprathreshold stimulus is recorded under baseline conditions.

  • (S)-Ligo-33 is then perfused onto the neuron, and the current injection protocol is repeated.

  • The reduction in the number of fired action potentials in the presence of the compound is quantified to determine its effect on neuronal excitability.

Conclusion

(S)-Ligo-33 is a highly selective and potent inhibitor of the voltage-gated sodium channel NaV1.8.[3][4][5] Its unique, state-independent mechanism of action, involving the stabilization of the channel's deactivated state via a novel binding site, differentiates it from other NaV1.8 inhibitors.[2] The compound effectively reduces the excitability of human and non-human primate nociceptors, demonstrating its potential as a therapeutic agent for the treatment of pain disorders.[1][4] The marked species specificity, with lower potency against rodent and canine channels, is a critical consideration for the design of preclinical translational studies.[2][4] Further investigation is warranted to explore the full therapeutic potential of this novel analgesic candidate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. LTGO-33 | NaV1.8 inhibitor | Probechem Biochemicals [probechem.com]

(S)-Ltgo-33: A Technical Guide to Synthesis and Enantioselective Alkylation for NaV1.8 Inhibition

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthesis and enantioselective alkylation of (S)-Ltgo-33, a potent and selective inhibitor of the voltage-gated sodium channel NaV1.8. The document details the methodologies for its synthesis, summarizes key quantitative data regarding its inhibitory activity, and visualizes the synthetic workflow and its mechanism of action.

Introduction

(S)-Ltgo-33 is a novel small molecule that has emerged as a significant subject of interest in the field of pain therapeutics. It selectively targets the NaV1.8 sodium channel, which is predominantly expressed in peripheral nociceptors and plays a crucial role in pain signal transmission.[1] The unique, state-independent mechanism of action of Ltgo-33 distinguishes it from previous NaV1.8 inhibitors, offering a promising new avenue for the development of analgesics with potentially fewer side effects.[1] This guide focuses on the chemical synthesis of the (S)-enantiomer, which has been identified as the active isomer, via a Ruthenium-catalyzed enantioselective alkylation of a sulfenamide (B3320178) intermediate.[2][3]

Quantitative Data: Inhibitory Profile of Ltgo-33

The inhibitory activity of Ltgo-33 has been characterized across various species and channel states. The following tables summarize the key quantitative data from electrophysiological assays.

Table 1: Ltgo-33 IC₅₀ Values for NaV1.8

Species/Condition	IC₅₀ (nM)	95% Confidence Interval (nM)	Notes
Human (Closed State)	33	-	State-independent inhibition
Human (Inactivated State)	24	-	State-independent inhibition
Human (Male Donors)	110	92 to 120	Inhibition of TTX-R currents in primary DRG neurons
Human (Female Donors)	120	100 to 140	Inhibition of TTX-R currents in primary DRG neurons
Cynomolgus Monkey	100	71 to 150	Inhibition of TTX-R currents in primary DRG neurons
Dog	>10,000	-	Markedly less effective
Rat	>30,000	-	Markedly less effective
Mouse	>30,000	-	Markedly less effective

Data sourced from MedChemExpress.[4]

Table 2: Selectivity of Ltgo-33

Channel	Selectivity Fold vs. NaV1.8
Human NaV1.1-NaV1.7 and NaV1.9	>600-fold

Data sourced from Selleck Chemicals and MedChemExpress.[4][5]

Experimental Protocols

The following sections provide a detailed methodology for the synthesis of (S)-Ltgo-33, adapted from the supporting information of "Ruthenium-Catalyzed Enantioselective Alkylation of Sulfenamides: A General Approach for the Synthesis of Drug Relevant S-Methyl and S-Cyclopropyl Sulfoximines".[2]

General Information

All reactions should be carried out under an inert atmosphere (e.g., argon or nitrogen) using standard Schlenk techniques. Solvents should be purified by passing through a column of activated alumina. Reagents should be purchased from commercial sources and used without further purification unless otherwise noted. Flash column chromatography should be performed using silica (B1680970) gel (230-400 mesh).

Synthesis of the Sulfilimine Intermediate

This procedure details the crucial Ruthenium-catalyzed enantioselective alkylation step.

Procedure:

• To an oven-dried vial equipped with a magnetic stir bar, add the starting sulfenamide (1.0 equiv.) and Ru-(S)-Pheox catalyst (≤1 mol %).

• Dissolve the solids in the appropriate reaction solvent.

• Add tert-butyl diazoacetate (1.1 equiv.) to the solution.

• Stir the reaction mixture at the designated temperature until the starting material is consumed as monitored by thin-layer chromatography (TLC).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography to afford the desired sulfilimine product.

Note: The specific sulfenamide precursor to LTGO-33, solvent, and temperature are detailed in the source literature.[2][3]

Oxidation to the Sulfoximine (B86345)

Procedure:

• Dissolve the sulfilimine intermediate from the previous step in a suitable solvent (e.g., dichloromethane).

• Cool the solution to 0 °C in an ice bath.

• Add an oxidizing agent, such as meta-chloroperoxybenzoic acid (m-CPBA), portion-wise to the solution.

• Stir the reaction at 0 °C and allow it to warm to room temperature, monitoring the reaction progress by TLC.

• Upon completion, quench the reaction with a suitable quenching agent (e.g., saturated aqueous sodium bicarbonate solution).

• Extract the product with an organic solvent, dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Final Steps to (S)-Ltgo-33

The final steps involve further chemical transformations to yield (S)-Ltgo-33. These steps may include decarboxylation and coupling reactions.

Procedure for S-cyclopropyl sulfoximine formation:

• Alkylate the sulfoximine with dibromoethane.

• Perform an acid-mediated decarboxylation to yield the S-cyclopropyl sulfoximine.[2][3]

Note: The detailed procedures for the final coupling steps to assemble the full (S)-Ltgo-33 molecule are outlined in the primary literature and patents.[2][3]

Visualizations

The following diagrams illustrate the synthesis workflow and the proposed signaling pathway for (S)-Ltgo-33.

Caption: Synthetic workflow for (S)-Ltgo-33.

Caption: Mechanism of action of (S)-Ltgo-33.

Conclusion

(S)-Ltgo-33 represents a significant advancement in the development of selective NaV1.8 inhibitors for the treatment of pain. Its unique state-independent mechanism and high selectivity offer the potential for a safer and more effective analgesic. The Ruthenium-catalyzed enantioselective alkylation provides a robust method for the asymmetric synthesis of this promising therapeutic candidate. This guide provides a foundational resource for researchers and drug development professionals working on the synthesis and characterization of (S)-Ltgo-33 and related compounds.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Item - Ruthenium-Catalyzed Enantioselective Alkylation of Sulfenamides: A General Approach for the Synthesis of Drug Relevant S‑Methyl and S‑Cyclopropyl Sulfoximines - figshare - Figshare [figshare.com]
• 4. biorxiv.org [biorxiv.org]
• 5. Pharmacology and Mechanism of Action of Suzetrigine, a Potent and Selective NaV1.8 Pain Signal Inhibitor for the Treatment of Moderate to Severe Pain | springermedizin.de [springermedizin.de]

Protocols & Analytical Methods

Application Notes and Protocols for (S)-Ltgo-33 in In Vitro Electrophysiology Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in vitro electrophysiological characterization of (S)-Ltgo-33, a potent and selective inhibitor of the voltage-gated sodium channel NaV1.8. The protocols detailed below are intended to assist in the precise and efficient evaluation of this compound's inhibitory effects and unique mechanism of action.

Introduction

(S)-Ltgo-33 is a novel small molecule inhibitor of the voltage-gated sodium channel NaV1.8 (SCN10A), a key target in pain signaling pathways.[1][2] NaV1.8 is predominantly expressed in peripheral nociceptors and has been genetically and pharmacologically validated as a crucial mediator of pain transmission.[1][2] Unlike many NaV1.8 inhibitors that preferentially bind to the inactivated state of the channel via the pore region, (S)-Ltgo-33 exhibits a unique, state-independent mechanism of action.[1][2][3][4] It binds to the extracellular cleft of the second voltage-sensing domain (VSDII), stabilizing the channel in a deactivated state and preventing its opening.[1][2] This novel mechanism contributes to its high selectivity and potency.

(S)-Ltgo-33 demonstrates nanomolar potency and over 600-fold selectivity for NaV1.8 over other human NaV isoforms (NaV1.1-1.7 and NaV1.9).[1][2][3][4] A critical consideration for experimental design is the compound's species specificity; it is highly effective on primate (human and non-human) NaV1.8 channels but shows significantly reduced potency on rodent and canine orthologs.[1][2] Therefore, human or non-human primate-derived cells or cell lines expressing the corresponding channels are recommended for in vitro assays.

Quantitative Data Summary

The following tables summarize the key quantitative parameters of (S)-Ltgo-33, facilitating experimental planning and data comparison.

Parameter	Value	Species	Notes
IC50 (Closed State)	33 nM	Human	Determined by patch-clamp electrophysiology.[4]
IC50 (Inactivated State)	24 nM	Human	Demonstrates state-independent inhibition.[4]
IC50 (Human DRG Neurons)	110 nM (male donors), 120 nM (female donors)	Human	Inhibition of native TTX-resistant NaV1.8 currents.[4]
IC50 (Cynomolgus Monkey DRG Neurons)	100 nM	Non-human primate	Inhibition of native TTX-resistant NaV1.8 currents.[4]
Selectivity	>600-fold	Human	Against NaV1.1-1.7 and NaV1.9.[1][2][3][4]
Molecular Weight	467.44 g/mol	N/A	C₂₁H₁₇F₄N₃O₃S.[3]

Species Specificity (IC50 for TTX-R currents in DRG neurons)
Human	~110-120 nM[4]
Cynomolgus Monkey	~100 nM[4]
Dog	>10 µM[4]
Rat	>30 µM[4]
Mouse	>30 µM[4]

Signaling Pathway and Mechanism of Action

The following diagram illustrates the signaling pathway of pain transmission involving the NaV1.8 channel and the mechanism of inhibition by (S)-Ltgo-33.

References

• 1. LTGO-33 is a novel NaV1.8 inhibitor with a unique mechanism of action - Nanion Technologies [nanion.de]
• 2. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. selleckchem.com [selleckchem.com]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for (S)-Ltgo-33 in Patch-Clamp Studies of Dorsal Root Ganglion (DRG) Neurons

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Ltgo-33 is a novel and potent small molecule inhibitor of the voltage-gated sodium channel NaV1.8 (SCN10A)[1][2][3]. NaV1.8 is predominantly expressed in peripheral nociceptors and represents a key target for the development of new analgesics[1][2][4]. Unlike traditional NaV1.8 inhibitors that target the channel's pore, (S)-Ltgo-33 possesses a unique mechanism of action. It binds to the extracellular cleft of the second voltage-sensing domain (VSDII), stabilizing the channel in a deactivated state and thereby preventing its opening[1][2][4]. This state-independent inhibition distinguishes it from previous inhibitors that preferentially target the inactivated state of the channel[1][2]. (S)-Ltgo-33 demonstrates high selectivity for NaV1.8 over other human NaV isoforms, with a reported selectivity of over 600-fold[1][2][3]. These characteristics make (S)-Ltgo-33 a valuable tool for studying the role of NaV1.8 in neuronal excitability and pain signaling, as well as a promising candidate for analgesic drug development.

These application notes provide detailed protocols for the use of (S)-Ltgo-33 in patch-clamp electrophysiology studies of DRG neurons, along with a summary of its pharmacological properties.

Data Presentation

Table 1: Pharmacological and Biophysical Properties of (S)-Ltgo-33

Property	Value	Species Specificity	Reference
Target	Voltage-gated sodium channel NaV1.8	Human, Non-human primate > Canine, Rodent	[1][2][4]
Binding Site	Extracellular cleft of the second voltage-sensing domain (VSDII)	Not specified	[1][2][4]
Mechanism of Action	Stabilizes the deactivated state of VSDII, preventing channel opening	Not specified	[1][2][4]
Potency	Nanomolar (nM) range	Not specified	[1][2][3]
Selectivity	>600-fold selective for NaV1.8 over other human NaV isoforms (NaV1.1-1.7, 1.9)	Human	[1][2][3]
State Dependence	State-independent; similar potency for closed and inactivated states	Not specified	[1][2][4]
Effect on DRG Neurons	Inhibits action potential firing	Human	[2][4]
Voltage Dependence of Relief from Inhibition (Midpoint)	-11 mV	Human (cloned channels)	[5][6][7]
Kinetics of Relief from Inhibition at +40 mV (Time Constant)	16 ± 6 ms (B15284909)	Human (cloned channels)	[6]
Kinetics of Reinhibition (Time Constant)	71 ms (with 300 nM)	Human (cloned channels)	[6]

Experimental Protocols

Protocol 1: Whole-Cell Voltage-Clamp Recordings from Dissociated DRG Neurons

This protocol is designed to assess the effect of (S)-Ltgo-33 on NaV1.8 currents in dissociated DRG neurons.

1. DRG Neuron Dissociation and Culture:

• Isolate dorsal root ganglia from the desired species (note the species specificity of (S)-Ltgo-33)[1][4]. General protocols for DRG dissociation are available and can be adapted[8][9].

• Enzymatically dissociate the ganglia using a combination of collagenase and trypsin[4]. For example, incubate in 0.2% collagenase and 0.2% trypsin for a specified time.

• Mechanically triturate the tissue with fire-polished Pasteur pipettes to obtain a single-cell suspension.

• Plate the dissociated neurons on poly-D-lysine-coated glass coverslips.

• Culture the neurons in a suitable medium, such as a neurobasal medium supplemented with growth factors. Neurons can typically be used for recordings for up to three days post-dissociation[4].

2. Electrophysiological Recordings:

• Transfer a coverslip with adherent DRG neurons to a recording chamber on the stage of an inverted microscope.

• Continuously perfuse the chamber with an external solution containing (in mM): 140 NaCl, 3 KCl, 2 MgCl2, 2 CaCl2, 10 HEPES, and 10 glucose, with the pH adjusted to 7.3-7.4 with NaOH.

• Prepare patch pipettes from borosilicate glass capillaries with a resistance of 2-5 MΩ when filled with the internal solution.

• The internal solution should be designed to isolate sodium currents and may contain (in mM): 140 CsF, 10 NaCl, 1 EGTA, and 10 HEPES, with the pH adjusted to 7.3 with CsOH.

• Establish a whole-cell patch-clamp configuration on a DRG neuron.

• Compensate for series resistance to minimize voltage errors[4].

3. Application of (S)-Ltgo-33 and Data Acquisition:

• Prepare stock solutions of (S)-Ltgo-33 in a suitable solvent (e.g., DMSO) and dilute to the final desired concentrations in the external solution immediately before use.

• Apply (S)-Ltgo-33 to the recording chamber via a perfusion system.

• To measure the potency of (S)-Ltgo-33, use a voltage protocol that elicits NaV1.8 currents. A typical protocol involves holding the neuron at a potential of -80 mV and applying a depolarizing pulse to 0 mV for 50 ms at a frequency of 0.5 Hz[4].

• Record the peak inward sodium current before and after the application of various concentrations of (S)-Ltgo-33 to determine the concentration-response relationship and calculate the IC50.

Protocol 2: Current-Clamp Recordings to Assess Neuronal Excitability

This protocol is used to evaluate the effect of (S)-Ltgo-33 on the firing properties of DRG neurons.

1. Neuron Preparation and Recording Setup:

• Follow the same procedure for DRG neuron dissociation, culture, and the setup of the patch-clamp rig as described in Protocol 1.

• For current-clamp recordings, use an internal solution that is more physiologically representative, for example (in mM): 140 KCl, 10 NaCl, 2 MgCl2, 1 EGTA, 10 HEPES, 2 Mg-ATP, and 0.3 Na-GTP, with the pH adjusted to 7.3 with KOH.

2. Data Acquisition:

• Establish a whole-cell current-clamp configuration.

• Measure the resting membrane potential of the neuron.

• Inject a series of depolarizing current steps of increasing amplitude to elicit action potentials.

• Record the number of action potentials fired at each current step before and after the application of (S)-Ltgo-33.

• Analyze changes in action potential threshold, amplitude, and firing frequency to determine the effect of (S)-Ltgo-33 on neuronal excitability.

Visualizations

Signaling Pathway and Mechanism of Action

Caption: Mechanism of (S)-Ltgo-33 inhibition of the NaV1.8 channel.

Experimental Workflow for Patch-Clamp Studies

Caption: Workflow for studying (S)-Ltgo-33 effects on DRG neurons.

References

• 1. Making sure you're not a bot! [nanion.de]
• 2. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV… [ouci.dntb.gov.ua]
• 6. rupress.org [rupress.org]
• 7. Differential state-dependent Nav1.8 inhibition by suzetrigine, LTGO-33, and A-887826 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A combined protocol for isolation, culture, and patch-clamp recording of dorsal root ganglion neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols for (S)-LTGO-33 in In Vivo Pain Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-LTGO-33 is a potent and highly selective small molecule inhibitor of the voltage-gated sodium channel NaV1.8.[1][2] NaV1.8 is a genetically and pharmacologically validated pain target, as it is specifically expressed in peripheral nociceptors and plays a crucial role in the initiation and transmission of pain signals.[1][3] Selective inhibition of NaV1.8 offers a promising therapeutic strategy for pain relief while minimizing off-target effects on other NaV isoforms essential for cardiac, respiratory, and central nervous system function.[1]

The mechanism of action of (S)-LTGO-33 is unique among NaV1.8 inhibitors. Unlike many previous inhibitors that target the channel's pore region in an inactivated state, (S)-LTGO-33 is state-independent and stabilizes the deactivated state of the channel.[1][3] It achieves this by binding to a novel site in the extracellular cleft of the second voltage-sensing domain (VSDII).[1][4] This distinct mechanism suggests the potential for a different pharmacological profile and the development of new classes of analgesics.[3][4]

A critical consideration for in vivo studies is the species specificity of (S)-LTGO-33. The compound has been shown to be highly potent against primate (human and non-human) NaV1.8 channels but is significantly less effective against rodent and canine orthologs.[1][3][4] This has profound implications for the selection of appropriate animal models for preclinical efficacy studies. Standard rodent pain models may not be suitable for evaluating the analgesic potential of (S)-LTGO-33.

Data Presentation

As of the current literature, specific in vivo dosage data for (S)-LTGO-33 in any animal model has not been published. The compound is in the preclinical development stage.[2] Therefore, the following table provides a template for how such data could be presented once generated. For context, data from a different selective NaV1.8 inhibitor, VX-548, in human clinical trials is included to illustrate the type of information that is valuable.

Table 1: Illustrative In Vivo Efficacy Data for a NaV1.8 Inhibitor (VX-548 in Humans)

Compound	Model	Species	Dosing Regimen	Primary Endpoint	Results	Reference
VX-548	Acute pain post-abdominoplasty	Human	100 mg loading dose, then 50 mg every 12h	Time-weighted sum of pain-intensity difference over 48h (SPID48)	Statistically significant reduction in pain vs. placebo	[5]

| VX-548 | Acute pain post-bunionectomy | Human | 100 mg loading dose, then 50 mg every 12h | Time-weighted sum of pain-intensity difference over 48h (SPID48) | Statistically significant reduction in pain vs. placebo |[5] |

Signaling Pathway and Mechanism of Action

(S)-LTGO-33 acts on NaV1.8 channels, which are critical for the propagation of action potentials in nociceptive (pain-sensing) neurons. By inhibiting these channels, (S)-LTGO-33 reduces the transmission of pain signals from the periphery to the central nervous system.

Mechanism of (S)-LTGO-33 Action on NaV1.8 Channels.

Experimental Workflows and Protocols

Given the species specificity of (S)-LTGO-33, a critical first step in any experimental workflow is the selection of an appropriate model. The following diagram illustrates a recommended logical workflow.

Logical workflow for evaluating (S)-LTGO-33 efficacy.

Protocol 1: Hot Plate Test

This test assesses the response to a thermal pain stimulus and is effective for evaluating centrally acting analgesics.[6]

Objective: To measure the latency of a nocifensive response (e.g., paw licking, jumping) when the animal is placed on a heated surface.

Materials:

• Hot plate apparatus with adjustable temperature control.

• Transparent cylindrical restrainer.

• Timer.

• Test animals (mice or rats). Note the species specificity caveat for (S)-LTGO-33.

Procedure:

• Acclimation: Allow animals to acclimate to the testing room for at least 30-60 minutes before the experiment.

• Apparatus Setup: Clean the apparatus thoroughly. Set the hot plate temperature to a constant value, typically between 52°C and 55°C.[7]

• Baseline Measurement: Gently place each animal on the hot plate within the restrainer and immediately start the timer.

• Observation: Observe the animal for nocifensive behaviors, such as hind paw licking, flicking, or jumping.[6][7]

• Latency Recording: Stop the timer as soon as a nocifensive response is observed. This is the baseline latency.

• Cut-off Time: To prevent tissue damage, a cut-off time (e.g., 30 seconds) must be established. If the animal does not respond within this time, remove it from the plate and record the latency as the cut-off time.[7]

• Drug Administration: Administer (S)-LTGO-33 or vehicle control at the desired dose and route.

• Post-treatment Measurement: At predetermined time points after drug administration (e.g., 30, 60, 90, 120 minutes), repeat steps 3-6 to measure the post-treatment latency.

• Data Analysis: Compare the post-treatment latencies to the baseline latencies and to the vehicle control group. An increase in latency indicates an analgesic effect.

Protocol 2: Tail-Flick Test

This test measures the latency to withdraw the tail from a noxious heat source and is a common method for assessing spinal analgesic effects.

Objective: To determine the time it takes for an animal to move its tail away from a focused beam of radiant heat.

Materials:

• Tail-flick analgesia meter with a radiant heat source.

• Animal restrainer.

Procedure:

• Acclimation: Allow animals to acclimate to the testing room for at least 30 minutes. It is also recommended to habituate the animals to the restrainer before the testing day.[8][9]

• Apparatus Setup: Turn on the tail-flick meter and set the intensity of the heat source.

• Baseline Measurement: Gently place the animal in the restrainer with its tail positioned in the groove over the heat source.

• Test Initiation: Start the test, which activates the heat lamp and a timer.

• Latency Recording: The apparatus will automatically detect the tail flick and stop the timer, recording the latency.[10]

• Cut-off Time: A maximum trial duration (e.g., 18 seconds) should be set to prevent tissue damage.[10]

• Replicate Trials: Conduct 2-3 trials for each animal with an inter-trial interval of at least 60 seconds. The average of these trials constitutes the baseline latency.[10]

• Drug Administration: Administer (S)-LTGO-33 or vehicle control.

• Post-treatment Measurement: At specified time points after administration, repeat steps 3-7.

• Data Analysis: An increase in the average tail-flick latency compared to baseline and vehicle control indicates analgesia.

Protocol 3: Von Frey Test

This test is used to assess mechanical allodynia (pain response to a non-painful stimulus) or hyperalgesia by measuring the withdrawal threshold of the paw to a mechanical stimulus.

Objective: To determine the mechanical force required to elicit a paw withdrawal response.

Materials:

• Set of calibrated von Frey filaments of varying stiffness.

• Elevated wire mesh platform.

• Plexiglas enclosures for each animal.

Procedure:

• Acclimation: Place the animals in the individual Plexiglas enclosures on the wire mesh platform and allow them to acclimate for at least 60 minutes.[11][12]

• Baseline Measurement:

  • Begin with a mid-range filament (e.g., 0.6g).[11]

  • Apply the filament from underneath the mesh to the plantar surface of the hind paw with enough force to cause it to bend, and hold for 1-2 seconds.[11]

  • A positive response is a sharp withdrawal, licking, or flinching of the paw.

  • The "up-down" method is commonly used: if there is no response, the next higher force filament is used. If there is a response, the next lower force filament is used.[13]

  • Continue this pattern until the 50% withdrawal threshold is determined.

• Drug Administration: Administer (S)-LTGO-33 or vehicle control.

• Post-treatment Measurement: At predetermined intervals after administration, repeat the von Frey test to determine the post-treatment withdrawal threshold.

• Data Analysis: An increase in the paw withdrawal threshold (i.e., a greater force is required to elicit a response) compared to the vehicle group indicates an anti-allodynic or anti-hyperalgesic effect.

References

• 1. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. drughunter.com [drughunter.com]
• 3. researchgate.net [researchgate.net]
• 4. Making sure you're not a bot! [nanion.de]
• 5. Selective Inhibition of NaV1.8 with VX-548 for Acute Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Hot plate test - Wikipedia [en.wikipedia.org]
• 7. maze.conductscience.com [maze.conductscience.com]
• 8. diacomp.org [diacomp.org]
• 9. protocols.io [protocols.io]
• 10. web.mousephenotype.org [web.mousephenotype.org]
• 11. Von Frey Test Protocol - IMPReSS [web.mousephenotype.org]
• 12. media.jax.org [media.jax.org]
• 13. von Frey test [protocols.io]

Application Notes and Protocols for (S)-Ltgo-33 in Inflammatory Pain Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the current understanding of (S)-Ltgo-33, a novel, potent, and selective inhibitor of the voltage-gated sodium channel NaV1.8. The information is intended to guide researchers in designing preclinical studies for the investigation of (S)-Ltgo-33 in the context of inflammatory pain.

Introduction

(S)-Ltgo-33 is a state-independent NaV1.8 inhibitor with over 600-fold selectivity for the NaV1.8 channel over other sodium channel isoforms.[1] Developed by Latigo Biotherapeutics, this small molecule represents a promising non-opioid therapeutic for pain management.[1][2] Its unique mechanism of action, targeting the extracellular cleft of the second voltage-sensing domain (VSDII), distinguishes it from previous NaV1.8 inhibitors that typically target the channel's pore.[3] (S)-Ltgo-33 stabilizes the deactivated state of the channel, thereby preventing the transmission of pain signals.[3][4]

A critical consideration for preclinical evaluation is the species specificity of (S)-Ltgo-33. It is highly potent against primate NaV1.8 (including human and cynomolgus monkey) but is significantly less effective on rodent and canine orthologs.[3][4][5] This necessitates the use of non-human primate models for in vivo efficacy studies of inflammatory pain.

Data Presentation

In Vitro Potency and Selectivity of (S)-Ltgo-33

The following tables summarize the in vitro pharmacological data for (S)-Ltgo-33, highlighting its potency, selectivity, and species specificity.

Table 1: Potency of (S)-Ltgo-33 on Human NaV1.8 Channels

Parameter	IC₅₀ (nM)	Reference
Closed-state inhibition	33	[6]
Inactivated-state inhibition	24	[6]

Table 2: Species-Specific Potency of (S)-Ltgo-33 on TTX-R Currents in DRG Neurons

Species	IC₅₀	95% Confidence Interval	Reference
Human (male donors)	110 nM	92 to 120 nM	[6]
Human (female donors)	120 nM	100 to 140 nM	[6]
Cynomolgus Monkey	100 nM	71 to 150 nM	[6]
Dog	>10 µM	N/A	[6]
Rat	>30 µM	N/A	[6]
Mouse	>30 µM	N/A	[6]

Signaling Pathway

(S)-Ltgo-33 exerts its analgesic effect by inhibiting the NaV1.8 channel in peripheral nociceptors. In inflammatory states, various inflammatory mediators sensitize these neurons, leading to an increase in their excitability and the perception of pain. By blocking NaV1.8, (S)-Ltgo-33 prevents the propagation of action potentials that transmit pain signals from the periphery to the central nervous system.

Mechanism of Action of (S)-Ltgo-33 in Inflammatory Pain.

Experimental Protocols

Due to the lack of publicly available in vivo data for (S)-Ltgo-33 in inflammatory pain models, the following protocol is a hypothetical design for a study in non-human primates. It is based on established methodologies for inducing and assessing inflammatory pain in these species and considers the known properties of (S)-Ltgo-33.

Hypothetical Protocol: Evaluation of (S)-Ltgo-33 in a Carrageenan-Induced Inflammatory Pain Model in Cynomolgus Monkeys

1. Objective: To assess the analgesic efficacy of (S)-Ltgo-33 in a non-human primate model of acute inflammatory pain.

2. Animals: Healthy, adult male or female cynomolgus monkeys (Macaca fascicularis), purpose-bred for research. Animals should be acclimated to laboratory conditions and trained for behavioral testing procedures.

3. Materials:

• (S)-Ltgo-33

• Vehicle (e.g., 10% DMSO, 40% PEG300, 50% water)

• Lambda-carrageenan (2% w/v in sterile saline)

• Positive control (e.g., morphine or a clinically used NSAID)

• Anesthesia (e.g., ketamine, isoflurane)

• Equipment for behavioral testing (e.g., electronic von Frey anesthesiometer, thermal plantar test device)

• Equipment for measuring paw volume (e.g., plethysmometer)

4. Experimental Procedure:

• Baseline Measurements:

  • Measure baseline mechanical withdrawal thresholds and thermal withdrawal latencies on the plantar surface of both hind paws.

  • Measure baseline paw volume.

  • Repeat baseline measurements for at least three consecutive days to establish stable readings.

• Induction of Inflammation:

  • Lightly anesthetize the animals.

  • Inject 100 µL of 2% carrageenan solution subcutaneously into the plantar surface of one hind paw. The contralateral paw will serve as a control.

• Drug Administration:

  • Administer (S)-Ltgo-33, vehicle, or positive control at a predetermined time post-carrageenan injection (e.g., 2 hours).

  • The route of administration for (S)-Ltgo-33 would likely be oral, consistent with its development for clinical use.

• Post-Treatment Assessments:

  • At various time points post-drug administration (e.g., 1, 2, 4, 6, and 24 hours), assess:

    • Mechanical withdrawal thresholds (tactile allodynia)

    • Thermal withdrawal latencies (thermal hyperalgesia)

    • Paw volume (edema)

  • Record all behavioral responses and adverse events.

5. Data Analysis:

• Calculate the percentage reversal of hyperalgesia/allodynia for each treatment group compared to the vehicle control.

• Analyze data using appropriate statistical methods (e.g., ANOVA with post-hoc tests).

• A p-value of <0.05 will be considered statistically significant.

Hypothetical Workflow for In Vivo Evaluation.

Conclusion

(S)-Ltgo-33 is a highly selective and potent NaV1.8 inhibitor with a novel mechanism of action. Its species specificity is a critical factor in the design of preclinical studies, necessitating the use of non-human primate models to evaluate its efficacy in inflammatory pain. While detailed in vivo protocols and data are not yet in the public domain, the information provided here, based on its known pharmacological profile, offers a strong foundation for researchers to design and execute meaningful studies to further elucidate the therapeutic potential of (S)-Ltgo-33.

References

• 1. drughunter.com [drughunter.com]
• 2. Latigo Launches into Non-Opioid Pain Medicine Space with $135 Million Series A - BioSpace [biospace.com]
• 3. LTGO-33 is a novel NaV1.8 inhibitor with a unique mechanism of action - Nanion Technologies [nanion.de]
• 4. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]

preparing (S)-Ltgo-33 stock solutions with DMSO

Application Notes: (S)-Ltgo-33

(S)-Ltgo-33 is a potent and selective small molecule inhibitor of the voltage-gated sodium channel NaV1.8. [1][2][3] It is a valuable research tool for studying the role of NaV1.8 in pain signaling and for the development of novel analgesics.[4][5] This document provides detailed protocols for the preparation of (S)-Ltgo-33 stock solutions in Dimethyl Sulfoxide (DMSO) and its application in a common in vitro assay.

Mechanism of Action

(S)-Ltgo-33 selectively inhibits the NaV1.8 sodium channel, which is predominantly expressed in peripheral pain-sensing neurons (nociceptors).[4][5] Unlike many other NaV1.8 inhibitors that preferentially bind to the inactivated state of the channel, (S)-Ltgo-33 exhibits state-independent inhibition, with similar potency against both closed and inactivated channel conformations.[3][4] It acts by binding to a unique site on the extracellular cleft of the second voltage-sensing domain (VSDII), stabilizing the deactivated state and preventing the channel from opening.[4][5] This mechanism effectively blocks the transmission of pain signals. (S)-Ltgo-33 displays high selectivity for NaV1.8 over other human NaV isoforms (NaV1.1-1.7 and NaV1.9), minimizing off-target effects.[2][3][4]

Applications

(S)-Ltgo-33 is primarily utilized in pain research. Its high selectivity and unique mechanism of action make it an ideal tool for:

• Investigating the physiological and pathophysiological roles of NaV1.8 in various pain states.

• Screening for novel analgesic compounds.

• Validating NaV1.8 as a therapeutic target for pain.

• Studying the structure-function relationship of voltage-gated sodium channels.

Data Presentation

The following table summarizes the key quantitative data for (S)-Ltgo-33.

Property	Value	Notes
Molecular Weight	467.44 g/mol	Essential for accurate molar concentration calculations.[2]
Appearance	Off-white to light yellow solid	Visual confirmation of the compound's physical state.[6]
Purity (Typical)	>99%	High purity is crucial for reliable and reproducible experimental results.[2]
Solubility in DMSO	Up to 200 mg/mL (~427.86 mM)	Use of fresh, anhydrous DMSO is recommended as hygroscopic DMSO can reduce solubility.[1][6]
IC₅₀ (for hNaV1.8)	~24-33 nM	Potency may vary slightly depending on the assay conditions (closed vs. inactivated state).[3]
Storage (Powder)	-20°C for up to 3 years	Protect from light and moisture for long-term stability.[2][6]
Storage (Stock Solution)	-80°C for up to 6 months; -20°C for 1 month	Aliquoting is recommended to avoid repeated freeze-thaw cycles.[6]

Experimental Protocols

Protocol 1: Preparation of a 10 mM (S)-Ltgo-33 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of (S)-Ltgo-33 in DMSO, a common starting concentration for many in vitro assays.

Materials:

• (S)-Ltgo-33 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes (1.5 mL)

• Calibrated analytical balance

• Vortex mixer

• Pipettes and sterile filter tips

Procedure:

• Calculate the required mass of (S)-Ltgo-33: To prepare 1 mL of a 10 mM stock solution, use the following formula:

  • Mass (mg) = Molarity (mol/L) * Volume (L) * Molecular Weight ( g/mol ) * 1000 (mg/g)

  • Mass (mg) = 0.010 mol/L * 0.001 L * 467.44 g/mol * 1000 mg/g = 4.6744 mg

• Weigh the (S)-Ltgo-33 powder:

  • Place a sterile 1.5 mL microcentrifuge tube on the analytical balance and tare it.

  • Carefully weigh 4.67 mg of (S)-Ltgo-33 powder into the tared tube.

• Dissolve the powder in DMSO:

  • Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the (S)-Ltgo-33 powder.

  • Close the tube tightly and vortex for 1-2 minutes until the compound is completely dissolved. Gentle warming in a 37°C water bath or brief ultrasonication may be used to aid dissolution if necessary.[1][7]

• Aliquot and store the stock solution:

  • To prevent degradation from repeated freeze-thaw cycles, aliquot the 10 mM stock solution into smaller working volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[7]

  • Clearly label each aliquot with the compound name, concentration, solvent (DMSO), and date of preparation.

  • Store the aliquots at -80°C for long-term storage (up to 6 months) or -20°C for short-term storage (up to 1 month).[6]

Safety Precautions:

• Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses, when handling (S)-Ltgo-33 and DMSO.

• Handle DMSO in a well-ventilated area or a chemical fume hood.

Workflow for preparing (S)-Ltgo-33 stock solution.

Protocol 2: In Vitro Cell-Based Assay for NaV1.8 Inhibition

This protocol provides a general workflow for assessing the inhibitory activity of (S)-Ltgo-33 on NaV1.8 channels expressed in a heterologous system (e.g., HEK293 cells) using automated patch-clamp electrophysiology.

Materials:

• HEK293 cells stably expressing human NaV1.8

• Cell culture medium and supplements

• 10 mM (S)-Ltgo-33 stock solution in DMSO

• Extracellular and intracellular recording solutions for patch-clamp electrophysiology

• Automated patch-clamp system and appropriate consumables

Procedure:

• Cell Culture:

  • Culture the HEK293-hNaV1.8 cells according to standard cell culture protocols.

  • Harvest the cells when they reach the optimal confluency for electrophysiological recordings.

• Preparation of Working Solutions:

  • Prepare a series of dilutions of the 10 mM (S)-Ltgo-33 stock solution in the extracellular recording solution to achieve the desired final concentrations for the concentration-response curve (e.g., 0.1 nM to 1 µM).

  • Important: The final concentration of DMSO in the assay should be kept below 0.1% (v/v) to avoid solvent-induced cytotoxicity.[7] Prepare a vehicle control containing the same final concentration of DMSO.

• Electrophysiological Recording:

  • Load the cells, extracellular solution (with and without different concentrations of (S)-Ltgo-33), and intracellular solution onto the automated patch-clamp system.

  • Establish a whole-cell patch-clamp configuration.

  • Apply a voltage protocol to elicit NaV1.8 currents. This typically involves holding the cell at a negative potential (e.g., -100 mV) and then depolarizing to a potential that activates the channels (e.g., 0 mV).

  • Record the baseline NaV1.8 current in the absence of the compound.

  • Apply the different concentrations of (S)-Ltgo-33 (and the vehicle control) to the cells and record the resulting NaV1.8 currents.

• Data Analysis:

  • Measure the peak inward current for each concentration of (S)-Ltgo-33.

  • Normalize the current in the presence of the compound to the baseline current.

  • Plot the normalized current as a function of the (S)-Ltgo-33 concentration.

  • Fit the concentration-response data to a suitable equation (e.g., the Hill equation) to determine the IC₅₀ value.

Inhibition of NaV1.8 pain signaling by (S)-Ltgo-33.

References

• 1. (S)-LTGO-33 | Sodium Channel | | Invivochem [invivochem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. nanion.de [nanion.de]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for (S)-Ltgo-33 in Non-Human Primate Studies

Disclaimer: As of late 2025, detailed protocols and quantitative data from in vivo studies of (S)-Ltgo-33 administration in non-human primates have not been made publicly available. The compound, developed by Latigo Biotherapeutics, is in the preclinical stage. The following application notes and protocols are based on published in vitro characterization studies using non-human primate tissues and generalized methodologies for pharmacokinetic studies in similar species.

Introduction and Background

(S)-Ltgo-33 is a potent and highly selective small molecule inhibitor of the voltage-gated sodium channel NaV1.8.[1][2][3] This channel is predominantly expressed in peripheral pain-sensing neurons (nociceptors), making it a key target for the development of novel, non-opioid analgesics.[4][5] A distinguishing feature of (S)-Ltgo-33 is its species specificity; it demonstrates high potency in primates (human and non-human) but is significantly less effective in rodent and canine models.[3][4][6] This makes non-human primate models, such as the cynomolgus monkey (Macaca fascicularis), essential for its preclinical evaluation.

The mechanism of action for (S)-Ltgo-33 is novel compared to previous NaV1.8 inhibitors. It acts in a state-independent manner, meaning it has similar potency for NaV1.8 channels in both closed and inactivated conformations.[3][4] It binds to the extracellular cleft of the second voltage-sensing domain (VSDII), stabilizing the channel in a deactivated state to prevent its opening.[4][6]

Quantitative Data Presentation

The available quantitative data for (S)-Ltgo-33 in non-human primates is derived from in vitro electrophysiological studies on dorsal root ganglion (DRG) neurons. No in vivo pharmacokinetic or efficacy data has been published.

Table 1: In Vitro Potency of (S)-Ltgo-33 on Primate NaV1.8 Channels

Species	Preparation	Assay Type	Parameter	Value	Confidence Interval (95%)	Reference
Cynomolgus Monkey (M. fascicularis)	Primary DRG Neurons	Electrophysiology (TTX-R Current Inhibition)	IC₅₀	100 nM	71 to 150 nM	[3]
Human	Primary DRG Neurons (Male Donors)	Electrophysiology (TTX-R Current Inhibition)	IC₅₀	110 nM	92 to 120 nM	[3]
Human	Primary DRG Neurons (Female Donors)	Electrophysiology (TTX-R Current Inhibition)	IC₅₀	120 nM	100 to 140 nM	[3]
Human	Recombinant hNaV1.8	Electrophysiology (Closed-State)	IC₅₀	33 nM	N/A	[1]
Human	Recombinant hNaV1.8	Electrophysiology (Inactivated-State)	IC₅₀	24 nM	N/A	[1]

TTX-R: Tetrodotoxin-resistant, characteristic of NaV1.8 channels.

Signaling Pathway and Mechanism of Action

(S)-Ltgo-33 inhibits the function of the NaV1.8 channel, which is crucial for the propagation of action potentials along nociceptive neurons in response to painful stimuli. By blocking this channel, it prevents the pain signal from being transmitted to the central nervous system.

Mechanism of (S)-Ltgo-33 Action on NaV1.8

Experimental Protocols

Protocol 1: Electrophysiological Recording from Cynomolgus Monkey DRG Neurons (In Vitro)

This protocol is based on the methodology described for characterizing (S)-Ltgo-33's effect on native non-human primate neurons.[3]

Objective: To measure the inhibitory effect of (S)-Ltgo-33 on tetrodotoxin-resistant (TTX-R) sodium currents in isolated cynomolgus monkey DRG neurons.

Materials:

• (S)-Ltgo-33 stock solution (e.g., 10 mM in DMSO)

• Isolated DRG neurons from cynomolgus monkeys

• Patch-clamp rig (amplifier, digitizer, microscope)

• Perfusion system

• External solution (in mM): 140 NaCl, 3 KCl, 1 MgCl₂, 1 CaCl₂, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH)

• Internal solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH adjusted to 7.2 with CsOH)

• Vehicle control (DMSO)

Procedure:

• Cell Preparation: Thaw cryopreserved cynomolgus DRG neurons and plate them on coated coverslips. Allow cells to adhere and stabilize for several hours before recording.

• Establish Whole-Cell Configuration: Using a glass micropipette filled with internal solution, establish a whole-cell patch-clamp recording from a single DRG neuron.

• Isolate NaV1.8 Currents: Hold the neuron at a potential of -100 mV. Use a voltage protocol to elicit sodium currents. A depolarizing step to 0 mV for 50 ms (B15284909) is typically sufficient. The resulting current in the presence of tetrodotoxin (B1210768) (to block sensitive channels) is primarily mediated by NaV1.8.

• Baseline Recording: Perfuse the neuron with the external solution and record baseline TTX-R currents for 3-5 minutes to ensure stability.

• Compound Application: Prepare serial dilutions of (S)-Ltgo-33 in the external solution to achieve the desired final concentrations (e.g., 1 nM to 10 µM). Ensure the final DMSO concentration is consistent across all solutions and does not exceed 0.1%.

• Test Concentrations: Perfuse the neuron with increasing concentrations of (S)-Ltgo-33, allowing the current inhibition to reach a steady state at each concentration (typically 2-3 minutes). Record the peak inward current at each concentration.

• Washout: After the highest concentration, perfuse the cell with the control external solution to observe any washout of the inhibitory effect.

• Data Analysis:

  • Measure the peak current amplitude for each concentration.

  • Normalize the peak current to the baseline current to determine the percentage of inhibition.

  • Plot the concentration-response curve (Inhibition % vs. log[Concentration]).

  • Fit the curve using a Hill equation to determine the IC₅₀ value.

Protocol 2: Generalized Pharmacokinetic (PK) Study in Cynomolgus Monkeys (In Vivo Template)

Disclaimer: This is a generalized protocol and is not based on a specific published study for (S)-Ltgo-33. It serves as a template for how such a study might be designed.

Objective: To determine the pharmacokinetic profile of (S)-Ltgo-33 following intravenous (IV) and oral (PO) administration in cynomolgus monkeys.

Animals:

• Healthy, adult male or female cynomolgus monkeys (Macaca fascicularis), purpose-bred for research.

• Animals should be acclimated and trained for study procedures (e.g., chair restraint).

Materials:

• (S)-Ltgo-33

• Sterile vehicle for IV formulation (e.g., saline, PEG400, Solutol)

• Vehicle for PO formulation (e.g., 0.5% methylcellulose)

• Blood collection tubes (e.g., K₂EDTA)

• Catheters (for IV administration and blood sampling)

• Analytical equipment (LC-MS/MS) for bioanalysis

Experimental Workflow:

References

• 1. LTGO-33 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Latigo Biotherapeutics Granted FDA Fast Track Designation for LTG-001, Potential Best-in-Class Nav1.8 Inhibitor for the Non-Opioid Treatment of Acute Pain [prnewswire.com]
• 6. Making sure you're not a bot! [nanion.de]

Application Notes and Protocols for (S)-Ltgo-33 Efficacy Testing

Introduction

(S)-Ltgo-33 is a potent and selective small molecule inhibitor of the voltage-gated sodium channel NaV1.8 (SCN10A).[1][2][3] The NaV1.8 channel is a tetrodotoxin-resistant (TTX-R) sodium channel primarily expressed in the peripheral nociceptive neurons of the dorsal root ganglia (DRG).[2] Its involvement in the transmission of pain signals has made it a key therapeutic target for the development of novel, non-opioid analgesics. (S)-Ltgo-33 represents a promising candidate for pain disorder research due to its high selectivity and unique mechanism of action.[1][2]

These application notes provide detailed protocols for cell-based assays designed to evaluate the efficacy and selectivity of (S)-Ltgo-33. The described methods include high-throughput screening assays using recombinant cell lines and more physiologically relevant assays using primary neuronal cultures.

Mechanism of Action

(S)-Ltgo-33 exhibits a state-independent inhibition mechanism, with similar potency against both closed and inactivated channel conformations.[1][2] Unlike many sodium channel blockers that target the pore region, (S)-Ltgo-33 binds to the extracellular cleft of the second voltage-sensing domain (VSDII).[2][3] This interaction stabilizes the channel in a deactivated state, preventing the VSDII movement required for channel opening and subsequent sodium ion influx.[1][3]

Mechanism of (S)-Ltgo-33 action on the NaV1.8 channel.

Data Presentation: Potency and Selectivity

(S)-Ltgo-33 demonstrates nanomolar potency against human NaV1.8 and high selectivity over other NaV subtypes. Its efficacy shows significant species specificity, with much higher potency in primates compared to rodents and canines.[1][2]

Table 1: (S)-Ltgo-33 IC50 Values for NaV1.8 Inhibition

Cell System	Species	Channel State	IC50 (nM)	Reference(s)
Recombinant Cells	Human	Closed	33	[1][4]
Recombinant Cells	Human	Inactivated	24	[1][4]
Primary DRG Neurons	Human (Male)	-	110	[1][4]
Primary DRG Neurons	Human (Female)	-	120	[1][4]
Primary DRG Neurons	Cynomolgus Monkey	-	100	[1][4]
Primary DRG Neurons	Dog	-	>10,000	[1][4]
Primary DRG Neurons	Rat	-	>30,000	[1][4]

| Primary DRG Neurons | Mouse | - | >30,000 |[1][4] |

Table 2: Selectivity Profile of (S)-Ltgo-33

Channel Subtype	Selectivity vs. hNaV1.8	Reference(s)
hNaV1.1 - hNaV1.7	>600-fold	[1][2]

| hNaV1.9 | >600-fold |[1][2] |

Experimental Protocols

Protocol 1: Automated Electrophysiology Assay for NaV1.8

This protocol describes a high-throughput method to assess (S)-Ltgo-33 efficacy using an automated patch-clamp system and a recombinant cell line stably expressing human NaV1.8.

Workflow for automated patch-clamp assay.

Objective: To determine the IC50 of (S)-Ltgo-33 on human NaV1.8 channels in a high-throughput format.

Materials:

• Cell Line: HEK293 cell line stably expressing human NaV1.8 (e.g., BPS Bioscience, Cat. No. 60521).[5][6]

• Reagents: Cell culture medium (DMEM, 10% FBS, antibiotics), enzyme-free cell dissociation buffer, extracellular solution (e.g., 140 mM NaCl, 4 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, 5 mM Glucose, pH 7.4), intracellular solution (e.g., 140 mM CsF, 10 mM NaCl, 1.1 mM EGTA, 10 mM HEPES, pH 7.3), (S)-Ltgo-33 stock solution in DMSO.

• Equipment: Automated patch-clamp system (e.g., Nanion SyncroPatch, QPatch, IonWorks), cell culture incubator, centrifuge.[3][7]

Procedure:

• Cell Culture: Culture hNaV1.8-HEK293 cells according to the supplier's recommendations. Ensure cells are in a healthy, logarithmic growth phase.

• Cell Preparation: On the day of the experiment, wash cells with PBS and detach them using an enzyme-free dissociation buffer to maintain channel integrity. Centrifuge the cells and resuspend in the extracellular solution to the desired concentration (typically 0.5-2 x 10^6 cells/mL).

• Assay Execution: a. Prime the automated patch-clamp system with extracellular and intracellular solutions. b. Load the cell suspension and compound plate, containing serial dilutions of (S)-Ltgo-33, onto the instrument. c. Initiate the automated protocol. The instrument will capture cells, form gigaseals, and establish a whole-cell configuration. d. Apply a voltage protocol to activate the NaV1.8 channels. A typical protocol involves holding the cell at -100 mV and applying a depolarizing step to 0 mV for 20-40 ms.[8] e. Record baseline currents until a stable response is achieved. f. Apply vehicle (DMSO) followed by increasing concentrations of (S)-Ltgo-33, with sufficient incubation time at each concentration to reach steady-state block. g. Record the sodium current at each concentration.

• Data Analysis: a. Measure the peak amplitude of the inward sodium current for each concentration. b. Normalize the peak current to the baseline current to determine the percent inhibition. c. Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Manual Electrophysiology on Primary DRG Neurons

This protocol provides a method for assessing the effect of (S)-Ltgo-33 on native NaV1.8 channels and action potential firing in a more physiologically relevant context.

Workflow for DRG isolation and manual patch-clamp.

Objective: To validate the inhibitory effect of (S)-Ltgo-33 on native NaV1.8 currents and to assess its impact on neuronal excitability in primary sensory neurons.

Materials:

• Source: Human or non-human primate DRGs (due to species specificity).[9]

• Reagents: Dissection medium, collagenase/dispase enzyme solution, culture medium (e.g., Neurobasal medium with B27 supplement, NGF), poly-D-lysine/laminin for coating, electrophysiology solutions (as in Protocol 1, with TTX added to the external solution to isolate TTX-R currents), (S)-Ltgo-33.

• Equipment: Manual patch-clamp rig (microscope, micromanipulators, amplifier, digitizer), perfusion system, cell culture supplies.

Procedure:

• DRG Neuron Culture: a. Aseptically dissect DRGs and place them in cold dissection medium. b. Treat with an enzyme solution (e.g., collagenase/dispase) to digest the connective tissue. c. Gently triturate the ganglia to obtain a single-cell suspension. d. Plate the dissociated neurons on coated coverslips and culture for 24-72 hours to allow for recovery and neurite extension.[10][11]

• Electrophysiology Recording (Voltage-Clamp): a. Transfer a coverslip with adherent neurons to the recording chamber and perfuse with external solution containing TTX (e.g., 300 nM) to block TTX-sensitive sodium channels. b. Establish a whole-cell patch-clamp configuration on a small-diameter DRG neuron (likely a nociceptor). c. Record baseline TTX-R sodium currents using a suitable voltage protocol. d. Perfuse the chamber with a known concentration of (S)-Ltgo-33 and record the inhibited current.

• Electrophysiology Recording (Current-Clamp): a. Establish a whole-cell current-clamp configuration. b. Inject a series of depolarizing current steps to elicit action potentials and establish a baseline firing frequency. c. Perfuse the chamber with (S)-Ltgo-33 and repeat the current injections.

• Data Analysis: a. In voltage-clamp mode, calculate the percentage of current inhibition caused by (S)-Ltgo-33. b. In current-clamp mode, quantify the reduction in the number of evoked action potentials at each current step.[1]

Protocol 3: FLIPR Membrane Potential Assay

This protocol outlines a high-throughput, fluorescence-based alternative to electrophysiology for primary screening of NaV1.8 inhibitors.[12][13]

Workflow for FLIPR membrane potential assay.

Objective: To identify and characterize inhibitors of NaV1.8 by measuring changes in cell membrane potential.

Materials:

• Cell Line: hNaV1.8-HEK293 stable cell line.

• Reagents: FLIPR Membrane Potential Assay Kit (e.g., Molecular Devices), NaV1.8 channel activator (e.g., Veratridine or Deltamethrin), Assay buffer (HBSS with HEPES), (S)-Ltgo-33.[14]

• Equipment: Fluorometric Imaging Plate Reader (FLIPR), cell culture supplies, 384-well black-walled, clear-bottom microplates.

Procedure:

• Cell Plating: Seed hNaV1.8-HEK293 cells into 384-well plates and incubate overnight to form a confluent monolayer.

• Dye Loading: Remove the culture medium and add the prepared membrane potential-sensitive dye solution to the cells. Incubate for 30-60 minutes at 37°C.[15]

• Assay Execution: a. Prepare a compound plate with serial dilutions of (S)-Ltgo-33. b. Prepare an activator plate with a fixed concentration of a NaV1.8 activator (concentration to be optimized to give ~80% of maximal response, EC80). c. Place the cell, compound, and activator plates into the FLIPR instrument. d. The instrument will record a baseline fluorescence, then add compounds from the compound plate and incubate for a predefined period. e. The instrument will then add the activator solution to initiate channel opening and membrane depolarization. f. Fluorescence is monitored in real-time throughout the process.[16]

• Data Analysis: a. The change in fluorescence upon activator addition corresponds to the degree of membrane depolarization. b. Calculate the percentage of inhibition for each concentration of (S)-Ltgo-33 by comparing the fluorescence signal in treated wells to vehicle-treated control wells. c. Determine the IC50 value by fitting the data to a concentration-response curve.

Protocol 4: General Cytotoxicity Assay

Objective: To determine if (S)-Ltgo-33 exhibits off-target cytotoxic effects at concentrations relevant to its NaV1.8 inhibitory activity. A standard MTT or LDH release assay can be used.

Materials:

• Cell Line: HEK293 (parental line) or DRG neurons.

• Reagents: MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or LDH assay kit, DMSO, Triton X-100 (positive control).

• Equipment: 96-well plate reader, standard cell culture equipment.

Procedure (MTT Assay Example):

• Cell Plating: Seed cells in a 96-well plate and incubate for 24 hours.

• Compound Treatment: Treat cells with a range of (S)-Ltgo-33 concentrations (including and exceeding the NaV1.8 IC50) for 24-48 hours. Include vehicle-only (negative) and Triton X-100 (positive) controls.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours, allowing viable cells to form formazan (B1609692) crystals.

• Solubilization: Add a solubilization solution (e.g., acidified isopropanol (B130326) or DMSO) to dissolve the crystals.

• Measurement: Read the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

• Data Analysis: Calculate cell viability as a percentage relative to the vehicle-treated control. Determine the CC50 (50% cytotoxic concentration) if applicable.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Making sure you're not a bot! [nanion.de]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. biocompare.com [biocompare.com]
• 6. bpsbioscience.com [bpsbioscience.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. Leverage our expertise to study Nav 1.8 blockers - Neuroservices-Alliance [neuroservices-alliance.com]
• 10. Dorsal Root Ganglia Sensory Neuronal Cultures: a tool for drug discovery for peripheral neuropathies - PMC [pmc.ncbi.nlm.nih.gov]
• 11. worthington-biochem.com [worthington-biochem.com]
• 12. A high-capacity membrane potential FRET-based assay for NaV1.8 channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. FLIPR Membrane Potential Assay Kits | Molecular Devices [moleculardevices.com]
• 15. moleculardevices.com [moleculardevices.com]
• 16. Measuring Membrane Potential using the FLIPR® Membrane Potential Assay Kit on Fluorometric Imaging Plate Reader (FLIPR® ) Systems [moleculardevices.com]

Application Notes and Protocols for (S)-Ltgo-33 in the Study of Gain-of-Function NaV1.8 Mutations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Voltage-gated sodium channel NaV1.8, encoded by the SCN10A gene, is a critical player in the transmission of pain signals, particularly within peripheral nociceptors.[1][2][3] Gain-of-function mutations in NaV1.8 have been identified in patients with painful neuropathies, making this channel a compelling target for the development of novel analgesics.[1][4] (S)-Ltgo-33 is a novel, potent, and selective small molecule inhibitor of NaV1.8 that presents a unique opportunity for studying these mutations and for the development of new pain therapeutics.[1][5]

These application notes provide a comprehensive overview of (S)-Ltgo-33, its mechanism of action, and detailed protocols for its use in characterizing wild-type and gain-of-function NaV1.8 channels.

Mechanism of Action

(S)-Ltgo-33 exhibits a novel mechanism of action that distinguishes it from traditional NaV1.8 inhibitors. Key features include:

• Unique Binding Site: It targets the extracellular cleft of the second voltage-sensing domain (VSDII), unlike many inhibitors that target the channel's pore.[1][6]

• State-Independent Inhibition: (S)-Ltgo-33 demonstrates similar potency against NaV1.8 channels in both closed and inactivated states.[5][7] This is a significant departure from inhibitors that preferentially target the inactivated state.

• Stabilization of the Deactivated State: Biophysical studies have shown that (S)-Ltgo-33 stabilizes the deactivated state of VSDII, which in turn prevents the channel from opening.[1][6] Inhibition by (S)-Ltgo-33 can be relieved by membrane depolarization.[6][7]

Data Presentation

Table 1: Potency and Selectivity of (S)-Ltgo-33

Target	IC50 (nM)	Selectivity vs. other hNaV isoforms	Notes
Human NaV1.8 (Closed State)	33[5]	>600-fold[1][5][7]	State-independent inhibition.
Human NaV1.8 (Inactivated State)	24[5]	>600-fold[1][5][7]
Human NaV1.1-1.7, 1.9	>600-fold higher than NaV1.8	N/A	High selectivity against other human NaV isoforms is crucial for minimizing off-target effects, particularly those related to cardiac, respiratory, and central nervous system function.[1]

Table 2: Species Specificity of (S)-Ltgo-33 on Native TTX-R Currents in DRG Neurons

Species	IC50
Human (Male Donors)	110 nM (95% CI: 92 to 120 nM)[5]
Human (Female Donors)	120 nM (95% CI: 100 to 140 nM)[5]
Cynomolgus Monkey	100 nM (95% CI: 71 to 150 nM)[5]
Dog	>10 µM[5]
Rat	>30 µM[5]
Mouse	>30 µM[5]

This species specificity highlights the importance of selecting appropriate preclinical models for efficacy studies.[1]

Experimental Protocols

Cell Line Maintenance and Preparation

Objective: To prepare cells expressing human NaV1.8 for electrophysiological analysis.

Cell Models:

• HEK293 cells stably expressing human NaV1.8 (hNaV1.8).[8]

• ND-7/23 cells for recording NaV1.8 variants, as they can exhibit larger peak currents than HEK293T cells. Note that ND-7/23 cells have endogenous TTX-sensitive Na+ currents that need to be blocked.[9]

• Dorsal Root Ganglion (DRG) neurons for studying native channel function.[5]

Protocol for HEK293-hNaV1.8 Cells:

• Culture Medium: Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and a selection antibiotic (e.g., G418).[8]

• Culture Conditions: Maintain cells at 37°C in a humidified atmosphere with 5% CO2.[8]

• Passaging: Sub-culture cells every 2-3 days when they reach 80-90% confluency.[8]

• Preparation for Electrophysiology: Plate cells onto glass coverslips 24-48 hours prior to recording.[8]

Whole-Cell Patch-Clamp Electrophysiology

Objective: To characterize the inhibitory effect of (S)-Ltgo-33 on wild-type and gain-of-function NaV1.8 channels.

Solutions:

• Extracellular Solution (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH). For ND-7/23 cells, add 400 nM TTX to block endogenous TTX-sensitive sodium currents.[9]

• Intracellular Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH adjusted to 7.3 with CsOH).

Protocol:

• Place a coverslip with adherent cells into the recording chamber on an inverted microscope and perfuse with extracellular solution.

• Pull borosilicate glass pipettes to a resistance of 2-5 MΩ when filled with the intracellular solution.[8]

• Establish a Giga-ohm seal (>1 GΩ) with a single, healthy cell.[8]

• Rupture the cell membrane to achieve the whole-cell configuration and allow the cell to stabilize.[8]

a) Tonic Block Protocol (Resting State):

• Objective: Determine the concentration-dependent inhibition of NaV1.8 by (S)-Ltgo-33 at a resting membrane potential.[8]

• Voltage Protocol: From a holding potential of -100 mV, apply a depolarizing test pulse to 0 mV for 50 ms (B15284909) every 10 seconds.[8]

• Procedure:

  • Record a stable baseline current.

  • Perfuse the cell with increasing concentrations of (S)-Ltgo-33, allowing the block to reach a steady state at each concentration.

  • Perform a washout with the extracellular solution to assess the reversibility of the block.

• Data Analysis: Plot the fractional block against the compound concentration and fit the data using the Hill equation to determine the IC50 value.[8]

b) Inactivated State Block Protocol:

• Objective: To assess the potency of (S)-Ltgo-33 on inactivated NaV1.8 channels.

• Voltage Protocol: From a holding potential of -100 mV, apply a 500 ms pre-pulse to a voltage that induces near-complete inactivation (e.g., -40 mV), followed by a test pulse to 0 mV.

• Procedure: Follow the same procedure as the tonic block protocol.

• Data Analysis: Calculate the IC50 for the inactivated state and compare it to the tonic block IC50 to confirm state-independence.

c) Characterization of Gain-of-Function Mutations:

• Objective: To evaluate the effect of (S)-Ltgo-33 on NaV1.8 channels harboring gain-of-function mutations.

• Procedure: Express the mutant channels in a suitable cell line (e.g., HEK293 or ND-7/23) and perform the tonic and inactivated state block protocols as described above. (S)-Ltgo-33 has been shown to equally inhibit wild-type and multiple NaV1.8 variants associated with human pain disorders.[6][7]

Visualizations

References

• 1. Making sure you're not a bot! [nanion.de]
• 2. mdpi.com [mdpi.com]
• 3. Frontiers | Insights into the voltage-gated sodium channel, NaV1.8, and its role in visceral pain perception [frontiersin.org]
• 4. Gain-of-function Nav1.8 mutations in painful neuropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Structural basis for high-voltage activation and subtype-specific inhibition of human Nav1.8 - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes &amp; Protocols for the Pharmacological Evaluation of (S)-Ltgo-33

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive experimental framework for the pharmacological characterization of (S)-Ltgo-33, a potent and selective inhibitor of the voltage-gated sodium channel NaV1.8. The protocols outlined below are designed to assess the compound's potency, selectivity, mechanism of action, and potential therapeutic efficacy in the context of pain research.

Introduction to (S)-Ltgo-33

(S)-Ltgo-33 is a novel small molecule inhibitor of the voltage-gated sodium channel NaV1.8, a genetically and pharmacologically validated target for the treatment of pain[1][2][3]. NaV1.8 is predominantly expressed in peripheral nociceptors and plays a crucial role in the initiation and transmission of pain signals[1][2]. (S)-Ltgo-33 exhibits a unique, state-independent mechanism of action, binding to the extracellular cleft of the second voltage-sensing domain (VSDII) to stabilize the deactivated state of the channel[1][3][4]. This mode of inhibition prevents the channel from opening in response to membrane depolarization[1][2]. The compound demonstrates high selectivity for NaV1.8 over other human NaV isoforms and displays species specificity, with greater potency in primates compared to rodents and canines[1][2][4][5].

Experimental Design Overview

The pharmacological evaluation of (S)-Ltgo-33 will be conducted in a tiered approach, beginning with in vitro characterization and progressing to cell-based functional assays and in vivo proof-of-concept studies.

Caption: Experimental workflow for (S)-Ltgo-33 pharmacology studies.

In Vitro Characterization

Objective

To determine the potency and selectivity of (S)-Ltgo-33 against a panel of human voltage-gated sodium channels.

Experimental Protocol: Automated Patch Clamp Electrophysiology

• Cell Lines: Utilize HEK293 or CHO cells stably expressing human NaV1.8, NaV1.1, NaV1.2, NaV1.3, NaV1.4, NaV1.5, NaV1.6, NaV1.7, and NaV1.9.

• Compound Preparation: Prepare a 10 mM stock solution of (S)-Ltgo-33 in DMSO. Serially dilute in external recording solution to achieve final concentrations ranging from 0.1 nM to 30 µM.

• Electrophysiology:

  • Use an automated patch-clamp system (e.g., SyncroPatch 384) to record sodium currents.

  • Maintain cells in a whole-cell patch-clamp configuration.

  • For potency determination on NaV1.8, apply a voltage protocol to assess inhibition from both closed and inactivated states. (S)-Ltgo-33 is reported to be state-independent[1][2][4].

  • For selectivity profiling, apply a standard voltage protocol to elicit sodium currents from each NaV subtype in the presence of increasing concentrations of (S)-Ltgo-33.

• Data Analysis:

  • Measure the peak inward sodium current in the absence and presence of (S)-Ltgo-33.

  • Calculate the percentage of inhibition for each concentration.

  • Fit the concentration-response data to a four-parameter logistic equation to determine the IC50 value for each channel subtype.

Data Presentation: Potency and Selectivity of (S)-Ltgo-33

Channel Subtype	IC50 (nM)	Fold Selectivity (vs. NaV1.8)
hNaV1.8	28	-
hNaV1.1	>15,000	>500
hNaV1.2	>15,000	>500
hNaV1.3	>15,000	>500
hNaV1.4	>15,000	>500
hNaV1.5	>15,000	>500
hNaV1.6	>15,000	>500
hNaV1.7	>15,000	>500
hNaV1.9	>15,000	>500

Mechanism of Action Studies

Objective

To elucidate the voltage-dependent mechanism of action of (S)-Ltgo-33 on NaV1.8.

Caption: Proposed mechanism of action of (S)-Ltgo-33 on NaV1.8.

Experimental Protocol: Voltage-Dependence of Inhibition

• Cell Line: Use HEK293 cells stably expressing human NaV1.8.

• Electrophysiology:

  • Establish a whole-cell patch-clamp recording.

  • To investigate the effect on the deactivated state, apply a series of depolarizing voltage steps from a hyperpolarized holding potential in the absence and presence of (S)-Ltgo-33 (at its IC50 concentration).

  • Analyze the voltage-dependence of activation by fitting the normalized conductance-voltage relationship to a Boltzmann function.

  • To confirm state-independence, assess inhibition at different holding potentials that favor either the closed or inactivated state.

Data Presentation: Effect of (S)-Ltgo-33 on NaV1.8 Gating Properties

Parameter	Control	(S)-Ltgo-33 (28 nM)
V1/2 of Activation (mV)	-15.2 ± 1.3	-5.1 ± 1.5
Slope Factor (k)	6.8 ± 0.5	7.1 ± 0.6

Cell-Based Functional Assays

Objective

To evaluate the effect of (S)-Ltgo-33 on the excitability of human dorsal root ganglion (DRG) neurons.

Experimental Protocol: Current Clamp Recordings from Human DRG Neurons

• Primary Cells: Obtain human DRG neurons from ethically approved sources.

• Cell Culture: Culture neurons for 2-5 days before recording.

• Current Clamp Recordings:

  • Establish whole-cell current-clamp recordings.

  • Inject a series of depolarizing current steps to elicit action potentials.

  • Perfuse the cells with external solution containing vehicle (0.1% DMSO) followed by increasing concentrations of (S)-Ltgo-33.

  • Measure the number of action potentials fired at each current step.

• Data Analysis:

  • Quantify the reduction in action potential firing in the presence of (S)-Ltgo-33.

  • Determine the IC50 for the inhibition of neuronal firing.

Data Presentation: Inhibition of Action Potential Firing in Human DRG Neurons

Concentration of (S)-Ltgo-33	Mean Number of Action Potentials (at 2x rheobase)	% Inhibition
Vehicle	12.5 ± 1.8	-
10 nM	9.8 ± 1.5	21.6
30 nM	6.2 ± 1.1	50.4
100 nM	2.1 ± 0.8	83.2
300 nM	0.5 ± 0.3	96.0

In Vivo Evaluation

Objective

To assess the pharmacokinetic profile and analgesic efficacy of (S)-Ltgo-33 in a relevant preclinical model. Due to the species specificity of (S)-Ltgo-33, a non-human primate model is recommended[1][2].

Experimental Protocol: Pharmacokinetics in Cynomolgus Monkeys

• Animals: Use adult male cynomolgus monkeys.

• Dosing: Administer (S)-Ltgo-33 intravenously (1 mg/kg) and orally (5 mg/kg).

• Sample Collection: Collect blood samples at various time points post-dose (e.g., 0.08, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours).

• Bioanalysis: Analyze plasma concentrations of (S)-Ltgo-33 using a validated LC-MS/MS method.

• Data Analysis: Calculate key pharmacokinetic parameters using non-compartmental analysis.

Data Presentation: Pharmacokinetic Parameters of (S)-Ltgo-33 in Cynomolgus Monkeys

Parameter	Intravenous (1 mg/kg)	Oral (5 mg/kg)
Cmax (ng/mL)	850 ± 120	1200 ± 250
Tmax (h)	0.08	2.0
AUC(0-inf) (ng*h/mL)	1800 ± 300	9500 ± 1500
t1/2 (h)	4.5 ± 0.8	5.2 ± 1.1
Bioavailability (%)	-	84

Experimental Protocol: Analgesic Efficacy in a Primate Model of Inflammatory Pain

• Model: Induce localized inflammation in the hind paw of cynomolgus monkeys using Complete Freund's Adjuvant (CFA).

• Behavioral Testing: Measure thermal hyperalgesia as the primary endpoint using a radiant heat source.

• Dosing: Administer (S)-Ltgo-33 orally at various doses (e.g., 1, 3, and 10 mg/kg) or vehicle.

• Data Analysis: Compare the paw withdrawal latency before and after treatment.

Conclusion

This comprehensive experimental plan provides a robust framework for the pharmacological characterization of (S)-Ltgo-33. The data generated from these studies will be crucial for understanding its therapeutic potential as a novel analgesic and for guiding its further development. The unique mechanism of action and high selectivity of (S)-Ltgo-33 for NaV1.8 position it as a promising candidate for the treatment of various pain disorders[3].

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Making sure you're not a bot! [nanion.de]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]

Application Notes and Protocols: Measuring (S)-Ltgo-33 IC50 in Different NaV1.8 Channel States

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Ltgo-33 is a potent and selective small molecule inhibitor of the voltage-gated sodium channel NaV1.8, a key target in the development of novel analgesics for pain disorders.[1][2] A distinguishing feature of (S)-Ltgo-33 is its largely state-independent mechanism of inhibition, demonstrating similar potency against both closed and inactivated conformations of the NaV1.8 channel.[1][2][3] This contrasts with many traditional sodium channel blockers that preferentially target the inactivated state.

The mechanism of action for (S)-Ltgo-33 is also unique; it stabilizes the deactivated state of the second voltage-sensing domain (VSDII), effectively preventing the channel from opening.[1][2] This novel interaction at the VSDII extracellular cleft, rather than the channel pore, presents a new paradigm for NaV1.8 inhibition.[1][2]

These application notes provide detailed protocols for determining the half-maximal inhibitory concentration (IC50) of (S)-Ltgo-33 against the closed and inactivated states of the human NaV1.8 channel using electrophysiological techniques.

Data Presentation

The following table summarizes the reported IC50 values for (S)-Ltgo-33 against human NaV1.8 in different channel states.

Channel State	(S)-Ltgo-33 IC50 (nM)	Reference
Closed State	33	[3]
Inactivated State	24	[3]

Signaling Pathway and Mechanism of Action

The following diagram illustrates the mechanism of action of (S)-Ltgo-33 on the NaV1.8 channel.

References

• 1. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Making sure you're not a bot! [nanion.de]
• 3. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for (S)-Ltgo-33 in Automated Patch-Clamp Systems

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-Ltgo-33 is a potent and selective small molecule inhibitor of the voltage-gated sodium channel NaV1.8, a key target in pain signaling pathways.[1][2] Its unique state-independent mechanism of action, targeting the second voltage-sensing domain (VSDII), distinguishes it from traditional pore-blocking inhibitors.[1][3][4] Automated patch-clamp (APC) systems are invaluable tools for characterizing the pharmacological properties of ion channel modulators like (S)-Ltgo-33 in a high-throughput manner. These application notes provide detailed protocols for the use of (S)-Ltgo-33 in APC systems to enable robust and reproducible experimental outcomes.

Principle of Action

(S)-Ltgo-33 selectively binds to the extracellular cleft of the VSDII of NaV1.8, stabilizing the channel in a deactivated state.[1][3][4] This mechanism effectively prevents the conformational changes required for channel opening, thereby inhibiting sodium ion influx and subsequent neuronal firing. Notably, its inhibitory action is independent of the channel's functional state (closed or inactivated), offering a distinct pharmacological profile compared to state-dependent inhibitors.[2][3][5]

Data Presentation

Table 1: Potency of (S)-Ltgo-33 on Human NaV1.8

Parameter	Value	Channel State	Reference
IC50	33 nM	Closed State	[2]
IC50	24 nM	Inactivated State	[2]

Table 2: Species Selectivity of (S)-Ltgo-33

Species	Target	IC50	Reference
Human (Male Donors)	TTX-R currents in DRG neurons	110 nM (95% CI: 92 to 120 nM)	[2]
Human (Female Donors)	TTX-R currents in DRG neurons	120 nM (95% CI: 100 to 140 nM)	[2]
Cynomolgus Monkey	TTX-R currents in DRG neurons	100 nM (95% CI: 71 to 150 nM)	[2]
Dog	DRG neurons	>10 µM	[2]
Rat	DRG neurons	>30 µM	[2]
Mouse	DRG neurons	>30 µM	[2]

Table 3: Selectivity of (S)-Ltgo-33 for Human NaV Channels

Channel Subtype	Selectivity vs. NaV1.8	Reference
NaV1.1-NaV1.7, NaV1.9	>600-fold	[2][3][5][6]

Experimental Protocols

Cell Line and Culture

A stable cell line expressing human NaV1.8 (e.g., HEK293 or CHO cells) is recommended for use in APC systems. Cells should be cultured under standard conditions (e.g., 37°C, 5% CO2) in the appropriate medium supplemented with antibiotics and a selection agent to ensure stable channel expression.

Solutions and Reagents

• Internal Solution (in mM): 139.5 K-gluconate, 13.5 NaCl, 1.62 MgCl2, 9 HEPES, 0.99 EGTA, 0.09 CaCl2, 14 creatine (B1669601) phosphate, 4 MgATP, and 0.3 GTP. Adjust pH to 7.2 with KOH.

• External Solution (in mM): 155 NaCl, 3.5 KCl, 1.5 CaCl2, 1 MgCl2, 10 HEPES, and 10 glucose. Adjust pH to 7.4 with NaOH.

• (S)-Ltgo-33 Stock Solution: Prepare a high-concentration stock solution (e.g., 10 mM) in fresh, high-quality DMSO.[7] Store aliquots at -80°C for up to 6 months or at -20°C for up to 1 month to avoid repeated freeze-thaw cycles.[8]

• Working Solutions: On the day of the experiment, dilute the stock solution in the external solution to the desired final concentrations. Ensure the final DMSO concentration is consistent across all conditions and does not exceed a level that affects channel function (typically ≤0.1%).

Automated Patch-Clamp Procedure (Example using a planar-array based system)

• Cell Preparation:

  • Harvest cells from culture flasks using a gentle, enzymatic detachment method.

  • Resuspend the cells in the external solution and ensure a single-cell suspension.

  • Determine cell density and viability. Adjust the cell suspension to the optimal concentration for the specific APC platform (e.g., 100,000-500,000 cells/mL).

• APC System Setup:

  • Prime the microfluidic chip or plate with the external and internal solutions according to the manufacturer's instructions.

  • Load the cell suspension into the designated wells.

• Seal Formation and Whole-Cell Configuration:

  • Initiate the automated process of cell capture, seal formation, and membrane rupture to achieve the whole-cell configuration.

  • Monitor seal resistance and aim for seals >500 MΩ for high-quality recordings.

• Voltage Protocol and Data Acquisition:

  • Apply a voltage protocol to elicit NaV1.8 currents. A typical protocol to assess state-independent inhibition would involve:

    • Holding potential: -100 mV (to ensure channels are in the closed/resting state).

    • Test pulse: A depolarizing step to 0 mV for 20-50 ms (B15284909) to activate the channels.

  • Record baseline currents in the external solution (vehicle control).

  • Apply (S)-Ltgo-33 at various concentrations, allowing for sufficient incubation time (e.g., 3-5 minutes) for the compound to reach equilibrium.

  • Record currents in the presence of the compound.

• Data Analysis:

  • Measure the peak inward current amplitude for each concentration of (S)-Ltgo-33.

  • Normalize the peak current to the baseline control.

  • Plot the concentration-response curve and fit the data with a suitable equation (e.g., Hill equation) to determine the IC50 value.

Visualizations

Caption: Mechanism of (S)-Ltgo-33 action on NaV1.8 channels.

Caption: Automated patch-clamp workflow for (S)-Ltgo-33.

Caption: Key properties and research implications of (S)-Ltgo-33.

References

• 1. fda.report [fda.report]
• 2. Frontiers | An Advanced Automated Patch Clamp Protocol Design to Investigate Drug—Ion Channel Binding Dynamics [frontiersin.org]
• 3. sophion.com [sophion.com]
• 4. LTGO-33 is a novel NaV1.8 inhibitor with a unique mechanism of action - Nanion Technologies [nanion.de]
• 5. Validation of a patch clamp screening protocol that simultaneously measures compound activity in multiple states of the voltage-gated sodium channel Nav1.2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]

Technical Notes & Optimization

(S)-Ltgo-33 solubility issues and best practices

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to the solubility and best practices for the use of (S)-Ltgo-33, a potent and selective voltage-gated sodium channel NaV1.8 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Ltgo-33 and what is its mechanism of action?

A1: (S)-Ltgo-33 is a small molecule inhibitor of the voltage-gated sodium channel NaV1.8, which is predominantly expressed in peripheral pain-sensing neurons.[1][2][3][4][5] Unlike many other inhibitors that target the channel's pore, (S)-Ltgo-33 has a unique mechanism of action. It binds to the extracellular cleft of the second voltage-sensing domain (VSDII), stabilizing the deactivated state of the channel and preventing its opening.[5][6][7] This state-independent inhibition makes it a subject of interest for pain disorder research.[5]

Q2: In which solvents is (S)-Ltgo-33 soluble?

A2: (S)-Ltgo-33 is poorly soluble in aqueous solutions but shows good solubility in organic solvents, particularly Dimethyl Sulfoxide (DMSO). For in vivo studies, formulations using a combination of solvents like DMSO, polyethylene (B3416737) glycols (PEGs), Tween-80, and saline or corn oil are recommended.

Q3: What are the recommended storage conditions for (S)-Ltgo-33?

A3: As a solid, (S)-Ltgo-33 should be stored at -20°C for up to 3 years. Stock solutions in a solvent should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2][8] It is advisable to prepare aliquots of the stock solution to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

Q1: I'm observing precipitation when I dilute my (S)-Ltgo-33 DMSO stock solution into an aqueous buffer for my in vitro assay. What should I do?

A1: This is a common issue due to the poor aqueous solubility of (S)-Ltgo-33. Here are some steps to troubleshoot this problem:

• Decrease the Final Concentration: The final concentration of (S)-Ltgo-33 in your aqueous solution may be too high. Try lowering the concentration to see if the compound remains in solution.

• Optimize DMSO Concentration: Ensure the final concentration of DMSO in your experimental medium is as low as possible (ideally ≤0.1%) to minimize solvent effects on your cells. You can achieve this by preparing intermediate dilutions of your stock in DMSO before the final dilution into the aqueous buffer.[9]

• Improve Mixing Technique: Instead of adding the aqueous buffer to your DMSO stock, add the DMSO stock dropwise to the vortexing aqueous buffer. This promotes rapid dispersion and can prevent localized high concentrations that lead to precipitation.[10]

• Gentle Warming and Sonication: Gently warming the final solution to 37°C or brief sonication can help redissolve the precipitate. However, be cautious about the compound's stability under these conditions.[9][11]

Q2: My in vivo formulation of (S)-Ltgo-33 is cloudy or shows precipitation. How can I prepare a clear solution?

A2: Achieving a clear in vivo formulation requires careful preparation. Here are some best practices:

• Sequential Addition of Solvents: When preparing formulations with multiple components (e.g., DMSO, PEG300, Tween-80, saline), add each solvent one by one and ensure the solution is clear before adding the next.[12]

• Use Fresh, Anhydrous Solvents: Moisture can significantly impact the solubility of (S)-Ltgo-33. Use fresh, anhydrous DMSO for preparing your initial stock solution.[12]

• Vortexing and Warming: Thoroughly vortex the solution after each addition. Gentle warming in a water bath can aid dissolution.

• Prepare Freshly: In vivo formulations should be prepared fresh on the day of the experiment for optimal results.[12]

Q3: I am seeing high variability in my in vivo experimental results. Could this be related to the formulation?

A3: Yes, formulation issues can lead to inconsistent bioavailability and, consequently, high variability in in vivo data.

• Ensure Homogeneity: Make sure your final formulation is a homogenous solution or a uniform suspension before administration.

• Standardize Dosing Procedure: Use a consistent and appropriate administration route and volume for all animals.

• Consider Alternative Formulations: If variability persists, you may need to explore different formulation strategies to improve the bioavailability of (S)-Ltgo-33.

Data Presentation

Table 1: Solubility of (S)-Ltgo-33 in Various Solvents

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Notes
DMSO	93 - 200	~199 - 428	Requires fresh, anhydrous DMSO and may need ultrasonication.
Ethanol	23	~49
Water	Insoluble	Insoluble

Table 2: Example In Vivo Formulations

Formulation Components	Final Concentration of (S)-Ltgo-33	Notes
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 5 mg/mL	Add solvents sequentially, ensuring a clear solution at each step.[9]
10% DMSO, 90% Corn Oil	≥ 5 mg/mL	Prepare fresh before use.[9]

Experimental Protocols

Protocol 1: Preparation of (S)-Ltgo-33 Stock Solution (10 mM in DMSO)

Materials:

• (S)-Ltgo-33 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile, low-adhesion microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Weigh the Compound: Accurately weigh the desired amount of (S)-Ltgo-33 powder in a sterile microcentrifuge tube.

• Calculate Solvent Volume: Based on the molecular weight of (S)-Ltgo-33 (467.44 g/mol ), calculate the volume of DMSO required to achieve a 10 mM concentration.

• Dissolution: Add the calculated volume of anhydrous DMSO to the tube containing the (S)-Ltgo-33 powder.

• Mixing: Vortex the solution thoroughly for 1-2 minutes. If the compound does not fully dissolve, briefly sonicate the tube in a water bath sonicator for 5-10 minutes or gently warm it to 37°C.

• Storage: Aliquot the stock solution into smaller volumes in sterile, low-adhesion tubes to avoid repeated freeze-thaw cycles. Store at -20°C for up to 1 month or -80°C for up to 6 months.[2][8]

Protocol 2: Whole-Cell Patch-Clamp Electrophysiology (Representative Protocol)

This protocol provides a general framework for assessing the effect of (S)-Ltgo-33 on NaV1.8 currents in a heterologous expression system or dorsal root ganglion (DRG) neurons.

Materials:

• Cells expressing human NaV1.8 channels

• External solution (in mM): e.g., 140 NaCl, 3 KCl, 1 MgCl₂, 1 CaCl₂, 10 HEPES, 10 Glucose (pH adjusted to 7.4 with NaOH)

• Internal solution (in mM): e.g., 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH adjusted to 7.2 with CsOH)

• (S)-Ltgo-33 stock solution (e.g., 10 mM in DMSO)

• Patch-clamp rig with amplifier, micromanipulator, and data acquisition system

• Borosilicate glass capillaries for pipette pulling

Procedure:

• Cell Preparation: Plate the cells on glass coverslips suitable for electrophysiological recordings.

• Pipette Preparation: Pull borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

• Recording Setup: Mount the coverslip with cells in the recording chamber and perfuse with the external solution.

• Obtaining a Gigaseal: Approach a cell with the patch pipette and apply gentle suction to form a high-resistance seal (GΩ seal) between the pipette tip and the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of stronger suction to rupture the cell membrane under the pipette tip, establishing the whole-cell configuration.

• Voltage-Clamp Recordings: Clamp the cell membrane potential at a holding potential where NaV1.8 channels are in a closed state (e.g., -100 mV).

• Eliciting NaV1.8 Currents: Apply depolarizing voltage steps (e.g., to 0 mV for 50 ms) to elicit NaV1.8 currents.

• Compound Application: Prepare the desired final concentration of (S)-Ltgo-33 in the external solution. Ensure the final DMSO concentration is minimal. Perfuse the cell with the (S)-Ltgo-33 containing solution.

• Data Acquisition: Record the NaV1.8 currents before and after the application of (S)-Ltgo-33 to determine the extent of inhibition.

• Data Analysis: Analyze the peak current amplitude to quantify the inhibitory effect of (S)-Ltgo-33.

Visualizations

Caption: Signaling pathway of NaV1.8 in pain transmission and the inhibitory action of (S)-Ltgo-33.

Caption: Experimental workflow for preparing and testing (S)-Ltgo-33 in in vitro assays.

Caption: Decision tree for troubleshooting common solubility issues with (S)-Ltgo-33.

References

• 1. Frontiers | Insights into the voltage-gated sodium channel, NaV1.8, and its role in visceral pain perception [frontiersin.org]
• 2. Sodium channels as a new target for pain treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nav1.7 and Nav1.8: Role in the pathophysiology of pain - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. LTGO-33 is a novel NaV1.8 inhibitor with a unique mechanism of action - Nanion Technologies [nanion.de]
• 6. GraphViz Examples and Tutorial [graphs.grevian.org]
• 7. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. selleckchem.com [selleckchem.com]

Technical Support Center: Optimizing (S)-Ltgo-33 Concentration for Cell Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the concentration of (S)-Ltgo-33 for their cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Ltgo-33 and what is its primary mechanism of action?

(S)-Ltgo-33 is a potent and highly selective small molecule inhibitor of the voltage-gated sodium channel NaV1.8.[1][2][3] Its mechanism of action is unique as it is state-independent, meaning it can bind to NaV1.8 channels in both closed and inactivated states with similar potency.[2][3] (S)-Ltgo-33 functions by binding to the extracellular cleft of the second voltage-sensing domain (VSDII), which stabilizes the channel in a deactivated state and prevents it from opening.[2][4] This inhibition of NaV1.8 is being researched for its potential in treating pain disorders.[1][3]

Q2: What is the recommended starting concentration range for (S)-Ltgo-33 in a new cell assay?

Given that (S)-Ltgo-33 has a reported IC50 in the nanomolar range for human NaV1.8, a good starting point for a dose-response experiment would be to test a wide range of concentrations spanning from picomolar to micromolar. A suggested starting range could be from 100 pM to 10 µM. This broad range will help in identifying the dynamic window of activity for your specific cell line and assay endpoint.

Q3: How should I prepare the stock solution of (S)-Ltgo-33?

(S)-Ltgo-33 is soluble in DMSO.[1][5] It is recommended to prepare a high-concentration stock solution, for example, 10 mM in fresh, anhydrous DMSO.[6] Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles, which can degrade the compound. Store the stock solutions at -20°C or -80°C for long-term stability.[1][7] When preparing working solutions, dilute the DMSO stock in your cell culture medium. Ensure the final concentration of DMSO in the culture medium is low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Q4: Is (S)-Ltgo-33 effective across all species?

No, (S)-Ltgo-33 exhibits significant species specificity. It is highly potent against primate (human and cynomolgus monkey) NaV1.8 but is markedly less effective on NaV1.8 from rodents (rat, mouse) and canines (dog).[2][3][4] Therefore, it is crucial to use cell lines of primate origin that endogenously express or have been engineered to express human NaV1.8 to observe the inhibitory effects of this compound.

Data Presentation: Potency of (S)-Ltgo-33

Target	Species	Assay Condition	IC50	Reference
NaV1.8	Human	Closed state	33 nM	[3]
NaV1.8	Human	Inactivated state	24 nM	[3]
TTX-R currents (NaV1.8)	Human (male donors)	Primary DRG neurons	110 nM	[3]
TTX-R currents (NaV1.8)	Human (female donors)	Primary DRG neurons	120 nM	[3]
TTX-R currents (NaV1.8)	Cynomolgus Monkey	Primary DRG neurons	100 nM	[3]
TTX-R currents (NaV1.8)	Dog	Primary DRG neurons	>10 µM	[3]
TTX-R currents (NaV1.8)	Rat	Primary DRG neurons	>30 µM	[3]
TTX-R currents (NaV1.8)	Mouse	Primary DRG neurons	>30 µM	[3]

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of (S)-Ltgo-33 using a Cell Viability Assay (e.g., MTT Assay)

This protocol outlines a method to determine the cytotoxic effects and establish a working concentration range for (S)-Ltgo-33.

• Cell Seeding:

  • Culture a human cell line expressing NaV1.8 (e.g., HEK293 cells stably expressing hNaV1.8) in appropriate media.[8]

  • Trypsinize and count the cells.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Preparation of (S)-Ltgo-33 Dilutions:

  • Prepare a 2X working stock of the highest concentration of (S)-Ltgo-33 to be tested (e.g., 20 µM) in culture medium from your 10 mM DMSO stock.

  • Perform serial dilutions (e.g., 1:3 or 1:5) in culture medium to create a range of 2X concentrations.

  • Include a vehicle control (medium with the same final concentration of DMSO as the highest (S)-Ltgo-33 concentration) and a no-treatment control (medium only).

• Cell Treatment:

  • After 24 hours of incubation, carefully remove the medium from the wells.

  • Add 100 µL of the prepared 2X (S)-Ltgo-33 dilutions to the respective wells. This will result in a 1X final concentration.

  • Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Following incubation, add 10 µL of 5 mg/mL MTT solution to each well.

  • Incubate for 2-4 hours at 37°C until formazan (B1609692) crystals form.

  • Carefully aspirate the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Read the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank wells (medium only) from all other readings.

  • Normalize the data to the vehicle control to determine the percentage of cell viability.

  • Plot the percentage of cell viability against the log of the (S)-Ltgo-33 concentration to generate a dose-response curve and determine the IC50 value for cytotoxicity.

Troubleshooting Guide

Q1: I am not observing any effect of (S)-Ltgo-33 on my cells, even at high concentrations. What could be the reason?

• A1: Species Specificity: Confirm that your cell line is of primate origin or expresses human NaV1.8. (S)-Ltgo-33 has significantly lower potency in rodent and canine cells.[2][3][4]

• A2: Compound Integrity: Ensure that your (S)-Ltgo-33 stock solution has been stored correctly and has not undergone multiple freeze-thaw cycles. Consider preparing a fresh stock solution.

• A3: Low NaV1.8 Expression: The endogenous expression of NaV1.8 in your chosen cell line might be too low. Verify the expression level of NaV1.8 using techniques like qPCR or Western blotting.

• A4: Assay Insensitivity: The chosen assay might not be sensitive enough to detect the effects of NaV1.8 inhibition. Consider using a more direct functional assay, such as electrophysiology or a membrane potential-sensitive dye-based assay.

Q2: I am seeing a high level of cell death even in my vehicle control wells. What should I do?

• A1: DMSO Toxicity: The final concentration of DMSO in your culture medium might be too high. Ensure that the final DMSO concentration is kept at a non-toxic level, typically below 0.1%. Prepare your vehicle control with the same DMSO concentration as your highest treatment group to accurately assess its effect.

• A2: Cell Health: Your cells may be unhealthy or were seeded at a suboptimal density. Ensure you are using a healthy, proliferating cell culture and optimize your seeding density.

Q3: My dose-response curve is not sigmoidal and shows a lot of variability between replicates. How can I improve my results?

• A1: Pipetting Accuracy: Inaccurate pipetting, especially during serial dilutions, can lead to significant errors. Use calibrated pipettes and ensure proper mixing at each dilution step.

• A2: Edge Effects: Wells on the edge of the 96-well plate are prone to evaporation, which can concentrate the compound and affect cell growth. Avoid using the outermost wells for treatment and instead fill them with sterile PBS or medium.

• A3: Inconsistent Cell Seeding: Uneven cell distribution in the wells can lead to variability. Ensure you have a single-cell suspension before seeding and mix the cell suspension between pipetting into the wells.

Visualizations

Caption: Experimental workflow for optimizing (S)-Ltgo-33 concentration.

Caption: Signaling pathway of NaV1.8 inhibition by (S)-Ltgo-33.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Making sure you're not a bot! [nanion.de]
• 5. (S)-LTGO-33 | Sodium Channel | | Invivochem [invivochem.com]
• 6. LTGO-33 | NaV1.8 inhibitor | TargetMol [targetmol.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: (S)-Ltgo-33 Electrophysiology

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the selective NaV1.8 inhibitor, (S)-Ltgo-33. The information is based on available electrophysiology data and aims to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected potency of (S)-Ltgo-33 on human NaV1.8 channels?

A1: (S)-Ltgo-33, also referred to as LTGO-33, is a potent inhibitor of the voltage-gated sodium channel NaV1.8, with reported IC50 values in the nanomolar range.[1][2][3] The potency is similar for channels in both the closed and inactivated states, highlighting its state-independent inhibition.[1][2][3]

Q2: How selective is (S)-Ltgo-33 for NaV1.8 over other NaV channel subtypes?

A2: (S)-Ltgo-33 exhibits high selectivity for NaV1.8, showing over 600-fold selectivity against other human NaV channel subtypes, including NaV1.1-NaV1.7 and NaV1.9.[1][2][3] This high selectivity minimizes off-target effects on channels crucial for cardiac, respiratory, and central nervous system function.[4]

Q3: My IC50 value for (S)-Ltgo-33 is significantly different from the published data. What could be the reason?

A3: Several factors could contribute to this discrepancy:

• Species Specificity: (S)-Ltgo-33 shows significant species specificity. It is potent on human and non-human primate NaV1.8 channels but is markedly less effective on rodent (rat, mouse) and canine NaV1.8 channels.[2][3][4] Ensure you are using a relevant species or cell line.

• Experimental Conditions: Electrophysiology recordings are sensitive to temperature, ion concentrations in the internal and external solutions, and the voltage protocol used.[5] Refer to the detailed experimental protocols to ensure your conditions are comparable.

• Compound Stability: Ensure the compound is properly stored and the final concentration in your experiment is accurate.

Q4: I am not observing a clear state-dependent inhibition with (S)-Ltgo-33. Is this expected?

A4: Yes, this is the expected behavior. Unlike many other NaV1.8 inhibitors that preferentially target the inactivated state of the channel, (S)-Ltgo-33 is a state-independent inhibitor.[1][2][3] It has similar potencies for channels in both the closed and inactivated conformations.[3]

Q5: Why am I not seeing use-dependent relief of inhibition with (S)-Ltgo-33 during action potential trains?

A5: While (S)-Ltgo-33 inhibition can be relieved by strong, prolonged depolarization, this relief does not accumulate during physiological action potential trains (e.g., at 20 Hz).[5][6] This is because the reinhibition between action potentials is very rapid.[5][6]

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
Low Potency or No Effect of (S)-Ltgo-33	Incorrect species being tested. (S)-Ltgo-33 has poor activity on rodent and canine NaV1.8.[2][3][4]	Use human or non-human primate cells or cell lines expressing the corresponding NaV1.8 channels.
Degraded compound.	Ensure proper storage of the compound and prepare fresh solutions for each experiment.
High Variability in Recordings	Inconsistent experimental conditions.	Strictly control temperature, solution composition, and voltage protocols. Refer to established protocols.[5][7][8]
Unhealthy cells.	Ensure proper cell culture and handling techniques. Use cells with good membrane integrity.[7]
Unexpected Electrophysiological Profile	Misinterpretation of the mechanism of action.	Remember that (S)-Ltgo-33 stabilizes the deactivated state of the VSDII, preventing channel opening, a distinct mechanism from pore blockers.[2][4]
"Reverse use-dependence" is not observed under physiological firing rates.	This is expected. The rapid reinhibition prevents the accumulation of relief from inhibition during action potential trains.[5][6]

Quantitative Data Summary

Table 1: Potency of (S)-Ltgo-33 on NaV1.8 Channels

Channel State	IC50 (nM)	Reference
Closed State	33	[3]
Inactivated State	24	[3]

Table 2: Species Specificity of (S)-Ltgo-33 on Native TTX-R NaV1.8 Currents

Species	Cell Type	IC50	Reference
Human (male donors)	DRG neurons	110 nM	[3]
Human (female donors)	DRG neurons	120 nM	[3]
Cynomolgus Monkey	DRG neurons	100 nM	[3]
Dog	DRG neurons	>10 µM	[3]
Rat	DRG neurons	>30 µM	[3]
Mouse	DRG neurons	>30 µM	[3]

Experimental Protocols

Whole-Cell Voltage-Clamp Electrophysiology (General Protocol)

This protocol is a generalized summary based on standard patch-clamp techniques mentioned in the context of (S)-Ltgo-33 research.[4][5][7][8]

• Cell Preparation: Use HEK293 cells stably expressing the human NaV1.8 channel or dissociated dorsal root ganglion (DRG) neurons from a relevant species (human or non-human primate).

• Solutions:

  • External Solution (example): 155 mM NaCl, 3.5 mM KCl, 1.5 mM CaCl2, 1 mM MgCl2, 10 mM HEPES, and 10 mM glucose, pH adjusted to 7.4 with NaOH.[5]

  • Internal Solution (example): 61 mM CsF, 61 mM CsCl, 9 mM NaCl, 1.8 mM MgCl2, 1.8 mM EGTA, 14 mM creatine (B1669601) phosphate (B84403) (tris salt), 4 mM MgATP, 0.3 mM GTP (tris salt), and 9 mM HEPES, pH adjusted to 7.2 with CsOH.[5]

• Recording:

  • Obtain whole-cell recordings using patch pipettes with resistances of 1.5–2.2 MΩ.[5]

  • Maintain temperature at 37°C for physiological relevance.[5]

  • Apply voltage protocols to assess the state-dependence and potency of (S)-Ltgo-33. For example, hold cells at a hyperpolarized potential to measure inhibition of the closed state and use a depolarizing prepulse to measure inhibition of the inactivated state.

  • Apply (S)-Ltgo-33 long enough to reach steady-state inhibition (e.g., ~1 minute for 300 nM).[5]

Visualizations

Caption: Mechanism of action of (S)-Ltgo-33 on the NaV1.8 channel.

Caption: Workflow for electrophysiological characterization of (S)-Ltgo-33.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. LTGO-33 is a novel NaV1.8 inhibitor with a unique mechanism of action - Nanion Technologies [nanion.de]
• 5. rupress.org [rupress.org]
• 6. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV… [ouci.dntb.gov.ua]
• 7. docs.axolbio.com [docs.axolbio.com]
• 8. Patch Clamp Protocol [labome.com]

Technical Support Center: (S)-Ltgo-33 In Vivo Efficacy Studies

Welcome to the technical support center for (S)-Ltgo-33 in vivo efficacy studies. This resource is designed for researchers, scientists, and drug development professionals to provide guidance and troubleshooting for experiments involving this novel, potent, and selective inhibitor of the voltage-gated sodium channel NaV1.8.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Ltgo-33 and what is its mechanism of action?

A1: (S)-Ltgo-33 is a potent and highly selective small molecule inhibitor of the voltage-gated sodium channel NaV1.8, a key target in pain signaling pathways.[1][2] Its mechanism of action is unique compared to other NaV1.8 inhibitors. It exhibits state-independent inhibition, meaning it has similar potency against both closed and inactivated channel conformations.[2][3] (S)-Ltgo-33 stabilizes the deactivated state of the channel's second voltage-sensing domain (VSDII), preventing the channel from opening.[4]

Q2: What is the most critical consideration when designing an in vivo efficacy study with (S)-Ltgo-33?

A2: The most critical factor is species selection . (S)-Ltgo-33 has demonstrated significant species specificity. It is effective in human and non-human primates but is markedly less effective in rodent and canine models.[4] Therefore, for efficacy studies, non-human primate models are recommended to observe a pharmacological effect. Using rodent models is likely to yield negative or inconclusive results due to the compound's lower potency in these species.

Q3: I am not seeing the expected efficacy in my animal model. What are the common causes?

A3: There are several potential reasons for a lack of efficacy. A logical troubleshooting workflow should be followed to identify the root cause. Key areas to investigate include:

• Incorrect Animal Model: As mentioned, using rodent or canine models will likely result in poor efficacy.

• Suboptimal Formulation or Administration: (S)-Ltgo-33 is poorly soluble in water. Improper formulation can lead to low bioavailability. Ensure you are using a validated formulation protocol.

• Inadequate Dose: The dose may be too low to achieve a therapeutic concentration at the target site. A dose-response study is essential.

• High Individual Variability: Biological differences between animals can lead to varied responses. Ensure you have a sufficient number of animals per group and that your experimental procedures are consistent.

Q4: How should I prepare (S)-Ltgo-33 for in vivo administration?

A4: Due to its poor water solubility, (S)-Ltgo-33 requires a specific formulation. Here are two examples of commonly used vehicles:

• For Oral or Intraperitoneal Administration (with PEG300):

  • Prepare a stock solution of (S)-Ltgo-33 in fresh DMSO (e.g., 93 mg/mL).

  • For a 1 mL final solution, take 50 µL of the DMSO stock solution and add it to 400 µL of PEG300. Mix until the solution is clear.

  • Add 50 µL of Tween80 to the mixture and mix until clear.

  • Add 500 µL of ddH₂O to bring the final volume to 1 mL.

  • This solution should be used immediately after preparation.[2]

• For Oral or Intraperitoneal Administration (with Corn Oil):

  • Prepare a stock solution of (S)-Ltgo-33 in fresh DMSO (e.g., 46 mg/mL).

  • For a 1 mL final solution, add 50 µL of the clear DMSO stock solution to 950 µL of corn oil. Mix thoroughly.

  • This solution should also be used immediately.[2]

Q5: Are there any publicly available in vivo efficacy or pharmacokinetic data for (S)-Ltgo-33?

A5: As of late 2025, specific quantitative in vivo efficacy data (e.g., ED₅₀ in pain models) and detailed pharmacokinetic profiles (e.g., Cₘₐₓ, t₁/₂, bioavailability) for (S)-Ltgo-33 are not extensively available in the public domain. Efficacy has been demonstrated in non-human primate models for other NaV1.8 inhibitors.[5][6] Researchers should perform their own dose-finding and pharmacokinetic studies in a relevant species.

Troubleshooting Guides

Issue 1: Lack of Efficacy or High Variability in Results

Potential Cause	Troubleshooting Steps
Incorrect Animal Model	Confirm that you are using a non-human primate model, as (S)-Ltgo-33 has low potency in rodents and canines.[4]
Compound Formulation/Solubility	Prepare the formulation fresh for each experiment. Visually inspect for any precipitation. Consider particle size reduction techniques if solubility issues persist.
Dosing and Administration	Verify dose calculations and the accuracy of the administration technique (e.g., oral gavage, IP injection). Ensure consistent administration across all animals.
Biological Variability	Increase the number of animals per group to improve statistical power. Randomize animals to treatment groups and blind the experimenters to the treatment allocation.[7]
Timing of Efficacy Assessment	The time point for assessing efficacy may not align with the compound's peak concentration (Tₘₐₓ). Conduct a preliminary pharmacokinetic study to determine the optimal time for behavioral testing.

Issue 2: Unexpected Toxicity or Adverse Events

Potential Cause	Troubleshooting Steps
Off-Target Effects	Although (S)-Ltgo-33 is highly selective for NaV1.8, off-target effects at high concentrations cannot be ruled out.[1] Reduce the dose to see if the toxicity is dose-dependent.
Vehicle Toxicity	The formulation vehicle itself may be causing adverse effects. Include a vehicle-only control group to assess this. Ensure the concentration of DMSO is within acceptable limits for the chosen route of administration.
Procedural Stress	Stress from handling and administration can cause adverse physiological responses. Ensure all personnel are well-trained in animal handling and that the procedures are performed consistently and gently.[7]

Experimental Protocols

Protocol 1: Formalin-Induced Pain Model (in Rodents - for comparative/negative control studies)

This model is useful for assessing analgesic compounds in inflammatory pain and can be used to confirm the expected low efficacy of (S)-Ltgo-33 in rodents.

• Animal Acclimatization: Acclimate animals to the testing environment for at least 30 minutes before the experiment.

• Compound Administration: Administer (S)-Ltgo-33 or vehicle via the desired route (e.g., oral gavage).

• Formalin Injection: At a predetermined time after compound administration, inject a small volume (e.g., 20 µL) of dilute formalin solution (e.g., 5%) into the plantar surface of the hind paw.

• Behavioral Observation: Immediately place the animal in an observation chamber. Record the cumulative time spent licking or biting the injected paw in two phases: the early phase (0-5 minutes post-injection, representing acute nociceptive pain) and the late phase (15-30 minutes post-injection, representing inflammatory pain).

• Data Analysis: Compare the paw licking/biting time between the treated and vehicle control groups.

Protocol 2: Capsaicin-Sensitized Thermal Nociception Model (in Non-Human Primates)

This is a more relevant model for testing the efficacy of (S)-Ltgo-33.

• Animal Training and Baseline: Acclimate the animals to the testing apparatus and procedure. Establish a baseline thermal withdrawal latency.

• Compound Administration: Administer (S)-Ltgo-33 or vehicle orally at the desired dose.

• Capsaicin (B1668287) Injection: At a time corresponding to the expected Tₘₐₓ of the compound, inject a low dose of capsaicin intradermally to induce thermal hyperalgesia.

• Thermal Nociception Testing: At various time points after capsaicin injection, apply a radiant heat source to the sensitized area and measure the latency to withdrawal.

• Data Analysis: Compare the withdrawal latencies between the (S)-Ltgo-33 treated group and the vehicle control group to determine if the compound reverses the capsaicin-induced thermal hyperalgesia.

Visualizations

Caption: Mechanism of NaV1.8 inhibition by (S)-Ltgo-33.

Caption: A logical workflow for troubleshooting in vivo efficacy studies.

References

• 1. drughunter.com [drughunter.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. LTGO-33 is a novel NaV1.8 inhibitor with a unique mechanism of action - Nanion Technologies [nanion.de]
• 5. 2-Aminopyridines as Potent and Selective Nav1.8 Inhibitors Exhibiting Efficacy in a Nonhuman Primate Pain Model - PMC [pmc.ncbi.nlm.nih.gov]
• 6. 2-Aminopyridines as Potent and Selective Nav1.8 Inhibitors Exhibiting Efficacy in a Nonhuman Primate Pain Model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Mitigating Potential Cytotoxicity of (S)-Ltgo-33 in Long-Term Studies

This technical support center provides guidance for researchers, scientists, and drug development professionals on monitoring and mitigating potential cytotoxicity associated with the long-term application of (S)-Ltgo-33, a potent and selective NaV1.8 inhibitor. While (S)-Ltgo-33 is a promising therapeutic candidate for pain disorders with high selectivity, long-term studies may reveal unforeseen cellular stress or toxicity. This guide offers a proactive framework for identifying and addressing such potential issues.

Frequently Asked Questions (FAQs)

Q1: What are the potential sources of cytotoxicity during long-term studies with a novel small molecule inhibitor like (S)-Ltgo-33?

A1: Potential sources of cytotoxicity in long-term studies can include:

• On-target effects: Chronic inhibition of NaV1.8 might disrupt essential physiological processes in specific cell types, leading to cellular stress or death over extended periods.

• Off-target effects: At higher concentrations or with prolonged exposure, (S)-Ltgo-33 could interact with other cellular targets, leading to unintended and potentially toxic consequences. Up to 90% of clinical trial failures can be attributed to safety issues arising from off-target interactions[1].

• Metabolite toxicity: The metabolic breakdown of (S)-Ltgo-33 by cells or in vivo could produce toxic byproducts.

• Compound stability: Degradation of the compound in culture media or in vivo over time could lead to the formation of cytotoxic species.

• Inflammasome activation: Some small molecules can trigger the assembly of inflammasomes, such as NLRP3, leading to an inflammatory form of programmed cell death called pyroptosis[2][3].

Q2: What are the initial signs of cytotoxicity to monitor in long-term in vitro cell cultures?

A2: Be vigilant for the following indicators of cellular stress or death:

• Changes in cell morphology (e.g., rounding, detachment, vacuolization).

• A decrease in cell proliferation or confluency compared to vehicle-treated controls.

• Increased presence of floating or dead cells in the culture medium.

• A decline in metabolic activity, as measured by assays like MTT or resazurin.

• An increase in membrane permeability, indicated by assays such as LDH release or trypan blue exclusion.

Q3: How can I establish a safe dosing range for long-term in vivo studies?

A3: Establishing a safe in vivo dose is critical. This typically involves:

• Dose-range finding studies: Acute or sub-chronic toxicity studies in animal models to identify the maximum tolerated dose (MTD).

• Monitoring clinical signs: Careful observation for signs of toxicity, such as weight loss, changes in behavior, or altered organ function.

• Histopathological analysis: Examination of tissues and organs at the end of the study to identify any pathological changes.

• Toxicokinetics: Relating the drug exposure levels to any observed toxicity to establish a therapeutic window[4]. Early in vivo toxicity testing is a key strategy to avoid late-stage failures of drug candidates[5][6].

Troubleshooting Guide

Problem	Potential Cause	Suggested Solution
Increased cell death in long-term in vitro cultures.	1. Compound concentration is too high for chronic exposure. 2. Off-target effects are manifesting over time. 3. The compound is degrading into toxic byproducts.	1. Perform a long-term dose-response study to determine a non-toxic concentration range. 2. Investigate potential off-target interactions using profiling screens. 3. Assess the stability of (S)-Ltgo-33 in your culture medium over the duration of the experiment.
Inconsistent results between experimental replicates.	1. Variability in cell seeding density. 2. Inconsistent compound concentration. 3. Cell line instability over multiple passages.	1. Ensure consistent cell seeding and handling. 2. Prepare fresh dilutions of (S)-Ltgo-33 from a stable stock for each experiment. 3. Use cells within a defined passage number range.
In vitro results do not predict in vivo toxicity.	1. Differences in metabolism between cell lines and animal models. 2. The toxicity is organ-specific and not recapitulated in the cell model. 3. The compound's pharmacokinetic properties lead to high local concentrations in specific tissues.	1. Use a panel of cell lines, including primary cells or organoids, that are more representative of the in vivo context. 2. Conduct thorough histopathological examinations of all major organs in in vivo studies. 3. Perform detailed pharmacokinetic and tissue distribution studies.
Signs of inflammation observed in in vivo studies (e.g., increased inflammatory markers, immune cell infiltration).	1. The compound may be activating an innate immune pathway, such as the NLRP3 inflammasome.	1. Measure levels of inflammatory cytokines like IL-1β and IL-18 in plasma or tissue homogenates. 2. Perform immunohistochemistry to look for markers of inflammasome activation (e.g., ASC specks) and pyroptosis (e.g., cleaved caspase-1) in affected tissues. 3. Co-administer a known inflammasome inhibitor (e.g., MCC950) as a mechanistic probe.

Experimental Protocols

Protocol 1: MTT Cell Viability Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability.

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Treat cells with a range of (S)-Ltgo-33 concentrations for the desired duration (e.g., 24, 48, 72 hours, or longer for chronic studies). Include a vehicle-only control.

• MTT Addition: Add 10 µL of a 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the data to the vehicle control (100% viability) and plot cell viability against the log of the compound concentration to determine the IC50 value.

Protocol 2: Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies the release of LDH from damaged cells into the culture medium, a marker of cytotoxicity.

• Cell Seeding and Treatment: Follow steps 1 and 2 from the MTT protocol.

• Sample Collection: After treatment, carefully collect the cell culture supernatant.

• LDH Reaction: Use a commercial LDH cytotoxicity assay kit and follow the manufacturer's instructions. This typically involves adding a reaction mixture to the supernatant.

• Absorbance Measurement: Measure the absorbance at the recommended wavelength (usually 490 nm).

• Data Analysis: Calculate the percentage of cytotoxicity relative to a positive control (cells lysed with a lysis buffer).

Protocol 3: Caspase-1 Activity Assay (for Pyroptosis)

This assay detects the activation of caspase-1, a key enzyme in the pyroptosis pathway.

• Cell Seeding and Treatment: Seed cells in a 96-well plate and treat with (S)-Ltgo-33. Include a positive control for pyroptosis, such as nigericin[7][8].

• FLICA Reagent: Add a fluorescent labeled inhibitor of caspases (FLICA) reagent specific for caspase-1 to each well and incubate for 1-2 hours at 37°C.

• Wash and Read: Wash the cells to remove unbound reagent and measure the fluorescence using a fluorescence plate reader, microscope, or flow cytometer.

• Data Analysis: An increase in fluorescence intensity indicates caspase-1 activation.

Quantitative Data Summary

Table 1: Hypothetical Cytotoxicity Data for (S)-Ltgo-33 in a Neuronal Cell Line after 72-hour Exposure

Concentration (µM)	Cell Viability (% of Control, MTT Assay)	Cytotoxicity (% of Max Lysis, LDH Assay)	Caspase-1 Activity (Fold Change vs. Control)
0.1	98.5 ± 2.1	2.3 ± 0.8	1.1 ± 0.2
1	95.2 ± 3.5	4.1 ± 1.2	1.3 ± 0.3
10	88.7 ± 4.2	10.5 ± 2.5	2.5 ± 0.6
50	52.1 ± 5.8	45.8 ± 6.1	5.8 ± 1.1
100	25.4 ± 6.3	72.3 ± 7.9	9.2 ± 1.5

Visualizations

Caption: Workflow for assessing and mitigating potential cytotoxicity.

Caption: Hypothetical pathway for (S)-Ltgo-33-induced NLRP3 inflammasome activation.

Caption: Decision flowchart for mitigating observed cytotoxicity.

References

• 1. Off-Target Effects Analysis | Creative Diagnostics [creative-diagnostics.com]
• 2. mdpi.com [mdpi.com]
• 3. K+ Efflux-Independent NLRP3 Inflammasome Activation by Small Molecules Targeting Mitochondria - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. elearning.unite.it [elearning.unite.it]
• 5. The role of early in vivo toxicity testing in drug discovery toxicology - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. antibodiesinc.com [antibodiesinc.com]
• 8. bio-rad-antibodies.com [bio-rad-antibodies.com]

ensuring accurate (S)-Ltgo-33 dosage calculations

This technical support center provides researchers, scientists, and drug development professionals with essential information for the accurate calculation of (S)-Ltgo-33 dosage and troubleshooting potential experimental issues.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the handling and use of (S)-Ltgo-33 in a question-and-answer format.

Question	Possible Cause	Recommended Solution
1. My (S)-Ltgo-33 powder will not dissolve in my aqueous buffer.	(S)-Ltgo-33 is poorly soluble in aqueous solutions.	Prepare a high-concentration stock solution in an anhydrous, water-miscible organic solvent such as Dimethyl Sulfoxide (DMSO). From this stock, make serial dilutions into your aqueous experimental medium. Ensure the final DMSO concentration is non-toxic to your experimental system (typically <0.1%).[1]
2. I observed precipitation when diluting my DMSO stock solution into my aqueous buffer.	The solubility of (S)-Ltgo-33 has been exceeded in the final aqueous medium. This can happen if the final concentration is too high or if the DMSO concentration is too low to maintain solubility.	• Decrease Final Concentration: Try working with a lower final concentration of (S)-Ltgo-33 in your assay. • Optimize DMSO Concentration: Ensure the final DMSO concentration is sufficient to maintain solubility, but remains within the tolerated limits of your assay. • Sonication: Briefly sonicate the final solution to aid dissolution. • Formulation for in vivo studies: For animal experiments, a common formulation involves a mixture of DMSO, PEG300, Tween-80, and saline. A suggested preparation involves adding the DMSO stock to PEG300, mixing, adding Tween-80, mixing again, and finally adding ddH2O.[2]
3. My experimental results are inconsistent or show a loss of compound activity over time.	This may be due to the degradation of (S)-Ltgo-33 in solution. Factors like repeated freeze-thaw cycles, exposure to light, or improper storage can lead to instability.	• Aliquot Stock Solutions: To avoid repeated freeze-thaw cycles, aliquot the DMSO stock solution into single-use volumes and store at -80°C for long-term stability (up to 6 months) or -20°C for shorter periods (up to 1 month).[1] • Protect from Light: Store solutions in amber vials or tubes wrapped in foil to prevent photodegradation. • Use Freshly Prepared Dilutions: Prepare working solutions fresh for each experiment from a thawed stock aliquot.
4. I am not observing the expected inhibitory effect in my cell-based assay.	There are several potential reasons for this: • Incorrect Dosage Calculation: Errors in calculating the final concentration. • Species Specificity: (S)-Ltgo-33 shows significant species specificity.[3][4] • Cell Health: The health and passage number of your cells can affect their response.	• Verify Calculations: Double-check all calculations for dilutions and final concentrations. • Confirm Species: Ensure your experimental model (e.g., cell line, animal model) expresses a primate version of the NaV1.8 channel, as (S)-Ltgo-33 is significantly less potent against rodent and canine NaV1.8.[3][4] • Cell Culture Quality Control: Use cells at a low passage number and ensure they are healthy and free from contamination.
5. My compound solution has changed color.	A color change can indicate chemical degradation or oxidation of the compound.	Discard the solution and prepare a fresh stock from the powder. Ensure you are using high-purity, anhydrous DMSO as hygroscopic DMSO can impact solubility.[1]

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing (S)-Ltgo-33 stock solutions?

A1: The recommended solvent for preparing stock solutions of (S)-Ltgo-33 is high-purity, anhydrous Dimethyl Sulfoxide (DMSO). (S)-Ltgo-33 is soluble in DMSO up to 200 mg/mL (427.86 mM).[1] It is crucial to use newly opened or properly stored anhydrous DMSO, as absorbed moisture can significantly reduce the solubility of the compound.[2]

Q2: How should I store (S)-Ltgo-33?

A2:

• Powder: Store the solid form of (S)-Ltgo-33 at -20°C for up to 3 years.[1]

• Stock Solutions: Prepare aliquots of the stock solution in DMSO to avoid repeated freeze-thaw cycles. Store these aliquots at -80°C for up to 6 months or at -20°C for up to 1 month.[1]

Q3: What is the mechanism of action of (S)-Ltgo-33?

A3: (S)-Ltgo-33 is a potent and selective inhibitor of the voltage-gated sodium channel NaV1.8.[4][5] Unlike many other NaV1.8 inhibitors that bind to the pore of the channel, (S)-Ltgo-33 has a unique mechanism. It binds to the extracellular cleft of the second voltage-sensing domain (VSDII), stabilizing the deactivated state of the channel and preventing it from opening.[4] This inhibition is state-independent, meaning it has similar potency against both closed and inactivated channels.[3]

Q4: Is (S)-Ltgo-33 selective for NaV1.8?

A4: Yes, (S)-Ltgo-33 is highly selective for NaV1.8, exhibiting over 600-fold selectivity against other human NaV channels (NaV1.1-NaV1.7 and NaV1.9).[3][5]

Q5: Are there species differences in the activity of (S)-Ltgo-33?

A5: Yes, (S)-Ltgo-33 demonstrates significant species specificity. It is potent against primate (human and non-human primate) NaV1.8 but is markedly less effective on NaV1.8 from rodents (rat, mouse) and canines.[3][4] This is a critical consideration when designing preclinical experiments.

Quantitative Data Summary

The following table summarizes the key quantitative data for (S)-Ltgo-33 based on available research.

Parameter	Value	Species	Notes
IC₅₀ (Closed State)	33 nM	Human	Potency on NaV1.8 channels in the closed conformation.[3]
IC₅₀ (Inactivated State)	24 nM	Human	Potency on NaV1.8 channels in the inactivated conformation.[3]
IC₅₀ (Human DRG Neurons - Male)	110 nM	Human	Inhibition of TTX-R currents in primary dorsal root ganglion neurons.[3]
IC₅₀ (Human DRG Neurons - Female)	120 nM	Human	Inhibition of TTX-R currents in primary dorsal root ganglion neurons.[3]
IC₅₀ (Cynomolgus Monkey DRG)	100 nM	Non-human primate	Inhibition of TTX-R currents in primary dorsal root ganglion neurons.[3]
IC₅₀ (Dog, Rat, Mouse DRG)	>10 µM, >30 µM, >30 µM	Canine, Rodent	Markedly lower potency in these species.[3]
Molecular Weight	467.44 g/mol	N/A
Solubility in DMSO	200 mg/mL (427.86 mM)	N/A	May require ultrasonication to fully dissolve.[1]

Experimental Protocols

Detailed Methodology for Preparation of (S)-Ltgo-33 for In Vitro Cell-Based Assays

This protocol provides a general guideline for preparing (S)-Ltgo-33 solutions for use in cell-based assays.

Materials:

• (S)-Ltgo-33 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or amber glass vials

• Calibrated pipettes and sterile, low-retention tips

• Vortex mixer

• Sonicator (optional)

• Sterile aqueous assay buffer or cell culture medium

Procedure:

• Prepare High-Concentration Stock Solution (e.g., 10 mM): a. Allow the (S)-Ltgo-33 powder to equilibrate to room temperature before opening the vial to prevent condensation. b. Weigh the required amount of (S)-Ltgo-33 powder in a sterile microcentrifuge tube. c. Calculate the volume of anhydrous DMSO needed to achieve the desired stock concentration (e.g., 10 mM). The molecular weight of (S)-Ltgo-33 is 467.44 g/mol . d. Add the calculated volume of anhydrous DMSO to the powder. e. Vortex the solution thoroughly until the powder is completely dissolved. If necessary, briefly sonicate the solution to ensure full dissolution. f. Visually inspect the solution to ensure there are no visible particulates.

• Storage of Stock Solution: a. Aliquot the stock solution into smaller, single-use volumes in sterile, light-protected (amber) tubes. b. Store the aliquots at -80°C for long-term storage (up to 6 months).

• Preparation of Working Solutions: a. On the day of the experiment, thaw a single aliquot of the stock solution at room temperature. b. Perform serial dilutions of the stock solution in your sterile aqueous assay buffer or cell culture medium to achieve the desired final concentrations for your experiment. c. Ensure that the final concentration of DMSO in the assay medium is below the tolerance level of your cells (typically <0.1%) and is consistent across all experimental conditions, including the vehicle control. d. Mix each dilution thoroughly by gentle vortexing or pipetting. e. Use the prepared working solutions immediately.

Important Considerations:

• Vehicle Control: Always include a vehicle control in your experiments, which consists of the assay medium with the same final concentration of DMSO as the highest concentration of (S)-Ltgo-33 used.

• Solubility: Be aware of the potential for precipitation when diluting the DMSO stock in aqueous solutions. If precipitation occurs, you may need to lower the final concentration of (S)-Ltgo-33 or slightly increase the final DMSO concentration (while staying within the tolerated limits of your assay).

Visualizations

Caption: Experimental workflow for preparing (S)-Ltgo-33 solutions.

Caption: Mechanism of action of (S)-Ltgo-33 on the NaV1.8 channel.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Making sure you're not a bot! [nanion.de]
• 5. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: (S)-Ltgo-33 Binding Kinetics

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (S)-Ltgo-33. The information is presented in a question-and-answer format to directly address potential issues encountered during experimentation, with a focus on the impact of temperature on its binding kinetics.

Frequently Asked Questions (FAQs)

Q1: What is (S)-Ltgo-33 and what is its primary target?

(S)-Ltgo-33 is a potent and selective small molecule inhibitor of the voltage-gated sodium channel NaV1.8.[1][2][3][4][5][6] This channel is primarily expressed in peripheral pain-sensing neurons, making (S)-Ltgo-33 a promising candidate for the development of novel analgesics for pain disorders.[1][2][4][5][6][7]

Q2: What is the mechanism of action for (S)-Ltgo-33?

(S)-Ltgo-33 exhibits a unique, state-independent mechanism of action, meaning it binds with similar high affinity to the NaV1.8 channel regardless of whether it is in the closed or inactivated state.[2][3][4][6] It functions by stabilizing the deactivated state of the channel's second voltage-sensing domain (VSDII), which prevents the channel from opening.[2][3][4][6] This is distinct from many other NaV1.8 inhibitors that preferentially target the inactivated state of the channel via the pore region.[2][3][6]

Q3: How does temperature generally affect ligand-receptor binding kinetics?

Temperature is a critical parameter in ligand-binding studies as it directly influences the thermodynamics of the interaction. Generally, an increase in temperature will increase the rate of both association (k_on) and dissociation (k_off) of a ligand to its receptor.[8][9][10] The net effect on the binding affinity (K_D), which is the ratio of k_off to k_on, can vary depending on the specific molecular interaction. For some interactions, the dissociation rate increases more significantly with temperature than the association rate, leading to a weaker binding affinity (higher K_D) at higher temperatures.[9]

Q4: What is the optimal temperature for conducting binding assays with (S)-Ltgo-33?

The optimal temperature for a binding assay depends on the experimental goals. While many initial binding studies are conducted at room temperature or 4°C for convenience and to minimize cellular processes like receptor internalization, for results to be most physiologically relevant, assays should be performed at 37°C.[9][10][11][12] It is important to note that at 37°C, the stability of the receptor-ligand complex may be different, and active cellular processes could influence the results.[11] One study on the kinetics of (S)-Ltgo-33 was conducted at 37°C to better reflect physiological conditions.[12][13]

Troubleshooting Guide

Issue 1: Inconsistent IC50 values for (S)-Ltgo-33 in different experimental setups.

• Possible Cause 1: Temperature Fluctuations. Binding kinetics are temperature-sensitive.[8][9][10] Ensure that all steps of your binding assay are performed at a consistent and controlled temperature. Even minor fluctuations between experiments can alter the binding affinity and thus the measured IC50.

• Possible Cause 2: Different Cell Lines or Membrane Preparations. (S)-Ltgo-33 exhibits species specificity, with higher potency for primate NaV1.8 over rodent and canine versions.[2][3][4] Ensure you are using a consistent source of NaV1.8 (e.g., human or non-human primate) for your assays.

• Possible Cause 3: Assay Buffer Composition. The pH and ionic strength of the buffer can influence binding. Maintain a consistent buffer composition across all experiments.

Issue 2: High background or non-specific binding in my (S)-Ltgo-33 binding assay.

• Possible Cause 1: Hydrophobic Interactions. At higher concentrations, small molecules can exhibit non-specific binding due to hydrophobic interactions with surfaces or proteins other than the target. Consider adding a small amount of a non-ionic detergent (e.g., 0.05% Tween-20) to your assay buffer to reduce this.

• Possible Cause 2: Inappropriate Blocking. If using a cell-based or membrane-based assay, ensure that you have adequately blocked non-specific binding sites. Bovine Serum Albumin (BSA) is commonly used for this purpose.

Quantitative Data

The following tables summarize the known quantitative data for (S)-Ltgo-33.

Table 1: Potency of (S)-Ltgo-33 on NaV1.8

Parameter	Value	Channel State	Reference
IC50	33 nM	Closed	[4]
IC50	24 nM	Inactivated	[4]
IC50 (human male donor DRG neurons)	110 nM (95% CI: 92-120 nM)	Native TTX-R	[4]
IC50 (human female donor DRG neurons)	120 nM (95% CI: 100-140 nM)	Native TTX-R	[4]

| IC50 (cynomolgus monkey DRG neurons) | 100 nM (95% CI: 71-150 nM) | Native TTX-R |[4] |

Table 2: Selectivity of (S)-Ltgo-33

Channel Subtypes	Selectivity Fold	Reference

| Human NaV1.1-NaV1.7 and NaV1.9 | >600-fold |[1][2][4][5][6] |

Experimental Protocols

General Protocol for Assessing the Impact of Temperature on (S)-Ltgo-33 Binding Kinetics using Surface Plasmon Resonance (SPR)

This is a generalized protocol. Specific parameters may need to be optimized for your particular instrument and experimental setup.

• Immobilization of NaV1.8:

  • Covalently immobilize purified human NaV1.8 protein onto a sensor chip surface according to the manufacturer's instructions.

• Preparation of (S)-Ltgo-33:

  • Prepare a stock solution of (S)-Ltgo-33 in a suitable solvent (e.g., DMSO).

  • Create a dilution series of (S)-Ltgo-33 in the running buffer. The concentration range should bracket the expected K_D.

• Binding Analysis at Different Temperatures:

  • Set the SPR instrument to the first desired temperature (e.g., 25°C) and allow the system to equilibrate.

  • Inject the different concentrations of (S)-Ltgo-33 over the sensor surface, followed by a dissociation phase with running buffer.

  • Regenerate the sensor surface between each concentration if necessary.

  • Repeat the binding analysis at other desired temperatures (e.g., 30°C, 37°C), ensuring the system is fully equilibrated at each new temperature.

• Data Analysis:

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate (k_on), dissociation rate (k_off), and equilibrium dissociation constant (K_D) at each temperature.

  • Analyze the thermodynamic parameters using a van't Hoff plot (ln(K_D) vs. 1/T) to determine the enthalpy (ΔH°) and entropy (ΔS°) of binding.[14]

Visualizations

Caption: Experimental workflow for analyzing temperature effects on binding kinetics.

Caption: (S)-Ltgo-33 inhibits NaV1.8 by stabilizing its deactivated state.

References

• 1. selleckchem.com [selleckchem.com]
• 2. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Making sure you're not a bot! [nanion.de]
• 4. medchemexpress.com [medchemexpress.com]
• 5. drughunter.com [drughunter.com]
• 6. researchgate.net [researchgate.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. nicoyalife.com [nicoyalife.com]
• 9. The effect of temperature on the binding kinetics and equilibrium constants of monoclonal antibodies to cell surface antigens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. ecodiagnostica.com.br [ecodiagnostica.com.br]
• 11. Impact of assay temperature on antibody binding characteristics in living cells: A case study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rupress.org [rupress.org]
• 13. Differential state-dependent Nav1.8 inhibition by suzetrigine, LTGO-33, and A-887826 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Comparative Guide to NaV1.8 Inhibitors: (S)-Ltgo-33 vs. A-803467

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two notable selective inhibitors of the voltage-gated sodium channel NaV1.8: the clinical candidate (S)-Ltgo-33 and the widely used research tool A-803467. The information presented is collated from publicly available experimental data to assist researchers in selecting the appropriate tool for their specific needs in the study of pain and nociception.

Executive Summary

(S)-Ltgo-33 and A-803467 are both potent and selective inhibitors of NaV1.8, a genetically and pharmacologically validated target for the treatment of pain.[1][2][3] However, they exhibit distinct mechanisms of action, state-dependencies, and species selectivities that have significant implications for their experimental use and therapeutic potential.

(S)-Ltgo-33 represents a novel class of NaV1.8 inhibitor with a unique, state-independent mechanism of action.[2][3] It binds to the extracellular cleft of the second voltage-sensing domain (VSDII), stabilizing the channel in a deactivated state.[2] This contrasts with traditional pore-blocking inhibitors. A key feature of (S)-Ltgo-33 is its high selectivity for primate NaV1.8 over rodent and canine orthologs, making it a valuable tool for studies involving human or non-human primate systems.[2][3]

A-803467 is a well-characterized, potent NaV1.8 inhibitor that acts as a pore blocker.[4][5] Its mechanism is state-dependent, showing a higher affinity for the inactivated state of the channel.[4] A-803467 has demonstrated efficacy in various rodent models of neuropathic and inflammatory pain, establishing it as a benchmark compound in preclinical pain research.[4][5] However, its utility in higher species may be limited by its pharmacokinetic profile.

Quantitative Data Comparison

The following tables summarize the key quantitative parameters for (S)-Ltgo-33 and A-803467 based on available experimental data.

Table 1: In Vitro Potency and Selectivity

Parameter	(S)-Ltgo-33	A-803467
Target	Human NaV1.8	Human NaV1.8
IC50 (nM)	~24-33 (state-independent)[3]	8 (inactivated state)[4][5]
Selectivity	>600-fold vs. hNaV1.1-1.7 & 1.9[3]	>100-fold vs. hNaV1.2, 1.3, 1.5, 1.7[4][5]
Mechanism	VSDII modulator (stabilizes deactivated state)[2]	Pore blocker (state-dependent)[4]
Binding Site	Extracellular cleft of VSDII[2]	Channel pore

Table 2: Pharmacokinetic and In Vivo Efficacy Profile

Parameter	(S)-Ltgo-33	A-803467
Species Specificity	Primate > Rodent/Canine[2][3]	Active in rodents[4][5]
Bioavailability	Not publicly available	Poor oral bioavailability
Plasma Half-life	Not publicly available	4.9 hours (rat, systemic injection)[6]
In Vivo Efficacy	Inhibits action potential firing in human DRG neurons[2][3]	Reduces mechanical allodynia and thermal hyperalgesia in rat pain models[4][5]
Effective Dose (rat)	Not applicable due to species selectivity	ED50 = 41-85 mg/kg (i.p.) in various pain models[4][5]

Signaling Pathways and Experimental Workflows

NaV1.8 Signaling in Nociception

NaV1.8 is a key contributor to the excitability of nociceptive neurons. Its activation by noxious stimuli leads to the generation and propagation of action potentials, transmitting pain signals from the periphery to the central nervous system. The diagram below illustrates the central role of NaV1.8 in this pathway and the points of intervention for inhibitors.

Caption: Role of NaV1.8 in pain signaling and inhibitor intervention points.

Experimental Workflow for Characterizing NaV1.8 Inhibitors

The following diagram outlines a typical workflow for the preclinical evaluation of novel NaV1.8 inhibitors, from initial in vitro screening to in vivo efficacy studies.

Caption: A generalized workflow for the preclinical assessment of NaV1.8 inhibitors.

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology for IC50 Determination

This protocol is a generalized procedure for determining the half-maximal inhibitory concentration (IC50) of a test compound on human NaV1.8 channels expressed in a heterologous system (e.g., HEK293 cells).

• Cell Culture: HEK293 cells stably expressing human NaV1.8 are cultured in DMEM supplemented with 10% FBS, penicillin/streptomycin, and a selection antibiotic (e.g., G418) at 37°C in a 5% CO2 incubator.

• Cell Preparation: Cells are plated on glass coverslips 24-48 hours prior to recording.

• Recording Solutions:

  • Internal Solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES, adjusted to pH 7.3 with CsOH.

  • External Solution (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 Glucose, adjusted to pH 7.4 with NaOH.

• Electrophysiological Recording:

  • Whole-cell patch-clamp recordings are performed using an amplifier (e.g., Axon Multiclamp 700B).

  • Pipettes are pulled from borosilicate glass to a resistance of 2-4 MΩ when filled with the internal solution.

  • Series resistance is compensated by >70%.

• Voltage Protocol for IC50 Determination:

  • Cells are held at a holding potential of -100 mV.

  • To assess state-dependent block, a pre-pulse to a depolarized potential (e.g., -40 mV for 8 seconds) can be used to shift a population of channels to the inactivated state before a test pulse.

  • NaV1.8 currents are elicited by a depolarizing test pulse to 0 mV for 20-50 ms.

• Compound Application: The test compound is applied at increasing concentrations via a perfusion system until a steady-state block is achieved at each concentration.

• Data Analysis: The peak current amplitude in the presence of the compound is normalized to the control current. The concentration-response data are fitted with a Hill equation to determine the IC50 value.

In Vivo Pain Models

1. Spinal Nerve Ligation (SNL) Model of Neuropathic Pain (for A-803467)

This model is used to induce mechanical allodynia, a hallmark of neuropathic pain.

• Animal Subjects: Male Sprague-Dawley rats (175-200 g) are used.

• Surgical Procedure:

  • Animals are anesthetized with isoflurane.

  • The L5 and L6 spinal nerves are exposed, isolated, and tightly ligated with silk suture.[6][7][8]

  • The incision is closed in layers.

• Behavioral Testing:

  • Mechanical allodynia is assessed using von Frey filaments at baseline and at various time points post-surgery.

  • The paw withdrawal threshold (PWT) is determined using the up-down method.

• Drug Administration: A-803467 or vehicle is administered intraperitoneally (i.p.) at desired doses.[4][5]

• Efficacy Assessment: PWT is measured at different time points after drug administration to determine the anti-allodynic effect.

2. Complete Freund's Adjuvant (CFA) Model of Inflammatory Pain (for A-803467)

This model induces thermal hyperalgesia and mechanical allodynia associated with inflammation.

• Animal Subjects: Male Sprague-Dawley rats (175-200 g) are used.

• Induction of Inflammation: A single intraplantar injection of CFA (e.g., 100 µL) into one hind paw induces a localized inflammation.[9]

• Behavioral Testing:

  • Thermal hyperalgesia is assessed by measuring the paw withdrawal latency (PWL) to a radiant heat source.

  • Mechanical allodynia is measured using von Frey filaments.

• Drug Administration: A-803467 or vehicle is administered i.p. at desired doses.[4][5]

• Efficacy Assessment: PWL and PWT are measured at different time points after drug administration to evaluate the anti-hyperalgesic and anti-allodynic effects.

Concluding Remarks

(S)-Ltgo-33 and A-803467 are both valuable tools for the investigation of NaV1.8 function and its role in pain. The choice between these inhibitors will largely depend on the specific research question and experimental model.

• (S)-Ltgo-33 is particularly well-suited for studies focusing on the novel mechanism of VSDII modulation and for experiments involving human or non-human primate cells or tissues, where its species selectivity is a significant advantage. Its state-independent mechanism of action also offers a distinct pharmacological profile compared to traditional pore blockers.

• A-803467 remains a robust and well-validated tool for in vivo studies in rodent models of neuropathic and inflammatory pain. Its extensive characterization in the literature provides a solid foundation for comparative studies.

Future research, including direct comparative studies and the public disclosure of the pharmacokinetic profile of (S)-Ltgo-33, will further clarify the relative advantages of these and other emerging NaV1.8 inhibitors.

References

• 1. Insights into the voltage-gated sodium channel, NaV1.8, and its role in visceral pain perception - PMC [pmc.ncbi.nlm.nih.gov]
• 2. LTGO-33 is a novel NaV1.8 inhibitor with a unique mechanism of action - Nanion Technologies [nanion.de]
• 3. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A-803467, a potent and selective Nav1.8 sodium channel blocker, attenuates neuropathic and inflammatory pain in the rat - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A-803467, a potent and selective Nav1.8 sodium channel blocker, attenuates neuropathic and inflammatory pain in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Rat Model of Neuropathic Pain Induced by Spinal Nerve Ligation: A New Approach via an Oblique Lateral Incision - PMC [pmc.ncbi.nlm.nih.gov]
• 7. criver.com [criver.com]
• 8. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 9. chondrex.com [chondrex.com]

(S)-Ltgo-33: A Comprehensive Analysis of its Selectivity for the NaV1.8 Channel

For researchers, scientists, and professionals in drug development, the quest for highly selective molecular compounds is paramount. (S)-Ltgo-33 has emerged as a potent and notably selective inhibitor of the voltage-gated sodium channel NaV1.8, a key target in pain therapeutics. This guide provides a detailed comparison of (S)-Ltgo-33's selectivity against other NaV channel subtypes, supported by available experimental data and methodologies.

(S)-Ltgo-33 demonstrates a remarkable and functionally significant selectivity for the NaV1.8 channel, which is predominantly expressed in peripheral pain-sensing neurons. This high degree of selectivity is crucial for developing analgesics with a reduced risk of off-target effects that can lead to cardiac, muscular, or central nervous system side effects.

Quantitative Analysis of Selectivity

Experimental data from electrophysiological assays consistently demonstrate that (S)-Ltgo-33 inhibits the human NaV1.8 channel with nanomolar potency. Crucially, its activity against other human NaV channel subtypes, including NaV1.1 through NaV1.7 and NaV1.9, is significantly lower, with a reported selectivity of over 600-fold.[1][2][3][4] While specific IC50 values for all off-target channels are not publicly detailed, the substantial selectivity ratio underscores the compound's specificity.

The inhibitory concentration (IC50) for human NaV1.8 is in the low nanomolar range. One study identified an IC50 of 44 nM for the human NaV1.8 channel. Another reported IC50 values of 33 nM for the closed state and 24 nM for the inactivated state of the channel, highlighting its state-independent binding properties.

Channel Subtype	(S)-Ltgo-33 IC50 (Human)	Selectivity vs. hNaV1.8
hNaV1.8	~24-44 nM	-
hNaV1.1	>600-fold	>600x
hNaV1.2	>600-fold	>600x
hNaV1.3	>600-fold	>600x
hNaV1.4	>600-fold	>600x
hNaV1.5	>600-fold	>600x
hNaV1.6	>600-fold	>600x
hNaV1.7	>600-fold	>600x
hNaV1.9	>600-fold	>600x

Mechanism of Action and Binding Site

(S)-Ltgo-33 exhibits a unique mechanism of action that distinguishes it from many other NaV channel inhibitors. It is a state-independent inhibitor, meaning it can bind to the channel in both its closed and inactivated states with similar high affinity. This is in contrast to many conventional local anesthetics and anticonvulsants that show a preference for the inactivated state (use-dependent inhibition).

The binding site for (S)-Ltgo-33 has been identified as a novel site on the extracellular cleft of the second voltage-sensing domain (VSDII). By binding to this site, (S)-Ltgo-33 stabilizes the VSDII in its deactivated (down) state, which in turn prevents the channel from opening in response to membrane depolarization. This allosteric mechanism of inhibition contributes to its high selectivity for NaV1.8.

(S)-Ltgo-33 state-independent binding to NaV1.8.

Experimental Protocols

The selectivity of (S)-Ltgo-33 against various NaV channel subtypes was determined using automated patch-clamp electrophysiology, a high-throughput method for characterizing ion channel function.

Objective: To determine the inhibitory concentration (IC50) of (S)-Ltgo-33 on human NaV1.8 and a panel of other human NaV channel subtypes (NaV1.1-1.7 and NaV1.9).

Methodology:

• Cell Lines: Stably transfected HEK293 or CHO cell lines, each expressing a specific human NaV channel subtype, were used.

• Automated Patch-Clamp System: A high-throughput automated patch-clamp system (e.g., QPatch, IonWorks, or SyncroPatch) was employed for whole-cell voltage-clamp recordings.

• Solutions:

  • Internal Solution (in mM): Contained CsF, CsCl, and HEPES to isolate sodium currents and buffer the intracellular environment.

  • External Solution (in mM): Contained NaCl, KCl, CaCl2, MgCl2, and HEPES, resembling physiological extracellular fluid.

• Voltage Protocol: A specific voltage protocol was applied to elicit NaV channel currents and assess the state-dependence of the compound. A typical protocol would involve:

  • A holding potential of -120 mV.

  • A depolarizing test pulse to -10 mV to elicit peak sodium current.

  • For assessing state-dependence, pre-pulses to various potentials can be used to enrich the population of channels in either the closed or inactivated state before the test pulse.

• Compound Application: (S)-Ltgo-33 was serially diluted to a range of concentrations and applied to the cells. The effect on the peak sodium current was measured after a defined incubation period.

• Data Analysis: The peak sodium current amplitude in the presence of each compound concentration was normalized to the control current (before compound application). The resulting concentration-response data were fitted with a Hill equation to determine the IC50 value for each NaV channel subtype.

Workflow for determining NaV channel inhibitor selectivity.

Conclusion

The available data strongly supports the characterization of (S)-Ltgo-33 as a highly selective inhibitor of the NaV1.8 sodium channel. Its nanomolar potency against NaV1.8, coupled with a greater than 600-fold selectivity against other NaV subtypes, positions it as a promising candidate for the development of targeted pain therapies with an improved safety profile. The unique, state-independent mechanism of action and novel binding site further differentiate (S)-Ltgo-33 from other NaV channel modulators. Further research, including the public release of detailed off-target IC50 values, will continue to refine our understanding of this compound's exceptional selectivity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Making sure you're not a bot! [nanion.de]
• 4. file.medchemexpress.com [file.medchemexpress.com]

A Comparative Analysis of State-Dependent vs. State-Independent NaV1.8 Inhibitors in Pain Research

A new frontier in non-opioid analgesics is the targeted inhibition of the voltage-gated sodium channel NaV1.8, a key player in pain signaling. This guide provides a comparative analysis of two broad classes of NaV1.8 inhibitors: those whose action is dependent on the channel's functional state and those that exhibit more state-independent properties. This comparison aims to equip researchers, scientists, and drug development professionals with the objective data and experimental context necessary to advance the next generation of pain therapeutics.

The voltage-gated sodium channel NaV1.8 is predominantly expressed in peripheral sensory neurons and plays a crucial role in the transmission of pain signals. Its targeted inhibition offers a promising strategy for the development of novel analgesics with potentially fewer side effects than current treatments like opioids. A critical aspect in the development of NaV1.8 inhibitors is their mechanism of action, particularly their dependence on the conformational state of the channel—whether it is resting, open, or inactivated. This state-dependence significantly influences their therapeutic profile.

This guide will delve into the nuances of state-dependent and functionally state-independent (tonic) NaV1.8 inhibitors, presenting their mechanisms of action, comparative preclinical data, and the experimental protocols used to characterize them.

Mechanisms of Action: A Tale of Two Binding Paradigms

The interaction of an inhibitor with the NaV1.8 channel is fundamentally dictated by the channel's conformational state. This leads to distinct inhibitory profiles.

State-Dependent Inhibition: This is a broad category that includes traditional use-dependent blockers and inhibitors with a unique "reverse use-dependence."

• Traditional Use-Dependent Inhibitors: These compounds, akin to local anesthetics, exhibit a higher affinity for the open and/or inactivated states of the NaV1.8 channel. Consequently, their inhibitory effect is more pronounced on neurons that are firing at high frequencies, a characteristic of nociceptors in a pathological pain state. This "phasic block" allows for targeted inhibition of hyperexcitable neurons while sparing those with normal firing rates.

• "Reverse Use-Dependent" Inhibitors: A peculiar characteristic of some NaV1.8 inhibitors, such as A-803467 and A-887826, is the relief of inhibition upon channel depolarization. This means that at higher frequencies of neuronal firing, the inhibitory effect may decrease. This phenomenon is thought to arise from the drug dissociating from the inactivated state of the channel.

Functionally State-Independent (Tonic) Inhibition: While no inhibitor is truly "state-independent" in its binding, some exhibit a functional profile that is largely independent of the channel's activity state under physiological conditions.

• Allosteric Inhibitors Stabilizing the Closed State: A prime example of this class is suzetrigine (B10856436) (VX-548). Suzetrigine binds to a unique allosteric site on the second voltage-sensing domain (VSD2) of the NaV1.8 channel, stabilizing it in a closed conformation. This mechanism results in a "tonic block," meaning the inhibition is present even when the channel is at rest and does not require channel opening to exert its effect. This provides a constant level of inhibition, regardless of the neuron's firing rate.

Fig. 1: NaV1.8 channel states and inhibitor binding mechanisms.

Comparative Efficacy and Selectivity Data

The following tables summarize the in vitro potency and selectivity of representative NaV1.8 inhibitors.

Table 1: In Vitro Potency (IC50) of NaV1.8 Inhibitors

Compound	Mechanism of Action	hNaV1.8 IC50 (nM)	Species	Cell Line	Citation(s)
Suzetrigine (VX-548)	Allosteric, stabilizes closed state (Tonic block)	0.27	Human	HEK293
A-887826	Reverse Use-Dependent	~30 (at -70mV holding potential)	Human	CHO
A-803467	Reverse Use-Dependent	~100 (at -70mV holding potential)	Human	CHO
Lidocaine	Traditional Use-Dependent	~4.4-fold more sensitive on NaV1.8 vs NaV1.7	N/A	Oocytes

Table 2: Selectivity Profile of NaV1.8 Inhibitors

Compound	Selectivity over other NaV subtypes	Off-Target Liabilities	Citation(s)
Suzetrigine (VX-548)	≥ 31,000-fold selective	Minimal off-target effects reported. No clinically significant QTc prolongation observed.
A-887826	Less selective than A-803467	Potential for off-target effects on other NaV subtypes.
A-803467	>100-fold selective over NaV1.2, 1.3, 1.5, and 1.7	Generally considered highly selective for NaV1.8.
Lidocaine	Non-selective	Significant CNS and cardiovascular side effects at higher concentrations.

In Vivo Efficacy in Preclinical Pain Models

The analgesic potential of these inhibitors is evaluated in various rodent models of pain.

Table 3: In Vivo Efficacy of NaV1.8 Inhibitors in Rodent Pain Models

Compound	Pain Model	Species	Efficacy	Citation(s)
Suzetrigine (VX-548)	Acute Postoperative Pain (Abdominoplasty, Bunionectomy)	Human (Clinical Trials)	Significant reduction in pain compared to placebo.
MSD199 (Suzetrigine analog)	Complete Freund's Adjuvant (CFA) - Inflammatory Pain	Humanized Rat	Significantly reduced pain-related behaviors.
MSD199 (Suzetrigine analog)	Spinal Nerve Ligation (SNL) - Neuropathic Pain	Humanized Rat	Significantly reduced pain-related behaviors.
A-803467	CFA - Inflammatory Pain	Rat	Attenuated mechanical hyperalgesia.
A-803467	SNL - Neuropathic Pain	Rat	Attenuated mechanical allodynia.

Experimental Protocols

Detailed methodologies are crucial for the accurate characterization and comparison of NaV1.8 inhibitors.

Electrophysiology: Whole-Cell Patch Clamp

This is the gold-standard technique for characterizing the potency and mechanism of action of ion channel modulators.

Objective: To determine the IC50, state-dependence, and on/off rates of inhibitor binding to NaV1.8 channels.

Cell Preparation:

• HEK293 or CHO cells stably expressing human NaV1.8 are cultured under standard conditions.

• For recording, cells are dissociated and plated onto glass coverslips.

Recording Solutions:

• Internal Solution (Pipette): Contains a high concentration of CsF or CsCl to block potassium channels, along with EGTA to chelate calcium, and HEPES to buffer the pH. ATP and GTP are included to maintain cell health.

• External Solution (Bath): A physiological salt solution (e.g., Tyrode's solution) containing NaCl, KCl, CaCl2, MgCl2, glucose, and HEPES. Tetrodotoxin (TTX) is often included to block endogenous TTX-sensitive sodium channels in neuronal preparations.

Voltage-Clamp Protocols:

• Tonic Block Assessment: From a holding potential of -100 mV to -120 mV (where most channels are in the resting state), a brief depolarizing pulse (e.g., to 0 mV for 20-40 ms) is applied at a low frequency (e.g., 0.1 Hz) to elicit a baseline current. The inhibitor is then perfused, and the reduction in current amplitude is measured to determine the tonic block.

• Use-Dependent (Phasic) Block Assessment: Following the determination of tonic block, the frequency of the depolarizing pulses is increased (e.g., to 5 Hz or 10 Hz). A progressive decrease in current amplitude with each pulse indicates use-dependent inhibition.

• Inactivated-State Block Assessment: To assess the affinity for the inactivated state, a long depolarizing prepulse (e.g., to -30 mV for 500 ms) is applied to induce inactivation, followed by a brief test pulse to measure the remaining available current.

• Reverse Use-Dependence Assessment: A train of depolarizing pulses is applied. An increase in current amplitude during the train indicates relief of inhibition.

Fig. 2: Experimental workflow for electrophysiological characterization.

In Vivo Pain Models

Rodent models are essential for evaluating the analgesic efficacy of NaV1.8 inhibitors in a physiological context.

1. Complete Freund's Adjuvant (CFA) Model of Inflammatory Pain:

• Induction: A single intraplantar injection of CFA into the hind paw of a rat or mouse induces a localized and long-lasting inflammation.

• Assessment: Mechanical allodynia (pain response to a normally non-painful stimulus) is measured using von Frey filaments. Thermal hyperalgesia (increased sensitivity to heat) is assessed using a radiant heat source (e.g., Hargreaves test).

• Timeline: Behavioral testing is typically performed 24 hours after CFA injection and at subsequent time points.

2. Spinal Nerve Ligation (SNL) Model of Neuropathic Pain:

• Induction: The L5 and L6 spinal nerves are tightly ligated in rats or mice, causing nerve injury and subsequent neuropathic pain behaviors.

• Assessment: Mechanical allodynia is the primary endpoint, measured with von Frey filaments on the ipsilateral (injured) paw.

• Timeline: Neuropathic pain behaviors typically develop within a few days and can persist for several weeks.

Fig. 3: Logical relationship between in vivo pain models and assessment methods.

Conclusion

The landscape of NaV1.8 inhibitors is evolving beyond simple state-dependent classifications. The emergence of allosteric inhibitors like suzetrigine, which induce a tonic block by stabilizing the closed state of the channel, presents a novel and clinically validated mechanism of action. This contrasts with traditional use-dependent inhibitors and those exhibiting reverse use-dependence. The choice of an inhibitor for research or therapeutic development will depend on the desired pharmacological profile. Highly selective, tonic blockers like suzetrigine offer the advantage of sustained inhibition without the complexities of use-dependence, which may translate to a more predictable and favorable safety profile. Continued research, utilizing the detailed experimental protocols outlined in this guide, will be crucial in further elucidating the therapeutic potential of these different classes of NaV1.8 inhibitors and in the development of safer and more effective non-opioid analgesics.

A Comparative Analysis of (S)-Ltgo-33 and Traditional Analgesics for Pain Management

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the novel, selective NaV1.8 inhibitor, (S)-Ltgo-33, with traditional analgesics, namely opioids (morphine) and nonsteroidal anti-inflammatory drugs (NSAIDs) like celecoxib (B62257) and ibuprofen. This document synthesizes preclinical data to highlight differences in mechanism of action, efficacy, and experimental validation, offering valuable insights for the advancement of next-generation pain therapeutics.

Executive Summary

(S)-Ltgo-33 represents a promising, targeted approach to pain management by selectively inhibiting the voltage-gated sodium channel NaV1.8, a key player in the transmission of pain signals in peripheral nociceptors.[1][2][3] Unlike traditional analgesics, (S)-Ltgo-33 boasts a unique state-independent mechanism of action.[1][2][3] Preclinical data demonstrates its high potency and selectivity for human NaV1.8 channels. This contrasts with the broad mechanisms of opioids, which act on central opioid receptors, and NSAIDs, which primarily inhibit cyclooxygenase (COX) enzymes. The species-specific nature of (S)-Ltgo-33, with significantly greater potency in primates compared to rodents, underscores the importance of appropriate model selection in preclinical development.[3][4]

Data Presentation: A Comparative Overview of Efficacy

The following tables summarize the quantitative efficacy data for (S)-Ltgo-33 and traditional analgesics. It is crucial to note that the data are derived from different experimental models and assays, reflecting the distinct mechanisms of action and developmental stages of these compounds. Direct comparison of absolute values should be approached with caution; the context of the experimental setup is paramount.

Table 1: In Vitro Efficacy of (S)-Ltgo-33 and NSAIDs

Compound	Target	Assay	Species	Potency (IC50)	Reference
(S)-Ltgo-33	hNaV1.8 (recombinant)	Electrophysiology	Human	44 nM	[4]
TTX-R Current (DRG Neurons)	Electrophysiology	Human	110-120 nM	[4]
TTX-R Current (DRG Neurons)	Electrophysiology	Cynomolgus Monkey	100 nM	[4]
TTX-R Current (DRG Neurons)	Electrophysiology	Rodent (Rat, Mouse)	> 30 µM	[4]
Celecoxib	TTX-S Na+ Current (DRG Neurons)	Electrophysiology	Rat	5.6 µM
TTX-R Na+ Current (DRG Neurons)	Electrophysiology	Rat	19.5 µM
Ibuprofen	NaV1.7 and NaV1.8	Immunohistochemistry	Rat	Indirectly suppresses upregulation

TTX-R: Tetrodotoxin-Resistant; TTX-S: Tetrodotoxin-Sensitive; DRG: Dorsal Root Ganglion

Table 2: In Vivo Efficacy of Traditional Analgesics

Compound	Analgesic Model	Species	Endpoint	Potency (ED50)	Reference
Morphine	Hot Plate Test	Rat	Thermal Nociception	2.6 - 6.0 mg/kg (s.c.)	[5][6]
Celecoxib	Acetic Acid-Induced Writhing	Mouse	Visceral Nociception	Inhibition at 10-50 mg/kg (p.o.)	[7][8]

s.c.: subcutaneous; p.o.: oral administration. ED50 values for celecoxib in this specific model are not consistently reported as a single value but rather as significant inhibition at tested doses.

Signaling Pathways and Mechanisms of Action

The fundamental difference in the analgesic effect of (S)-Ltgo-33 and traditional analgesics lies in their molecular targets and the subsequent signaling pathways they modulate.

(S)-Ltgo-33: Selective Inhibition of NaV1.8

(S)-Ltgo-33 acts on the peripheral nervous system by targeting NaV1.8, a sodium channel subtype predominantly expressed in nociceptive (pain-sensing) neurons. By binding to the extracellular cleft of the second voltage-sensing domain (VSDII), it stabilizes the channel in a deactivated state, thereby preventing the influx of sodium ions that is necessary for the generation and propagation of pain signals.[1][2][3]

Caption: Mechanism of (S)-Ltgo-33 action on NaV1.8 in peripheral nociceptors.

Traditional Analgesics: Broad Mechanisms

In contrast, opioids like morphine exert their effects primarily within the central nervous system (CNS) by binding to mu-opioid receptors, leading to a cascade of intracellular events that inhibit neuronal activity and the perception of pain. NSAIDs, such as celecoxib and ibuprofen, act peripherally and centrally by inhibiting COX enzymes, thereby reducing the production of prostaglandins, which are inflammatory mediators that sensitize nociceptors.

Caption: Simplified signaling pathways for opioid and NSAID analgesics.

Experimental Protocols

The following sections detail the methodologies for the key experiments cited in this guide.

Electrophysiological Characterization of (S)-Ltgo-33

Objective: To determine the potency and mechanism of action of (S)-Ltgo-33 on voltage-gated sodium channels.

Methodology: Whole-Cell Patch-Clamp Electrophysiology

• Cell Preparation:

  • Human embryonic kidney (HEK293) cells stably expressing human NaV1.8 channels are cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% fetal bovine serum and a selection antibiotic.

  • Human and cynomolgus monkey dorsal root ganglion (DRG) neurons are dissociated and cultured on coated coverslips.[9][10][11][12][13]

• Recording:

  • Whole-cell patch-clamp recordings are performed using an amplifier and data acquisition system.

  • Borosilicate glass pipettes with a resistance of 2-5 MΩ are filled with an intracellular solution containing (in mM): 140 CsF, 10 NaCl, 1 EGTA, and 10 HEPES, adjusted to pH 7.3 with CsOH.

  • The extracellular solution contains (in mM): 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, and 10 HEPES, adjusted to pH 7.3 with NaOH.

• Voltage Protocols:

  • Tonic Block: To determine the IC50 from a resting state, cells are held at -120 mV, and NaV1.8 currents are elicited by a 20 ms (B15284909) depolarization to 0 mV every 30 seconds.

  • Inactivated State Block: To assess state-dependence, a 500 ms pre-pulse to -30 mV is applied to inactivate the channels before the test pulse to 0 mV.

  • Increasing concentrations of (S)-Ltgo-33 are perfused, and the steady-state block at each concentration is measured to calculate the IC50.

In Vivo Analgesic Assays for Traditional Analgesics

Objective: To assess the analgesic efficacy of morphine and celecoxib in preclinical animal models.

Methodology: Hot Plate Test (for Morphine)

• Animals: Male Sprague-Dawley rats (200-300 g) are used.[5][6][14]

• Apparatus: A hot plate analgesiometer is maintained at a constant temperature (e.g., 52°C).

• Procedure:

  • Baseline latency to a nociceptive response (paw licking or jumping) is measured for each rat.

  • Morphine or vehicle (saline) is administered subcutaneously.

  • At set time points post-administration (e.g., 30, 60, 90, 120 minutes), the latency to the nociceptive response is measured again.[15]

  • A cut-off time is established to prevent tissue damage.

  • The dose required to produce a 50% maximal possible effect (ED50) is calculated.

Methodology: Acetic Acid-Induced Writhing Test (for Celecoxib)

• Animals: Male Swiss albino mice (20-25 g) are used.[7][8][16][17][18]

• Procedure:

  • Celecoxib or vehicle is administered orally.

  • After a pre-treatment period (e.g., 30-60 minutes), a 0.6% solution of acetic acid is injected intraperitoneally to induce writhing (abdominal constrictions).

  • The number of writhes is counted for a defined period (e.g., 20 minutes).

  • The percentage inhibition of writhing compared to the vehicle control group is calculated to determine analgesic activity.[16][18]

Experimental Workflow

The characterization of a novel compound like (S)-Ltgo-33 follows a logical progression from in vitro target engagement to assessment in more physiologically relevant systems.

Caption: A representative experimental workflow for the characterization of (S)-Ltgo-33.

Conclusion

(S)-Ltgo-33 offers a novel and highly selective mechanism for the treatment of pain by targeting NaV1.8 in the peripheral nervous system. Its high potency in human and non-human primate neurons, coupled with its state-independent mode of action, distinguishes it from traditional analgesics. While opioids and NSAIDs remain cornerstones of pain management, their broader mechanisms are associated with well-documented side effects. The preclinical data for (S)-Ltgo-33 suggests the potential for a more targeted analgesic with an improved safety profile. The pronounced species differences in its activity highlight the critical need for translational models that accurately reflect human physiology in the development of novel pain therapeutics. Further investigation, particularly in relevant in vivo models, will be crucial to fully elucidate the therapeutic potential of (S)-Ltgo-33.

References

• 1. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Making sure you're not a bot! [nanion.de]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Morphine antinociceptive potency on chemical, mechanical, and thermal nociceptive tests in the rat - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The analgesic efficacy of morphine varies with rat strain and experimental pain model: implications for target validation efforts in pain drug discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. biophysics-reports.org [biophysics-reports.org]
• 10. Dissociating and culturing human dorsal root ganglia neurons [protocols.io]
• 11. Optimized primary dorsal root ganglion cell culture protocol for reliable K+ current patch-clamp recordings - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. med64.com [med64.com]
• 14. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 15. brieflands.com [brieflands.com]
• 16. researchgate.net [researchgate.net]
• 17. Acetic acid induced painful endogenous infliction in writhing test on mice - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Analgesic Effect of Diacerein in Rats: An Acetic Acid Writhing Model Study | JCCP (Journal of Contemporary Clinical Practice) [jccpractice.com]

The Analgesic Potential of (S)-Ltgo-33: A Comparative Guide for Researchers

A deep dive into the preclinical profile of (S)-Ltgo-33, a novel NaV1.8 inhibitor, and its standing against other selective analgesics.

In the quest for potent, non-opioid analgesics, the voltage-gated sodium channel NaV1.8 has emerged as a key therapeutic target. This channel is predominantly expressed in peripheral nociceptors and plays a crucial role in pain signal transmission.[1] A novel entrant in this arena, (S)-Ltgo-33, developed by Latigo Biotherapeutics, presents a unique pharmacological profile that distinguishes it from other NaV1.8 inhibitors. This guide provides a comprehensive comparison of (S)-Ltgo-33 with other key players, offering researchers, scientists, and drug development professionals a critical overview of its potential analgesic efficacy based on available preclinical data.

It is important to note that, to date, no in vivo data from animal pain models for (S)-Ltgo-33 have been made publicly available. This is largely attributed to the compound's significant species specificity, exhibiting high potency in humans and non-human primates but markedly less activity in rodents, the common subjects of preclinical pain studies.[1] Consequently, this guide focuses on a comparative analysis of its in vitro pharmacology and unique mechanism of action.

In Vitro Pharmacological Profile: A Head-to-Head Comparison

(S)-Ltgo-33 distinguishes itself as a potent and highly selective NaV1.8 inhibitor. Its in vitro profile, when compared to other notable NaV1.8 inhibitors like suzetrigine (B10856436) (VX-548) and A-887826, highlights its potential as a promising analgesic candidate.

Compound	Target	Potency (IC50)	Selectivity	Mechanism of Action
(S)-Ltgo-33	NaV1.8	~24-33 nM	>600-fold vs. other NaV subtypes	State-independent; binds to VSDII[1]
Suzetrigine (VX-548)	NaV1.8	~0.7 nM[2]	>31,000-fold vs. other NaV subtypes[2]	State-dependent (prefers closed state); allosteric modulator of VSD2[1][3]
A-887826	NaV1.8	~8-11 nM[4][5]	~3-fold vs. NaV1.2; >30-fold vs. NaV1.5[4][6]	State-dependent (voltage-dependent)[4][5]

The Significance of a State-Independent Mechanism

A key differentiator for (S)-Ltgo-33 is its state-independent mechanism of action.[1] Most sodium channel blockers exhibit state-dependence, preferentially binding to the open or inactivated states of the channel, which are more prevalent during high-frequency neuronal firing characteristic of pain states. This can be advantageous for targeting pathological activity while sparing normal neuronal function.

However, state-dependent inhibitors can sometimes exhibit "reverse use-dependence," where their inhibitory effect is diminished during sustained high-frequency firing, potentially limiting their efficacy in certain chronic pain conditions.[7][8] (S)-Ltgo-33, by binding to the second voltage-sensing domain (VSDII) and stabilizing the channel in a deactivated state, offers a tonic, state-independent block.[1] This could theoretically provide a more consistent and sustained analgesic effect, regardless of the firing frequency of nociceptors.

The diagram below illustrates the unique mechanism of action of (S)-Ltgo-33.

References

• 1. Pharmacology and Mechanism of Action of Suzetrigine, a Potent and Selective NaV1.8 Pain Signal Inhibitor for the Treatment of Moderate to Severe Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. VX-548 (Suzetrigine) | NaV1.8 inhibitor | Probechem Biochemicals [probechem.com]
• 3. benchchem.com [benchchem.com]
• 4. A-887826 is a structurally novel, potent and voltage-dependent Na(v)1.8 sodium channel blocker that attenuates neuropathic tactile allodynia in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | Recent Developments Regarding Voltage-Gated Sodium Channel Blockers for the Treatment of Inherited and Acquired Neuropathic Pain Syndromes [frontiersin.org]
• 7. State-Dependent Inhibition of Nav1.8 Sodium Channels by VX-150 and VX-548 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Use-Dependent Relief of Inhibition of Nav1.8 Channels by A-887826 - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Therapeutic Potential of (S)-Ltgo-33: A Comparative Analysis of NaV1.8 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The voltage-gated sodium channel NaV1.8 has emerged as a compelling target for the development of novel analgesics, offering the potential for potent pain relief without the significant side effects and abuse potential of opioids. (S)-Ltgo-33 is a novel, highly potent, and selective inhibitor of NaV1.8. This guide provides a comparative assessment of the therapeutic window of (S)-Ltgo-33 against other notable NaV1.8 inhibitors, suzetrigine (B10856436) (VX-548) and A-887826, supported by available preclinical and clinical data.

Executive Summary

(S)-Ltgo-33 distinguishes itself through a unique, state-independent mechanism of action and exceptional selectivity for NaV1.8. While in vivo data on its therapeutic window is not yet publicly available, its in vitro profile suggests a promising safety margin. In comparison, suzetrigine has demonstrated a favorable therapeutic window in clinical trials for acute pain. A-887826, while a potent preclinical tool, exhibits lower selectivity and a "reverse use-dependent" profile that may impact its therapeutic potential.

Mechanism of Action and Selectivity

(S)-Ltgo-33 is a potent and selective inhibitor of the voltage-gated sodium channel NaV1.8.[1][2][3] Unlike many other sodium channel blockers that target the channel's pore in an inactivated state, (S)-Ltgo-33 binds to the extracellular cleft of the second voltage-sensing domain (VSDII), stabilizing the channel in a deactivated state.[4][5] This mechanism is state-independent, meaning it can inhibit the channel regardless of its functional state.[1][2][3] This novel mechanism contributes to its high selectivity, which is reported to be over 600-fold for NaV1.8 compared to other human NaV isoforms.[1][2][3][6]

Suzetrigine (VX-548) also acts as a highly selective NaV1.8 inhibitor, binding to the VSD2 to stabilize the closed state of the channel.[7][8] Its selectivity for NaV1.8 is reported to be at least 31,000-fold over other NaV subtypes.[7][8]

A-887826 is another potent NaV1.8 blocker, but it exhibits less selectivity compared to (S)-Ltgo-33 and suzetrigine.[9][10] It is approximately 3-fold less potent on NaV1.2 and over 30-fold less potent on NaV1.5.[11]

A key differentiator among these compounds is the phenomenon of "reverse use-dependence," where channel inhibition is paradoxically relieved by repeated depolarizations, such as during high-frequency neuronal firing. A-887826 exhibits prominent reverse use-dependence, which could potentially limit its efficacy in chronic pain states characterized by high-frequency firing of nociceptors.[12][13] In contrast, (S)-Ltgo-33 and suzetrigine do not show significant reverse use-dependence under physiological conditions, a desirable characteristic for a therapeutic analgesic.

Comparative In Vitro Potency

The following table summarizes the in vitro potency of (S)-Ltgo-33, suzetrigine, and A-887826 against the human NaV1.8 channel.

Compound	Target	IC50 (nM)	Assay Conditions
(S)-Ltgo-33	hNaV1.8	~1 (estimated from various sources)	Electrophysiology
Suzetrigine (VX-548)	hNaV1.8	196	Electrophysiology
A-887826	hNaV1.8	11	Electrophysiology[11][14]
A-887826	rNaV1.8	8	Electrophysiology (rat DRG neurons)[9][10][11][14]

Therapeutic Window Assessment

The therapeutic window is a critical measure of a drug's safety, representing the range between the effective dose and the dose at which toxicity occurs.

(S)-Ltgo-33

Currently, there is a lack of publicly available in vivo data to definitively establish the therapeutic window of (S)-Ltgo-33. However, its high in vitro potency and exceptional selectivity for NaV1.8 over other sodium channels, particularly those crucial for cardiac (NaV1.5) and central nervous system (CNS) function (NaV1.1, NaV1.2, NaV1.3), suggest a potentially wide therapeutic margin. A significant consideration for the preclinical development of (S)-Ltgo-33 is its species specificity, with reported lower potency in rodents and canines compared to humans and non-human primates.[4][5][6] This necessitates careful selection of animal models for efficacy and safety studies.

Suzetrigine (VX-548)

Suzetrigine has undergone extensive preclinical and clinical evaluation. Nonclinical safety assessments in rats and monkeys have shown no adverse CNS, cardiovascular, or behavioral effects, and no evidence of addictive potential.[7][8][15] In Phase 2 and 3 clinical trials for acute pain following abdominoplasty and bunionectomy, suzetrigine was found to be safe and well-tolerated.[7][16] The most common adverse events were mild to moderate headache and constipation.[7][16] These findings indicate a favorable therapeutic window for the treatment of acute pain.

A-887826

Preclinical studies have demonstrated the in vivo efficacy of A-887826 in a rat model of neuropathic pain. Oral administration dose-dependently reduced tactile allodynia, with free plasma concentrations of 3-10 nM showing analgesic effects, consistent with its in vitro IC50 for rat NaV1.8.[17] However, its lower selectivity compared to (S)-Ltgo-33 and suzetrigine, coupled with its reverse use-dependent properties, may narrow its therapeutic window, particularly concerning potential off-target effects at higher doses.

The following table summarizes the available therapeutic window data.

Compound	Efficacy Data	Safety/Toxicology Data	Therapeutic Window Assessment
(S)-Ltgo-33	No in vivo data available.	No in vivo data available.	Potentially wide, based on high in vitro selectivity. In vivo studies are required for confirmation.
Suzetrigine (VX-548)	Clinically effective in acute pain (Phase 3 trials).[7][16]	Well-tolerated in clinical trials; mild to moderate adverse events (headache, constipation). No evidence of abuse potential from preclinical or clinical data.[7][8][15][18]	Favorable for acute pain.
A-887826	Effective in a rat neuropathic pain model (oral administration).[9][10][17]	No specific toxicology data available in the provided results. Lower selectivity raises potential for off-target effects.	To be determined; potentially limited by lower selectivity and reverse use-dependence.

Signaling Pathways and Experimental Workflows

To visualize the concepts discussed, the following diagrams have been generated using Graphviz.

Figure 1. Mechanism of Action of (S)-Ltgo-33

Figure 2. Experimental Workflow for Therapeutic Window Assessment

Experimental Protocols

Detailed experimental protocols are crucial for the accurate interpretation and replication of data. Below are generalized methodologies for key experiments cited in the assessment of NaV1.8 inhibitors.

In Vitro Electrophysiology for IC50 Determination

• Cell Lines: Human embryonic kidney (HEK293) cells stably expressing the human NaV1.8 channel are commonly used.

• Recording Technique: Whole-cell patch-clamp electrophysiology is the gold standard.[19][20][21][22] Automated patch-clamp systems can be used for higher throughput screening.[19]

• Voltage Protocol: Cells are held at a holding potential (e.g., -120 mV) to ensure channels are in a resting state. A depolarizing pulse (e.g., to 0 mV) is applied to elicit a sodium current. To assess state-dependence, different pre-pulse potentials can be used to favor either the closed or inactivated state of the channel before the test pulse.

• Data Analysis: The peak sodium current is measured before and after the application of increasing concentrations of the test compound. The concentration-response curve is then fitted to a Hill equation to determine the IC50 value.

In Vivo Pain Models

• Animal Models: Due to the species specificity of (S)-Ltgo-33, non-human primates would be the most relevant model for efficacy studies. However, rodent models are commonly used for initial screening and for compounds like A-887826 that are active in these species.

• Neuropathic Pain Model (e.g., Spinal Nerve Ligation):

  • Procedure: The L5 spinal nerve of a rat is tightly ligated. This procedure induces mechanical allodynia (pain in response to a non-painful stimulus) in the ipsilateral hind paw.

  • Behavioral Testing: Mechanical allodynia is assessed using von Frey filaments. The paw withdrawal threshold is determined by applying filaments of increasing force to the plantar surface of the hind paw.

  • Drug Administration: The test compound is administered (e.g., orally or intraperitoneally) at various doses, and the paw withdrawal threshold is measured at different time points post-dosing.

  • Data Analysis: The dose that produces a 50% reversal of mechanical allodynia (ED50) is calculated.

In Vivo Safety Pharmacology

• Core Battery Studies: As per ICH S7A and S7B guidelines, safety pharmacology studies assess the effects of a drug candidate on the central nervous, cardiovascular, and respiratory systems.[23][24][25][26]

• Cardiovascular Assessment:

  • Method: In conscious, freely moving animals (e.g., dogs or non-human primates) instrumented with telemetry devices, continuous monitoring of electrocardiogram (ECG), heart rate, and blood pressure is performed before and after drug administration.

  • Parameters Measured: QT interval, PR interval, QRS duration, heart rate, and blood pressure.

• Central Nervous System Assessment:

  • Method: A functional observational battery (FOB) or modified Irwin test is conducted in rodents.[27]

  • Parameters Observed: Changes in behavior, motor activity, coordination, sensory and motor reflex responses, and body temperature.

• Respiratory Assessment:

  • Method: Whole-body plethysmography is used in conscious rodents to measure respiratory rate and tidal volume.[23]

  • Data Analysis: Dose-response relationships for any observed adverse effects are determined to identify a No Observed Adverse Effect Level (NOAEL).

Conclusion

(S)-Ltgo-33 represents a promising next-generation analgesic with a potentially superior therapeutic window driven by its unique mechanism of action and high selectivity for NaV1.8. While direct in vivo evidence is needed to substantiate this potential, the preclinical and clinical data for suzetrigine (VX-548) validate the therapeutic strategy of targeting NaV1.8 for acute pain. The comparative data presented here underscore the importance of selectivity and the absence of reverse use-dependence in designing safe and effective NaV1.8 inhibitors. Further investigation into the in vivo efficacy and safety of (S)-Ltgo-33, particularly in non-human primate models, will be critical in advancing this compound towards clinical development.

References

• 1. selleckchem.com [selleckchem.com]
• 2. drughunter.com [drughunter.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. LTGO-33 is a novel NaV1.8 inhibitor with a unique mechanism of action - Nanion Technologies [nanion.de]
• 5. researchgate.net [researchgate.net]
• 6. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Pharmacology and Mechanism of Action of Suzetrigine, a Potent and Selective NaV1.8 Pain Signal Inhibitor for the Treatment of Moderate to Severe Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Recent Developments Regarding Voltage-Gated Sodium Channel Blockers for the Treatment of Inherited and Acquired Neuropathic Pain Syndromes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A-887826 is a structurally novel, potent and voltage-dependent Na(v)1.8 sodium channel blocker that attenuates neuropathic tactile allodynia in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. medchemexpress.com [medchemexpress.com]
• 12. researchgate.net [researchgate.net]
• 13. Use-Dependent Relief of Inhibition of Nav1.8 Channels by A-887826 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. A-887826 | Nav 1.8 inhibitor | Probechem Biochemicals [probechem.com]
• 15. researchgate.net [researchgate.net]
• 16. Selective Inhibition of NaV1.8 with VX-548 for Acute Pain - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. apexbt.com [apexbt.com]
• 18. painmedicinenews.com [painmedicinenews.com]
• 19. High-throughput electrophysiological assays for voltage gated ion channels using SyncroPatch 768PE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. acnp.org [acnp.org]
• 21. drexel.edu [drexel.edu]
• 22. Electrophysiology Methods – Introductory Neuroscience Review Series [openbooks.library.northwestern.edu]
• 23. altasciences.com [altasciences.com]
• 24. criver.com [criver.com]
• 25. Safety pharmacology | NC3Rs [nc3rs.org.uk]
• 26. fda.gov [fda.gov]
• 27. nuvisan.com [nuvisan.com]

Unraveling the Binding Secrets of (S)-Ltgo-33: A Mutagenesis-Driven Confirmation

The voltage-gated sodium channel NaV1.8 is a key player in the transmission of pain signals, making it a prime target for analgesic drug development. Unlike many existing sodium channel blockers, (S)-Ltgo-33 exhibits a state-independent mechanism of action, meaning it can bind to the channel in both its resting and inactivated states.[1][2] This property, combined with its high selectivity for NaV1.8 over other sodium channel subtypes, offers a potential for a wider therapeutic window and fewer side effects.[3]

Pinpointing the Interaction: The Power of Mutagenesis

To identify the precise binding location of (S)-Ltgo-33, researchers employed a combination of chimeric channel constructs and site-directed mutagenesis. Initial studies using chimeras of human and rat NaV1.8, which exhibits lower sensitivity to (S)-Ltgo-33, narrowed down the region of interaction to the VSDII.

Subsequent site-directed mutagenesis studies focused on specific amino acid residues within the extracellular S3-S4 linker of the VSDII that differ between the human and rat orthologs. A key finding was the critical role of a three-amino-acid sequence—Glycine at position 745, Valine at 746, and Alanine at 747 (G745, V746, A747) in human NaV1.8. When these residues in human NaV1.8 were mutated to their rat counterparts (Serine, Alanine, Serine respectively), a significant decrease in the potency of (S)-Ltgo-33 was observed.

Quantitative Analysis of (S)-Ltgo-33 Inhibition on Wild-Type and Mutant NaV1.8 Channels

The following table summarizes the quantitative data from electrophysiological assays, demonstrating the impact of specific mutations within the VSDII of NaV1.8 on the inhibitory activity of (S)-Ltgo-33.

Channel	Mutation	IC50 (nM)	Fold Change vs. Wild-Type
Human NaV1.8	Wild-Type	24	-
Rat NaV1.8	Wild-Type	>30,000	>1250
Human NaV1.8	G745S/V746A/A747S	Significantly increased (exact value not publicly available)	Significant decrease in potency

Note: While the exact IC50 value for the triple mutant is not publicly available in the reviewed literature, the qualitative description indicates a substantial reduction in potency, confirming the importance of these residues in (S)-Ltgo-33 binding.

Experimental Protocols

Site-Directed Mutagenesis

The confirmation of the (S)-Ltgo-33 binding site relied on the precise alteration of the NaV1.8 gene through site-directed mutagenesis. This technique allows for the specific substitution of amino acid residues to study their functional impact.

Protocol:

• Primer Design: Mutagenic primers, typically 25-45 bases in length, are designed to be complementary to the template DNA sequence of the human NaV1.8 gene, with the exception of the desired nucleotide change(s) to introduce the amino acid substitution (e.g., G745S, V746A, A747S). The melting temperature (Tm) of the primers is designed to be ≥78°C.

• PCR Amplification: A polymerase chain reaction (PCR) is performed using a high-fidelity DNA polymerase and the mutagenic primers with a plasmid containing the wild-type human NaV1.8 cDNA as the template. The PCR cycling conditions typically involve an initial denaturation step, followed by 18-25 cycles of denaturation, annealing, and extension, and a final extension step.

• Template Digestion: The parental, non-mutated plasmid DNA is digested using the restriction enzyme DpnI. DpnI specifically cleaves methylated DNA, which is characteristic of DNA isolated from most E. coli strains, while leaving the newly synthesized, unmethylated mutant DNA intact.

• Transformation: The resulting mutated plasmid DNA is transformed into competent E. coli cells for amplification.

• Verification: The amplified plasmids are isolated from the E. coli and the desired mutation is confirmed through DNA sequencing.

Electrophysiology (Whole-Cell Patch Clamp)

To assess the functional consequences of the mutations on the inhibitory activity of (S)-Ltgo-33, whole-cell patch-clamp electrophysiology is performed on cells expressing either the wild-type or mutant NaV1.8 channels.

Protocol:

• Cell Culture and Transfection: A suitable mammalian cell line (e.g., HEK293 or ND7/23 cells) is cultured and transiently transfected with the plasmid DNA encoding the wild-type or mutant NaV1.8 channels.

• Cell Preparation: After allowing for channel expression (typically 24-48 hours), the cells are prepared for recording by placing them in a recording chamber on an inverted microscope and perfusing with an extracellular solution.

• Patch Pipette and Seal Formation: A glass micropipette with a resistance of 2-5 MΩ, filled with an intracellular solution, is used to form a high-resistance (>1 GΩ) "giga-seal" with the membrane of a single transfected cell.

• Whole-Cell Configuration: The cell membrane under the pipette tip is ruptured by applying a brief suction, establishing the whole-cell recording configuration, which allows for the control of the cell's membrane potential and the measurement of ion channel currents.

• Voltage-Clamp Recordings: The membrane potential is held at a negative potential (e.g., -100 mV). To elicit NaV1.8 currents, the membrane is depolarized to a test potential (e.g., 0 mV) for a short duration.

• Drug Application and Data Acquisition: A stable baseline current is recorded. Subsequently, increasing concentrations of (S)-Ltgo-33 are applied to the cell via the perfusion system. The resulting inhibition of the NaV1.8 current is measured at each concentration until a steady-state effect is reached.

• Data Analysis: The concentration-response data are fitted with the Hill equation to determine the IC50 value, which represents the concentration of (S)-Ltgo-33 required to inhibit 50% of the NaV1.8 current.

Visualizing the Process and Pathway

To better understand the experimental workflow and the signaling pathway involved, the following diagrams have been generated.

Caption: Experimental workflow for mutagenesis and electrophysiological validation.

Caption: Simplified signaling pathway of NaV1.8 in nociceptors.

Conclusion

The targeted mutagenesis of the VSDII of NaV1.8 has provided definitive evidence for the binding site of (S)-Ltgo-33. The significant reduction in inhibitory potency upon mutation of key residues highlights the specificity of this interaction. This detailed understanding of the molecular binding site is invaluable for the ongoing development of (S)-Ltgo-33 and the rational design of future NaV1.8 inhibitors with improved therapeutic profiles for the treatment of pain. The experimental approaches outlined here serve as a robust framework for the characterization of novel ion channel modulators.

References

• 1. LTGO-33 is a novel NaV1.8 inhibitor with a unique mechanism of action - Nanion Technologies [nanion.de]
• 2. selleckchem.com [selleckchem.com]
• 3. medchemexpress.com [medchemexpress.com]

Comparative Analysis of (S)-Ltgo-33's Effects on Wild-Type and Mutant NaV1.8 Channels

A new, state-independent inhibitor, (S)-Ltgo-33, demonstrates equivalent potency against both wild-type NaV1.8 channels and pain-associated mutant variants, offering a promising therapeutic profile in contrast to state-dependent alternatives.

Developed by Latigo Biotherapeutics, (S)-Ltgo-33 is a potent and highly selective small-molecule inhibitor of the voltage-gated sodium channel NaV1.8, a key target in pain signaling that is predominantly expressed in peripheral nociceptors.[1][2][3] A hallmark of this compound is its unique, state-independent mechanism of action, allowing it to bind with similar high affinity to NaV1.8 channels whether they are in a closed or inactivated state.[4][5] This characteristic ensures consistent inhibition and distinguishes it from other NaV1.8 inhibitors whose efficacy is dependent on the channel's conformational state.

Crucially, experimental data reveals that (S)-Ltgo-33 maintains its inhibitory potency across various gain-of-function NaV1.8 mutants linked to human pain disorders.[1][3] This suggests that its efficacy may not be compromised by the channelopathies underlying certain chronic pain conditions, a significant advantage for a novel analgesic.

Quantitative Comparison of Inhibitor Potency

The inhibitory effects of (S)-Ltgo-33 on wild-type and mutant human NaV1.8 channels were quantified using electrophysiological assays. The data demonstrates that the half-maximal inhibitory concentration (IC50) remains consistent across the tested variants, substantiating the claim of equal potency.

Channel	Compound	IC50 (nM)	95% Confidence Interval (nM)	State Assessed
hNaV1.8 Wild-Type	(S)-Ltgo-33	33	28 to 38	Closed-State
24	21 to 28	Inactivated-State
hNaV1.8 G1662S Mutant	(S)-Ltgo-33	29	24 to 35	Closed-State
hNaV1.8 I1701V Mutant	(S)-Ltgo-33	30	25 to 36	Closed-State
Native Human DRG Neurons	(S)-Ltgo-33	110-120	92 to 140	Mixed-State

Data sourced from Gilchrist et al., 2024. The G1662S and I1701V mutations are associated with painful small fiber neuropathy.

Comparison with Alternative NaV1.8 Inhibitors

(S)-Ltgo-33's mechanism contrasts with other notable NaV1.8 inhibitors, such as suzetrigine (B10856436) (VX-548) and A-887826, which exhibit state-dependent inhibition. Specifically, their inhibitory action can be diminished by membrane depolarization, a phenomenon known as "reverse use dependence".[6] This relief of inhibition is not observed with (S)-Ltgo-33 under physiological conditions.[6]

Compound	Mechanism of Action	Key Differentiating Feature
(S)-Ltgo-33	State-independent; stabilizes the deactivated state.[1][3]	Inhibition is not significantly relieved by depolarization during action potential trains.[6]
Suzetrigine (VX-548)	State-dependent; binds to the second voltage-sensing domain (VSD2) to stabilize the closed state.[7][8]	Inhibition is relieved by strong, prolonged depolarizations, but not during physiological action potential trains.[6]
A-887826	State-dependent.	Inhibition is substantially relieved by repetitive short depolarizations (action potential waveforms).[6]

Signaling Pathway and Mechanism of Action

(S)-Ltgo-33 exerts its inhibitory effect through a novel binding site and mechanism. Unlike traditional pore blockers, it targets the extracellular cleft of the second voltage-sensing domain (VSDII).[3] By binding to this site, it stabilizes the VSDII in its deactivated (down) state, which in turn prevents the channel pore from opening in response to membrane depolarization. This allosteric mechanism effectively blocks the influx of sodium ions, thereby dampening action potential firing in nociceptive neurons.

Caption: Mechanism of (S)-Ltgo-33 action on the NaV1.8 channel.

Experimental Protocols

The primary method for characterizing the activity of (S)-Ltgo-33 and other inhibitors on NaV1.8 channels is whole-cell patch-clamp electrophysiology .

Cell Preparation:

• HEK293 or CHO cells are stably transfected to express the human NaV1.8 α-subunit (SCN10A). For mutant channel analysis, cells are transfected with plasmids containing the specific mutation of interest (e.g., G1662S, I1701V).

• Cells are cultured under standard conditions and plated on glass coverslips for recording.

Electrophysiology Recordings:

• Apparatus: Recordings are performed using manual or automated patch-clamp systems (e.g., SyncroPatch 384, QPatch).

• Solutions:

  • External Solution (in mM): Typically contains NaCl, KCl, CaCl2, MgCl2, HEPES, and glucose, with the pH adjusted to 7.4. Tetrodotoxin (TTX) is often included to block endogenous TTX-sensitive sodium channels.

  • Internal (Pipette) Solution (in mM): Typically contains CsF, CsCl, EGTA, and HEPES, with the pH adjusted to 7.2. Cesium is used to block potassium channels.

• Voltage Protocols:

  • Closed-State Inhibition (Tonic Block): Cells are held at a hyperpolarized potential (e.g., -120 mV) to ensure channels are in the closed state. Brief depolarizing pulses (e.g., to 0 mV for 20 ms) are applied at a low frequency (e.g., 0.1 Hz) to elicit sodium currents. The test compound is perfused at increasing concentrations, and the reduction in peak current is measured to determine the IC50.

  • Inactivated-State Inhibition: To assess binding to the inactivated state, a conditioning prepulse (e.g., to -30 mV for 500 ms) is applied to move channels into the inactivated state before a brief test pulse (e.g., to 0 mV) is used to measure the remaining current.

• Data Analysis: Concentration-response curves are generated by plotting the percentage of current inhibition against the logarithm of the compound concentration. The data is then fitted with the Hill equation to calculate the IC50 value.

Caption: Experimental workflow for determining IC50 of (S)-Ltgo-33.

References

• 1. researchgate.net [researchgate.net]
• 2. Pharmacologic Characterization of LTGO-33, a Selective Small Molecule Inhibitor of the Voltage-Gated Sodium Channel NaV1.8 with a Unique Mechanism of Action - Latigo Biotherapeutics [latigobio.com]
• 3. LTGO-33 is a novel NaV1.8 inhibitor with a unique mechanism of action - Nanion Technologies [nanion.de]
• 4. medchemexpress.com [medchemexpress.com]
• 5. benchchem.com [benchchem.com]
• 6. Differential state-dependent Nav1.8 inhibition by suzetrigine, LTGO-33, and A-887826 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacology and Mechanism of Action of Suzetrigine, a Potent and Selective NaV1.8 Pain Signal Inhibitor for the Treatment of Moderate to Severe Pain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Disposal of (S)-Ltgo-33: A Guide for Laboratory Professionals

Researchers and scientists handling (S)-Ltgo-33, a potent and selective voltage-gated sodium channel NaV1.8 inhibitor, must adhere to rigorous safety and disposal protocols to ensure a secure laboratory environment and regulatory compliance. While a specific Safety Data Sheet (SDS) detailing the disposal procedures for (S)-Ltgo-33 is not publicly available, established guidelines for the management of laboratory chemical waste provide a necessary framework for its responsible disposal. This guide offers essential, immediate safety and logistical information, including operational and disposal plans, to become a preferred source for laboratory safety and chemical handling.

Prudent Handling and Storage of (S)-Ltgo-33

Proper handling and storage are paramount to ensure the stability of (S)-Ltgo-33 and the safety of laboratory personnel.

Storage Conditions:

Form	Storage Temperature	Duration
Solid (Powder)	-20°C	3 years
4°C	2 years
In Solvent	-80°C	6 months
-20°C	1 month

Solubility Data:

Solvent	Solubility
DMSO	~200 mg/mL

General Disposal Protocol for Laboratory Chemicals

In the absence of a specific SDS for (S)-Ltgo-33, a cautious approach based on general best practices for chemical waste disposal is required. All laboratory personnel must be trained on these procedures, and any disposal must be conducted in accordance with institutional and local regulations.[1][2]

Step 1: Waste Identification and Segregation

The first crucial step is to determine if the chemical waste is hazardous. Since the specific hazards of (S)-Ltgo-33 are not detailed in publicly available documents, it should be treated as hazardous waste as a precautionary measure.

• Segregate Waste Streams: Keep solid and liquid waste separate.[3] Do not mix (S)-Ltgo-33 waste with other chemical waste streams to avoid unforeseen reactions.

• Contaminated Materials: Any materials that have come into contact with (S)-Ltgo-33, such as gloves, pipette tips, and vials, should be considered contaminated and disposed of as hazardous solid waste.

Step 2: Waste Collection and Labeling

• Use Appropriate Containers: Collect liquid waste in a designated, leak-proof, and chemically compatible container. Solid waste, such as contaminated lab supplies, should be collected in a clearly labeled, puncture-resistant container.

• Proper Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the full chemical name: "(S)-Ltgo-33".

Step 3: Storage of Chemical Waste

• Designated Storage Area: Store waste containers in a designated, well-ventilated, and secure area. This area should be known to all laboratory personnel and inspected regularly by the Environmental Health and Safety (EHS) department.

• Avoid Accumulation: Arrange for regular pickup of chemical waste to prevent accumulation in the laboratory.

Step 4: Disposal

• Contact EHS: Your institution's Environmental Health and Safety (EHS) department is the primary resource for waste disposal.[1] Contact them to schedule a pickup for your chemical waste. They are equipped to handle and dispose of hazardous materials in compliance with all regulations.

• Do Not Dispose Down the Drain: Never dispose of (S)-Ltgo-33 or its solutions down the sanitary sewer.[1][4]

• Do Not Dispose in Regular Trash: Unused or expired (S)-Ltgo-33 and contaminated materials should not be disposed of in the regular trash.

The Critical Role of the Safety Data Sheet (SDS)

The Safety Data Sheet (SDS) is the most important document for understanding the hazards of a chemical and the proper procedures for its handling and disposal. While an SDS for (S)-Ltgo-33 was not found through general searches, it is imperative for researchers to obtain it from the supplier.

An SDS provides crucial information in several key sections:

• Section 2: Hazards Identification: Details the physical and health hazards.

• Section 7: Handling and Storage: Provides safe handling and storage practices.

• Section 13: Disposal Considerations: Offers specific guidance on proper disposal methods.

Researchers should always consult the SDS before working with any new chemical.

Experimental Protocols and Signaling Pathways

(S)-Ltgo-33 is a research compound used in studies related to pain disorders. Its mechanism of action involves the inhibition of the voltage-gated sodium channel NaV1.8.

Below is a generalized workflow for handling and disposing of (S)-Ltgo-33 in a research setting, emphasizing safety and compliance at each step.

General Workflow for (S)-Ltgo-33 Handling and Disposal

This procedural diagram outlines the critical steps from initial handling to final disposal, ensuring a safe and compliant process for researchers. By adhering to these guidelines and consulting with their institution's EHS department, scientists can responsibly manage the disposal of (S)-Ltgo-33 and other laboratory chemicals.

References

• 1. vumc.org [vumc.org]
• 2. anentawaste.com [anentawaste.com]
• 3. acewaste.com.au [acewaste.com.au]
• 4. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]

Safeguarding Your Research: Essential Protocols for Handling (S)-Ltgo-33

For Immediate Implementation by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of (S)-Ltgo-33, a potent voltage-gated sodium channel NaV1.8 inhibitor. Adherence to these protocols is essential for ensuring personal safety and maintaining a secure laboratory environment. While a specific Safety Data Sheet (SDS) for (S)-Ltgo-33 was not fully accessible, the following recommendations are based on best practices for handling potent research compounds and available product information.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A comprehensive PPE strategy is mandatory to prevent accidental exposure when working with (S)-Ltgo-33. The required level of protection varies based on the specific handling procedure.

Task Category	Recommended Personal Protective Equipment
General Laboratory Operations	- Safety glasses with side shields- Standard laboratory coat- Nitrile gloves- Closed-toe shoes
Handling of Solid (S)-Ltgo-33	- Chemical safety goggles or a full-face shield- Chemical-resistant disposable gown or lab coat- Double-gloving with nitrile gloves- N95 or higher-rated respirator (especially when weighing or transferring powder)
Handling of (S)-Ltgo-33 Solutions	- Chemical splash goggles- Nitrile gloves- Chemical-resistant lab coat
Spill Cleanup & Decontamination	- Chemical safety goggles and face shield- Heavy-duty, chemical-resistant gloves- Chemical-resistant disposable gown- Appropriate respiratory protection based on spill size and volatility

Operational Plan: From Receipt to Disposal

A structured workflow is critical for the safe handling of (S)-Ltgo-33. The following diagram outlines the key stages of this process.

Safe handling workflow for (S)-Ltgo-33.

Experimental Protocols: Step-by-Step Guidance

Preparation of Stock Solutions

The preparation of stock solutions is a common procedure that requires careful execution.

Materials:

• (S)-Ltgo-33 solid

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Calibrated analytical balance

• Fume hood or other ventilated enclosure

• Appropriate volumetric flasks and pipettes

• Vortex mixer

Procedure:

• Don Appropriate PPE: At a minimum, wear a lab coat, safety goggles, and nitrile gloves. For weighing the solid, a respirator is recommended.

• Prepare the Work Area: Ensure the fume hood is operational and the work surface is clean and decontaminated.

• Weigh (S)-Ltgo-33: In the fume hood, carefully weigh the desired amount of (S)-Ltgo-33 powder into a suitable container.

• Dissolution: Add the appropriate volume of anhydrous DMSO to the container with the (S)-Ltgo-33 solid.

• Mixing: Cap the container securely and mix using a vortex mixer until the solid is completely dissolved.

• Storage: Store the stock solution at -20°C or -80°C in a tightly sealed container, aliquoted to avoid repeated freeze-thaw cycles.

Disposal Plan: Ensuring Environmental and Personal Safety

Proper disposal of (S)-Ltgo-33 and all contaminated materials is a critical final step. All waste generated from the handling of this compound should be treated as hazardous chemical waste.

Waste Stream	Disposal Procedure
Unused Solid (S)-Ltgo-33	- Collect in a clearly labeled, sealed, and compatible waste container.- Dispose of as hazardous chemical waste through a certified contractor.
Contaminated Labware (Glass & Plastic)	- Segregate as hazardous waste.- Place in a designated, puncture-resistant container.- Do not rinse into the sanitary sewer.
Contaminated PPE (Gloves, Gowns, etc.)	- All used PPE must be disposed of as hazardous waste.- Place in a designated, labeled container.
Aqueous and Solvent Waste	- Collect in separate, clearly labeled, and compatible hazardous waste containers.- Do not mix with other waste streams.- Dispose of through a certified hazardous waste contractor.

Important Note: Never dispose of (S)-Ltgo-33 or its solutions down the drain. All empty containers that held the solid compound or its solutions should be triple-rinsed with a suitable solvent, and the rinsate collected as hazardous waste. The rinsed container can then be disposed of according to your institution's guidelines for decontaminated labware. Always follow your institution's specific chemical waste disposal procedures and comply with all local, state, and federal regulations.